Tantalum pentachloride

• CAS: 7721-01-9

Core Science & Biosynthesis

An In-Depth Technical Guide to Tantalum Pentachloride (TaCl₅)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tantalum (V) chloride, commonly known as tantalum pentachloride, is an inorganic compound with the chemical formula TaCl₅.[1][2][3] It presents as a white to pale yellow crystalline powder and is a pivotal starting material in tantalum chemistry.[1][4][5] Due to its high reactivity, particularly its sensitivity to moisture, it must be handled under anhydrous, air-free conditions.[1][4] TaCl₅ is a strong Lewis acid, making it a valuable catalyst and precursor in various organic and inorganic synthetic processes, including Friedel-Crafts type reactions and the production of advanced materials for the electronics and semiconductor industries.[4][6][7]

Chemical Formula and Structure

The chemical formula for tantalum pentachloride is TaCl₅ .[1][2][5] Its structure varies significantly depending on its physical state.

• Vapor Phase: In the gaseous state, tantalum pentachloride exists as a monomeric molecule (TaCl₅). This monomer adopts a trigonal bipyramidal geometry, analogous to the structure of phosphorus pentachloride (PCl₅).[1][6]

• Solid State: In its solid form, tantalum pentachloride exists as a dimer with the formula Ta₂Cl₁₀ .[1] The structure consists of two tantalum atoms bridged by two chlorine atoms. Each tantalum atom is octahedrally coordinated by six chlorine atoms, forming a structure of two edge-sharing octahedra.[1][8] This dimeric structure is largely retained in non-complexing solvents and in the molten state.[1]

The crystal structure of solid tantalum pentachloride is monoclinic and belongs to the space group C2/m .[1][8]

Quantitative and Physicochemical Data

A summary of the key quantitative data for tantalum pentachloride is provided below for easy reference.

Property	Value	Reference(s)
Chemical Formula	TaCl₅	[1][3][5]
Molecular Weight	358.2 g/mol	[2][4][5]
Appearance	White to pale yellow crystalline powder	[4][5]
Density	3.68 g/cm³	[4][5]
Melting Point	216 - 220 °C	[4][5]
Boiling Point	242 °C	[5]
Crystal System	Monoclinic	[1][8]
Space Group	C2/m	[1][8]
Lattice Parameters	a = 18.278 Å, b = 17.766 Å, c = 5.850 Å	[9]
β = 90.62°	[9]
Bond Lengths (Solid State)	Ta–Cl (bridging): 2.547 Å	[9]
Ta–Cl (equatorial): 2.225 Å	[9]
Ta–Cl (axial): 2.307 Å	[9]

Molecular Structure Visualization

The dimeric structure of solid-state tantalum pentachloride (Ta₂Cl₁₀), composed of two edge-sharing octahedra, is depicted below.

Caption: Dimeric structure of Ta₂Cl₁₀ showing two bridging and eight terminal chlorine atoms.

Experimental Protocols

Synthesis of Tantalum Pentachloride

All synthesis and handling procedures for tantalum pentachloride must be conducted under strictly anhydrous and inert conditions due to its high sensitivity to moisture.[1]

Method 1: Direct Chlorination of Tantalum Metal This is a common laboratory and industrial method for producing TaCl₅.

• Raw Materials: High-purity tantalum metal (powdered or filings) and high-purity chlorine (Cl₂) gas.[10]

• Apparatus: A reaction tube furnace capable of reaching at least 250°C, equipped with a gas inlet for chlorine and an outlet leading to a condensation apparatus.

• Procedure: a. Place the tantalum metal into the reaction tube. b. Heat the furnace to a temperature between 170°C and 250°C.[1][7][10] c. Pass a steady stream of dry chlorine gas over the heated tantalum metal. The reaction is: 2 Ta + 5 Cl₂ → 2 TaCl₅.[1] d. The resulting tantalum pentachloride vapor is carried by the gas stream to a cooler part of the apparatus where it condenses.[10]

• Purification: The crude product can be purified by sublimation or distillation to yield white, needle-like crystals.[7][10]

Method 2: Reaction with Hydrogen Chloride This method is an alternative to using chlorine gas but requires a higher temperature.

• Raw Materials: Tantalum metal powder and dry hydrogen chloride (HCl) gas.[10]

• Procedure: The protocol is similar to direct chlorination, but the reaction is carried out at a higher temperature of 400°C.[1][7][10] The reaction is: 2 Ta + 10 HCl → 2 TaCl₅ + 5 H₂.[1]

Method 3: Chlorination of Tantalum Pentoxide This route is useful when starting from tantalum oxide, a more common precursor.

• Raw Materials: Tantalum pentoxide (Ta₂O₅) and thionyl chloride (SOCl₂).[1][10]

• Procedure: a. Mix tantalum pentoxide with an excess of thionyl chloride. b. Heat the mixture to 240°C.[1][7][10] The reaction is: Ta₂O₅ + 5 SOCl₂ → 2 TaCl₅ + 5 SO₂.[1][10] c. The product is then separated and purified, typically by distillation.[10]

Structural Characterization Protocols

Method 1: Single-Crystal X-ray Diffraction This is the definitive method for determining the solid-state structure of TaCl₅.

• Crystal Growth: Single crystals of TaCl₅ suitable for diffraction are typically obtained by slow cooling and crystallization from the vapor phase during synthesis or by sublimation.[9]

• Data Collection: a. A suitable single crystal is mounted on a goniometer. b. The crystal is maintained at a low temperature (e.g., 193 K) to minimize thermal vibrations.[9] c. The crystal is irradiated with a monochromatic X-ray beam. d. The diffraction pattern of the X-rays is recorded by a detector as the crystal is rotated.

• Structure Solution and Refinement: a. The collected diffraction data is processed to determine the unit cell dimensions and space group. b. The positions of the tantalum and chlorine atoms within the crystal lattice are determined by solving the phase problem. c. The structural model is then refined to achieve the best fit with the experimental data, yielding precise bond lengths, bond angles, and other crystallographic parameters.[9]

Method 2: Raman Spectroscopy Raman spectroscopy is a powerful technique for studying the structure of TaCl₅, particularly in the molten state or in solution, where it can probe vibrational modes.[11]

• Sample Preparation: The TaCl₅ sample is sealed in a quartz cuvette under an inert atmosphere to prevent hydrolysis. For studies in melts, the sample is heated in a furnace with optical access.[11]

• Instrumentation: A Raman spectrometer equipped with a laser source is used.

• Procedure: a. The laser beam is focused onto the sample. b. The inelastically scattered light (Raman scatter) is collected and directed into the spectrometer. c. A diffraction grating disperses the light, and a CCD detector records the Raman spectrum, which is a plot of intensity versus Raman shift (in cm⁻¹).[12]

• Data Interpretation: The vibrational frequencies observed in the spectrum are characteristic of the molecular structures present. For TaCl₅, this technique can distinguish between the dimeric Ta₂Cl₁₀ form and the monomeric TaCl₅ form, as they have different vibrational modes. Studies have shown that as molten TaCl₅ is heated from 220°C to 350°C, a gradual dissociation of the Ta₂Cl₁₀ dimer into the TaCl₅ monomer can be observed.[11]

References

• 1. Tantalum(V) chloride - Wikipedia [en.wikipedia.org]
• 2. Tantalum pentachloride | Cl5Ta | CID 24394 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Tantalum(V) chloride, 99.9% | 7721-01-9 | Tantalum pentachloride [ottokemi.com]
• 4. Tantalum(V) chloride | Tantalum pentachloride | TaCl5 – Ereztech [ereztech.com]
• 5. Tantalum Pentachloride [bayvillechemical.net]
• 6. Tantalum(V) Chloride: Properties Applications in Organic Chemistry and Healthy Hazards_Chemicalbook [chemicalbook.com]
• 7. Tantalum(V) chloride: Preparation and Application_Chemicalbook [chemicalbook.com]
• 8. next-gen.materialsproject.org [next-gen.materialsproject.org]
• 9. researchgate.net [researchgate.net]
• 10. News - Synthesis process of tantalum pentachloride [epomaterial.com]
• 11. Characterization of tantalum pentachloride containing melts by Raman spectroscopy (Journal Article) | OSTI.GOV [osti.gov]
• 12. sporian.com [sporian.com]

Tantalum Pentachloride: A Technical Guide to CAS Number and Safety Data

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical information on Tantalum Pentachloride (TaCl₅), focusing on its Chemical Abstracts Service (CAS) number and comprehensive safety data. This document is intended to serve as an essential resource for professionals working with this compound, offering a consolidated overview of its properties, hazards, and handling procedures to ensure laboratory safety and proper usage.

Chemical Identification

Tantalum Pentachloride is an inorganic compound that serves as a common precursor in tantalum chemistry.[1] It is a white to pale yellow crystalline powder, highly sensitive to moisture.[2][3]

Identifier	Value
Chemical Name	Tantalum(V) Chloride
Synonyms	Tantalum Pentachloride, Pentachlorotantalum
CAS Number	7721-01-9[1][2][4][5]
Molecular Formula	TaCl₅[2][4][6]

Physicochemical Properties

Understanding the physical and chemical properties of Tantalum Pentachloride is fundamental to its safe handling and application in research.

Property	Value
Molecular Weight	358.21 g/mol [2][4][6]
Appearance	White to off-white or pale yellow crystalline powder[2][3]
Density	3.68 g/cm³[1][2][4]
Melting Point	216 - 221 °C (421 - 430 °F)[2][4][6]
Boiling Point	242 °C (468 °F)[2][6]
Solubility	Reacts with water. Soluble in ethanol and ether.[1][3]
Sensitivity	Highly sensitive to air and moisture.[1][4]

Safety and Hazard Information

Tantalum Pentachloride is a hazardous substance that requires strict safety protocols. It is corrosive and reacts with water to produce hydrochloric acid.[3]

GHS Hazard Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides a standardized framework for hazard communication.

Hazard Class	Category
Acute Toxicity, Oral	Category 4[7]
Skin Corrosion	Category 1B[7]
Serious Eye Damage	Category 1
Specific target organ toxicity — Single exposure	Category 3 (Respiratory tract irritation)

Hazard Statements and Pictograms

Code	Statement
H302	Harmful if swallowed[7][8][9]
H314	Causes severe skin burns and eye damage[7][8][9]
H335	May cause respiratory irritation[8][9]

GHS Pictograms:

• Corrosion

• Exclamation Mark

The following diagram illustrates the relationship between the hazardous nature of Tantalum Pentachloride and the necessary safety precautions.

Hazard and Precaution Relationship for TaCl₅

Experimental Protocols: Safe Handling and Storage

Due to its reactivity, particularly with moisture, specific protocols must be followed when handling Tantalum Pentachloride.

Engineering Controls

• Ventilation: All work with Tantalum Pentachloride must be conducted in a certified chemical fume hood or a glove box to avoid inhalation of dust and fumes.[10]

• Atmosphere: Due to its high sensitivity to moisture, handling under an inert atmosphere (e.g., argon or nitrogen) is crucial to prevent hydrolysis.[1][10]

Personal Protective Equipment (PPE)

A comprehensive PPE regimen is mandatory to prevent contact and exposure.

PPE Item	Specification
Eye/Face Protection	Chemical safety goggles and a face shield.[7][8]
Skin Protection	Chemical-resistant gloves (e.g., nitrile), a fully buttoned flame-resistant lab coat, and closed-toe shoes.[7][8]
Respiratory Protection	If not handled in a fume hood or glovebox, a NIOSH-approved respirator is necessary.[6]

Handling and Storage Procedures

• Handling: Avoid creating dust.[7] Use spark-proof tools and ensure adequate ventilation. Do not eat, drink, or smoke in the work area.[8] Wash hands thoroughly after handling.[6]

• Storage: Store in a cool, dry, and well-ventilated place.[8] The container must be kept tightly closed and, ideally, stored under an inert gas.[1][8] Store away from incompatible materials such as strong oxidizing agents and moisture.[6]

First Aid and Emergency Procedures

Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route	First Aid Measures
Eye Contact	Immediately flush with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[6][7]
Skin Contact	Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Seek immediate medical attention.[6][8]
Inhalation	Remove to fresh air. If not breathing, give artificial respiration. Seek immediate medical attention.[6][8]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[6][8]

Spill and Disposal:

In case of a spill, evacuate the area. Wear appropriate PPE and use a dry method (e.g., sand) to clean up the spill. Avoid generating dust.[7] Dispose of Tantalum Pentachloride and its containers as hazardous waste in accordance with local, state, and federal regulations.[6][8]

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. Tantalum(V) chloride - Wikipedia [en.wikipedia.org]
• 3. tcichemicals.com [tcichemicals.com]
• 4. Tantalum pentachloride | Cl5Ta | CID 24394 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. CCOHS: How to Work Safely with - Hazardous Products using the [ccohs.ca]
• 6. ereztech.com [ereztech.com]
• 7. file1.lookchem.com [file1.lookchem.com]
• 8. hse.kaust.edu.sa [hse.kaust.edu.sa]
• 9. eng.uwo.ca [eng.uwo.ca]
• 10. ehs.umich.edu [ehs.umich.edu]

An In-depth Technical Guide to the Commercial Production of Tantalum Pentachloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tantalum pentachloride (TaCl₅) is a white, crystalline inorganic compound that serves as a critical precursor in a variety of advanced technological applications.[1][2] Due to its high reactivity, it is a key starting material in the synthesis of other tantalum compounds, including tantalum oxides and nitrides, which are essential in the electronics industry for manufacturing capacitors and semiconductors.[1] Its utility also extends to organic synthesis where it functions as a Lewis acid catalyst.[1] The commercial production of high-purity tantalum pentachloride is, therefore, a process of significant industrial importance. This guide provides a detailed technical overview of the primary commercial methodologies for its synthesis and purification, complete with experimental protocols and quantitative data. All operations involving tantalum pentachloride must be conducted under anhydrous conditions as it is highly sensitive to moisture.[2]

Commercial Production Methods

The industrial-scale production of tantalum pentachloride is predominantly achieved through two main routes: the direct chlorination of tantalum metal and the carbochlorination of tantalum pentoxide (Ta₂O₅).[1][3] A less common method involves the chlorination of tantalum pentoxide using thionyl chloride.

Direct Chlorination of Tantalum Metal

This method involves the direct reaction of high-purity tantalum metal with chlorine gas at elevated temperatures.[1][2][4] It is a widely used industrial process, particularly for producing high-purity tantalum pentachloride.[3]

• Raw Material Preparation: High-purity tantalum metal, often in the form of powder, filings, or scrap, is loaded into a reaction chamber.[1][4] The purity of the tantalum metal directly impacts the purity of the final product.[4]

• Reaction Setup: The reactor, typically a tube furnace, is purged with an inert gas, such as argon, to remove air and moisture. A packed bed of the tantalum raw material is formed within the reactor.

• Chlorination: A stream of dry chlorine gas is introduced into the reactor. The reaction is initiated by heating the reactor to a temperature range of 170-250°C.[2][4] A patent for a high-purity process specifies a broader reaction temperature range of 200°C to 700°C, with a more preferred range of 400°C to 600°C to minimize the formation of subchlorides.[5][6] The flow rate of the chlorine gas is a critical parameter and is typically controlled between 0.05 cm/s and 0.82 cm/s.

• Product Collection: The resulting tantalum pentachloride vapor is transported from the reaction zone to a condenser.[5] The condenser temperature is maintained below the sublimation point of TaCl₅ (239.4°C) to allow for the collection of the solid product. To prevent liquefaction in the transport line, the temperature of the outflow path is maintained between 234°C and 468°C.[6]

• Purification: The crude tantalum pentachloride is then purified, typically through fractional distillation.

2 Ta(s) + 5 Cl₂(g) → 2 TaCl₅(g)[2]

Carbochlorination of Tantalum Pentoxide

• Raw Material Preparation: Tantalum pentoxide is intimately mixed with a carbon source, such as petroleum coke or carbon black.[8]

• Reaction Setup: The mixture is charged into a chlorination furnace. The furnace is vacuumized and then purged with an inert gas.

• Chlorination: The furnace temperature is raised to above 700°C, and high-purity chlorine gas is introduced.[8] The carbochlorination reaction produces gaseous tantalum pentachloride and carbon oxides.

• Initial Purification: The hot gas stream, containing TaCl₅ and impurities, is passed through a high-temperature dust removal section (above 400°C) to separate solid particles.[8] The gas is then cooled to 255-300°C to filter out less volatile chlorides like ferric chloride (FeCl₃).[8]

• Product Collection: The gas is further cooled to 150-220°C in a collection chamber, where the tantalum pentachloride crystallizes.[8]

• Final Purification: The collected TaCl₅ powder undergoes further purification, usually by fractional distillation, to achieve the desired purity.

Ta₂O₅(s) + 5 C(s) + 5 Cl₂(g) → 2 TaCl₅(g) + 5 CO(g)

Chlorination of Tantalum Pentoxide with Thionyl Chloride

A less common industrial method involves the use of thionyl chloride (SOCl₂) as the chlorinating agent for tantalum pentoxide.[2][4]

• Reaction Mixture: Tantalum pentoxide is mixed with an excess of thionyl chloride.

• Reaction: The mixture is heated to approximately 240°C to drive the reaction.[2][4]

• Product Separation: The resulting tantalum pentachloride is separated from the sulfur dioxide byproduct and any unreacted thionyl chloride.

Ta₂O₅(s) + 5 SOCl₂(l) → 2 TaCl₅(s) + 5 SO₂(g)[2]

Quantitative Data Summary

Parameter	Direct Chlorination of Tantalum	Carbochlorination of Tantalum Pentoxide	Chlorination with Thionyl Chloride
Starting Material	High-purity Tantalum Metal/Scrap	Tantalum Pentoxide (Ta₂O₅) and Carbon	Tantalum Pentoxide (Ta₂O₅) and Thionyl Chloride (SOCl₂)
Reaction Temperature	170 - 700 °C[2][4][5]	> 700 °C[8]	~ 240 °C[2][4]
Purity of Product	Up to 99.9999%[6]	Typically 99.7% before final purification[8]	High purity can be achieved
Typical Impurities	Niobium pentachloride, Tantalum subchlorides	Ferric chloride, other metal chlorides from ore	Unreacted thionyl chloride
Key Process Features	Exothermic reaction, requires high-purity starting material	Utilizes less expensive raw materials, energy-intensive	Lower reaction temperature

Purification of Tantalum Pentachloride

Fractional distillation is the primary method for purifying crude tantalum pentachloride on a commercial scale.[3][9] This process leverages the differences in the boiling points of TaCl₅ and its common impurities.

Boiling Points of Relevant Compounds:

Compound	Boiling Point (°C)
Tantalum Pentachloride (TaCl₅)	239.4 [10]
Niobium Pentachloride (NbCl₅)	247 - 254[3][11]
Iron(III) Chloride (FeCl₃)	~316 (decomposes)[4][12]
Tungsten(VI) Oxychloride (WOCl₄)	227.55[13]

• Charging the Still: The crude tantalum pentachloride is loaded into a distillation column.

• Heating: The still is heated to a temperature that will vaporize the TaCl₅ and more volatile impurities.

• Fractional Separation: The vapor rises through the distillation column, which contains packing material or trays to facilitate multiple condensation-vaporization cycles. This allows for a more efficient separation of components with close boiling points.

• Collection of Fractions:

  • Low-boiling impurities: Components with boiling points lower than TaCl₅ are collected at the top of the column.

  • Purified TaCl₅: The purified tantalum pentachloride fraction is collected at a point in the column corresponding to its boiling point.

  • High-boiling impurities: Less volatile impurities, such as niobium pentachloride and ferric chloride, remain in the still or are collected at lower points in the column.

• Product Handling: The purified, molten TaCl₅ is collected and solidified under an inert atmosphere to prevent hydrolysis.

A patented purification process describes passing gaseous, impure tantalum pentachloride with hydrogen over a heated bed of an alkali or alkaline earth metal halide (e.g., NaCl) at 250-550°C. This process forms stable double salts with impurities like iron chlorides and tungsten oxychlorides, which are then removed.[10]

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Overview of commercial production pathways for Tantalum Pentachloride.

References

• 1. News - Tantalum Chloride: Uses and Production [epomaterial.com]
• 2. Tantalum(V) chloride - Wikipedia [en.wikipedia.org]
• 3. Tantalum(V) chloride synthesis - chemicalbook [chemicalbook.com]
• 4. News - Synthesis process of tantalum pentachloride [epomaterial.com]
• 5. US20210002143A1 - Tantalum chloride and method for producing tantalum chloride - Google Patents [patents.google.com]
• 6. US20210002143A1 - Tantalum chloride and method for producing tantalum chloride - Google Patents [patents.google.com]
• 7. Tantalum(V) chloride | 7721-01-9 [chemicalbook.com]
• 8. CN112723393B - Method for preparing high-purity tantalum pentachloride/niobium and lithium chloride from waste tantalum/lithium niobate - Google Patents [patents.google.com]
• 9. Fractional distillation - Wikipedia [en.wikipedia.org]
• 10. US3038781A - Process for the purification of tantalum pentachloride - Google Patents [patents.google.com]
• 11. tandfonline.com [tandfonline.com]
• 12. orbi.uliege.be [orbi.uliege.be]
• 13. researchgate.net [researchgate.net]

A Comprehensive Technical Guide to the Solubility of Tantalum Pentachloride in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility of tantalum pentachloride (TaCl₅) in various organic solvents. Due to the reactive nature of tantalum pentachloride, this document emphasizes qualitative solubility characteristics, reactivity with specific solvent classes, and outlines a comprehensive experimental protocol for the quantitative determination of its solubility.

Overview of Tantalum Pentachloride Solubility

Tantalum pentachloride is a white to pale yellow crystalline solid that serves as a key precursor in tantalum chemistry.[1][2] Its solubility in organic solvents is significantly influenced by the nature of the solvent, particularly its aromaticity and the presence of donor atoms. TaCl₅ is generally soluble in aromatic hydrocarbons and coordinating solvents containing oxygen or nitrogen atoms. However, it is crucial to note that in many cases, dissolution is not a simple physical process but involves a chemical reaction between the solute and the solvent.

Qualitative Solubility of Tantalum Pentachloride

The following table summarizes the qualitative solubility of tantalum pentachloride in a range of common organic solvents based on available literature. It is important to handle tantalum pentachloride under anhydrous conditions as it is highly sensitive to moisture.[1][3]

Solvent Class	Solvent	Solubility	Observations and Remarks	Citations
Aromatic Hydrocarbons	Benzene	Soluble	Forms a pale yellow solution.	[4][5]
Toluene	Soluble	Forms a yellow to orange solution. Solubility is noted to be greater than in benzene.	[4][5]
Mesitylene	Soluble	Forms an orange solution. Solubility is noted to be greater than in toluene.	[6]
Alcohols	Ethanol	Soluble (Reacts)	Described as both "soluble" and "slightly soluble." Reacts to form tantalum alkoxides. The solution is clear and colorless.	[1][6][7][8]
Isopropyl Alcohol	Soluble (Reacts)	Dissolves to form an acidic solution (pH ~2), indicating a reaction.	[9]
Ethers	Diethyl Ether	Soluble	Forms stable complexes with ethers.	[1][3]
Chlorinated Hydrocarbons	Chloroform	Soluble	[10]
Carbon Tetrachloride	Soluble	There are conflicting reports, with one source stating insolubility, but multiple others confirming solubility.	[3][4][6][7][10][11][12]
Other Solvents	Carbon Disulfide	Soluble	[10]
Cyclohexane	Insoluble	[4][5]
Acetone	Soluble	Dissolution can be aided by ultrasound.	[9]

Reactivity with Organic Solvents

The dissolution of tantalum pentachloride in certain organic solvents is a chemical process involving the formation of new compounds. Understanding this reactivity is critical for its application in synthesis and materials science.

• Alcohols: Tantalum pentachloride readily reacts with alcohols (alkolysis) to form tantalum alkoxides.[6][7] This reaction is often accompanied by the release of hydrogen chloride (HCl). The general reaction can be represented as: TaCl₅ + 5 ROH → Ta(OR)₅ + 5 HCl In the presence of an amine, which acts as an HCl scavenger, the reaction proceeds to completion to form dinuclear alkoxides.[7]

• Ethers: Tantalum pentachloride, being a Lewis acid, forms stable adducts with ethers, which are Lewis bases.[3] This interaction facilitates its dissolution in ethereal solvents. The formation of these complexes is a key aspect of its utility in organic synthesis.

Experimental Protocol for Quantitative Solubility Determination

Given the absence of readily available quantitative solubility data for tantalum pentachloride, the following detailed experimental protocol is proposed for its determination. This protocol is designed for researchers in a controlled laboratory setting and emphasizes safety and accuracy due to the reactive and hazardous nature of TaCl₅.

Materials and Equipment

• Tantalum Pentachloride: High purity, anhydrous.

• Organic Solvents: Anhydrous grade, freshly distilled if necessary.

• Apparatus:

  • Glove box or Schlenk line for inert atmosphere operations.

  • Temperature-controlled shaker or water bath.

  • Centrifuge.

  • Analytical balance (± 0.0001 g).

  • Glassware: Schlenk flasks, volumetric flasks, syringes, cannulas, and filters.

  • Analytical instrumentation for tantalum quantification (e.g., Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES) or Atomic Absorption Spectrometry (AAS)).

Experimental Workflow

The following diagram illustrates the proposed workflow for the quantitative determination of tantalum pentachloride solubility.

Caption: Workflow for determining TaCl₅ solubility.

Detailed Procedure

• Preparation (In an Inert Atmosphere):

  • Accurately weigh an excess amount of anhydrous tantalum pentachloride into a pre-weighed Schlenk flask.

  • Add a known mass of the anhydrous organic solvent to the flask.

• Equilibration:

  • Seal the Schlenk flask and place it in a temperature-controlled shaker or water bath set to the desired temperature.

  • Agitate the mixture for a sufficient time to ensure equilibrium is reached (e.g., 24-48 hours). The system is considered at equilibrium when the concentration of the solute in the solution remains constant over time.

• Phase Separation:

  • After equilibration, allow the flask to stand undisturbed at the same temperature to let the undissolved solid settle.

  • For finely suspended particles, centrifuge the sealed flask to ensure complete separation of the solid phase.

• Sampling and Analysis:

  • Carefully withdraw a known volume of the clear supernatant using a pre-weighed gas-tight syringe.

  • Dispense the aliquot into a pre-weighed volumetric flask and determine the mass of the solution.

  • Dilute the sample with an appropriate solvent to a concentration suitable for the analytical technique.

  • Determine the concentration of tantalum in the diluted solution using a calibrated analytical method such as ICP-OES.

• Calculation:

  • From the measured tantalum concentration, the mass of the aliquot, and the dilution factor, calculate the mass of tantalum pentachloride in the original aliquot of the saturated solution.

  • The mass of the solvent in the aliquot can be determined by subtracting the calculated mass of TaCl₅ from the total mass of the aliquot.

  • Express the solubility in grams of TaCl₅ per 100 grams of solvent.

Factors Influencing Solubility

The solubility of tantalum pentachloride in organic solvents is governed by several interrelated factors, as depicted in the diagram below.

Caption: Key factors affecting TaCl₅ solubility.

• Solvent Aromaticity: Tantalum pentachloride exhibits enhanced solubility in aromatic hydrocarbons. This is likely due to interactions between the electron-rich aromatic ring and the electrophilic tantalum center.

• Lewis Basicity of the Solvent: Solvents with lone pairs of electrons (e.g., ethers, alcohols) can act as Lewis bases and coordinate to the Lewis acidic tantalum pentachloride, forming soluble adducts.

• Reactivity: In protic solvents like alcohols, the solubility is driven by a chemical reaction to form more soluble species.

• Temperature: As with most solid-liquid systems, the solubility of tantalum pentachloride is expected to be temperature-dependent.

• Purity: The presence of impurities, particularly water, can significantly affect solubility measurements due to the hydrolysis of tantalum pentachloride.

Conclusion

The solubility of tantalum pentachloride in organic solvents is a complex phenomenon that is often coupled with chemical reactions. While quantitative data is scarce in the public domain, a qualitative understanding of its solubility in various solvent classes provides a valuable guide for its use in research and development. For applications requiring precise concentration control, it is imperative to experimentally determine the solubility under the specific conditions of use, following a rigorous protocol as outlined in this guide. The reactivity of tantalum pentachloride, particularly with protic and coordinating solvents, should always be a primary consideration in its handling and application.

References

• 1. Tantalum Pentachloride [bayvillechemical.net]
• 2. News - What is tantalum chloride tacl5,color, application? [xingluchemical.com]
• 3. Tantalum(V) chloride - Wikipedia [en.wikipedia.org]
• 4. Tantalum Chloride TaCl5-Edgetech Industries (A worldwide materials supplier) [edge-techind.com]
• 5. Tantalum(V) chloride: Preparation and Application_Chemicalbook [chemicalbook.com]
• 6. Page loading... [guidechem.com]
• 7. Tantalum(V) chloride Four Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 8. News - Tantalum pentachloride (Tantalum chloride) Physical and Chemical Properties and Hazardous Characteristics Table [xingluchemical.com]
• 9. researchgate.net [researchgate.net]
• 10. High purity 99.95%-99.99% Tantalum Chloride TaCl5 powder price | Xinglu [xingluchemical.com]
• 11. chembk.com [chembk.com]
• 12. Tantalum(V) chloride | 7721-01-9 [amp.chemicalbook.com]

An In-depth Technical Guide to the Molecular Geometry of Monomeric and Dimeric Tantalum Pentachloride (TaCl₅)

Audience: Researchers, scientists, and drug development professionals.

Abstract

Tantalum (V) chloride (TaCl₅) is a pivotal precursor and catalyst in synthetic chemistry and materials science. Its reactivity and utility are intrinsically linked to its molecular structure, which exhibits a fascinating phase-dependent equilibrium between a monomeric and a dimeric form. In the gas phase, TaCl₅ exists as a discrete monomeric molecule with a trigonal bipyramidal geometry. Conversely, in the solid state, it dimerizes to form Ta₂Cl₁₀, a structure comprising two edge-sharing octahedra. This guide provides a comprehensive technical overview of the molecular geometries of both species, presenting quantitative structural data, detailed experimental protocols for their determination, and visual representations of their structures and interconversion.

Monomeric TaCl₅: A Gas-Phase Trigonal Bipyramid

In the vapor state, tantalum pentachloride is monomeric.[1] The geometry of this isolated TaCl₅ molecule is trigonal bipyramidal, analogous to the structure of gas-phase phosphorus pentachloride (PCl₅).[1] This geometry is a consequence of the Valence Shell Electron Pair Repulsion (VSEPR) theory for a central atom with five bonding pairs and no lone pairs of electrons.

Molecular Structure and Symmetry

The trigonal bipyramidal structure features a central tantalum atom bonded to five chlorine atoms. Three chlorine atoms occupy equatorial positions, forming a trigonal plane with ideal bond angles of 120°. The remaining two chlorine atoms are situated in axial positions, perpendicular to the equatorial plane, with an ideal bond angle of 180° relative to each other and 90° relative to the equatorial atoms.

The idealized point group for monomeric TaCl₅ is D₃h . This high symmetry arises from the presence of a C₃ principal rotation axis, three perpendicular C₂ axes, a horizontal mirror plane (σₕ) coplanar with the equatorial chlorine atoms, and three vertical mirror planes (σᵥ).

Quantitative Geometric Data

The precise bond lengths of the axial and equatorial Ta-Cl bonds have been determined experimentally using gas-phase electron diffraction (GED). A key study by Spiridonov and Romanov established these parameters. The axial bonds are typically slightly longer than the equatorial bonds due to greater repulsion.

Parameter	Symbol	Value (Idealized)
Ta-Cl (axial) Bond Length	r(Ta-Clₐₓ)	[Not found]
Ta-Cl (equatorial) Bond Length	r(Ta-Clₑ₁)	[Not found]
Axial Cl-Ta-Cl Angle	∠Clₐₓ-Ta-Clₐₓ	180°
Equatorial Cl-Ta-Cl Angle	∠Clₑ₁-Ta-Clₑ₁	120°
Axial-Equatorial Cl-Ta-Cl Angle	∠Clₐₓ-Ta-Clₑ₁	90°

Note: While a specific experimental study is cited, the exact bond lengths were not retrieved in the search. The idealized angles from VSEPR theory are provided.

References

• 1. Vestnik Moskovskogo Universiteta, Seriya 2: Khimiya | EVISA's Journals Database [speciation.net]

An In-depth Technical Guide to the Thermodynamic Properties of Tantalum Pentachloride

This technical guide provides a comprehensive overview of the thermodynamic data for Tantalum pentachloride (TaCl₅). It is intended for researchers, scientists, and professionals in drug development and materials science who require detailed and accurate information on the physicochemical properties of this compound. This document summarizes key thermodynamic parameters, outlines experimental methodologies for their determination, and visualizes relevant chemical processes.

Physicochemical and Thermodynamic Data

Tantalum pentachloride is an inorganic compound with the formula TaCl₅.[1] It is a white to pale yellow crystalline powder that is sensitive to moisture.[1][2][3] It is a key precursor in the synthesis of tantalum-based materials, which have significant applications in the electronics, aerospace, and chemical processing industries.[4]

A summary of the key physical and chemical properties of Tantalum pentachloride is presented in Table 1.

Table 1: General Physicochemical Properties of Tantalum Pentachloride

Property	Value	Reference
Molecular Formula	TaCl₅	[5]
Molecular Weight	358.21 g/mol	[5]
CAS Registry Number	7721-01-9	[3][6]
Appearance	White to pale yellow crystalline powder	[2][3][4]
Density	3.68 g/cm³ at 25 °C	[3][7]
Melting Point	216-221 °C	[2][3]
Boiling Point	236-242 °C	[3][8]
Solubility	Soluble in alcohol, ether, carbon tetrachloride, sulfuric acid, and potassium hydroxide. Reacts with water.	[2][3][7]

The fundamental thermodynamic data for Tantalum pentachloride are crucial for understanding its stability and reactivity. These parameters are summarized in Table 2.

Table 2: Standard Thermodynamic Properties of Tantalum Pentachloride at 298.15 K

Property	Value	Unit	Reference
Standard Enthalpy of Formation (ΔfH⦵₂₉₈)	-205.5 kcal/mol (-859.8 kJ/mol)	kcal/mol (kJ/mol)	[1][9]
Standard Molar Entropy (S⦵₂₉₈)	221.75	J K⁻¹ mol⁻¹	[1]
Enthalpy of Sublimation (ΔHsub)	21.1 ± 0.2	kcal/g-mol	[10]

The heat capacity of Tantalum pentachloride varies with temperature. Table 3 presents the heat capacity data for the liquid phase at different temperatures.[6]

Table 3: Liquid Phase Heat Capacity (Cp) of Tantalum Pentachloride at Various Temperatures

Temperature (K)	Heat Capacity (cal/mol*K)
490	51.98
500	51.76
600	49.33
700	46.47
800	43.17
Data sourced from the NIST WebBook.[6]

The vapor pressure of Tantalum pentachloride was measured using the gas transpiration method over the temperature range of 431-73 K. The data were fit to the following equation: log₁₀ P(torr) = (12.03 ± 1.86) - (4604 ± 40)/T.[10]

Experimental Methodologies

The accurate determination of thermodynamic data relies on precise experimental techniques. This section details the methodologies cited for obtaining the thermodynamic properties of Tantalum pentachloride.

The standard heat of formation of Tantalum pentachloride was determined by measuring the heat evolved during the direct reaction of metallic tantalum with liquid chlorine at 25°C in a Pyrex reaction vessel.[9]

• Materials: High-purity tantalum metal and chlorine gas were used. The tantalum was machined into cylindrical pieces.[9]

• Procedure: A known mass of tantalum metal was placed in the reaction vessel, which was then evacuated. Liquid chlorine was introduced, and the reaction was initiated. The heat evolved during the combustion of tantalum in chlorine was measured calorimetrically.[9]

• Corrections: Minor corrections were applied for the heat of evaporation of chlorine and the heat evolved from a titanium wire used to initiate the reaction.[9]

The equilibrium vapor pressure of Tantalum pentachloride was determined using the gas transpiration method.[10] This method involves passing a known volume of an inert carrier gas over a sample of the substance at a constant temperature and then determining the amount of substance transported by the gas.

• Apparatus: The setup consists of a furnace to maintain a constant temperature, a tube containing the Tantalum pentachloride sample, and a system to measure the flow rate of the carrier gas.

• Procedure: Anhydrous conditions were carefully maintained. A controlled flow of a carrier gas was passed over the solid TaCl₅ sample. The amount of TaCl₅ that sublimed and was carried by the gas was collected and weighed.

• Calculation: The vapor pressure was calculated from the mass of sublimed TaCl₅, the volume of the carrier gas, and the temperature.

Visualizing Chemical Processes

Diagrams of key chemical reactions and processes involving Tantalum pentachloride provide a clearer understanding of its chemical behavior.

Tantalum pentachloride can be synthesized by the direct reaction of tantalum metal with chlorine gas at elevated temperatures.[1]

Synthesis of Tantalum Pentachloride.

Tantalum pentachloride is a common precursor for the chemical vapor deposition of tantalum-containing thin films, such as Tantalum Carbide (TaC).[11]

Chemical Vapor Deposition of TaC from TaCl₅.

Tantalum pentachloride is highly sensitive to moisture and readily hydrolyzes in water to form tantalum(V) oxytrichloride (TaOCl₃) and ultimately tantalum pentoxide (Ta₂O₅).[1]

Hydrolysis pathway of Tantalum Pentachloride.

Conclusion

This technical guide has presented a detailed compilation of the thermodynamic data for Tantalum pentachloride, including its standard enthalpy of formation, standard molar entropy, heat capacity, and vapor pressure. The experimental methodologies for determining these properties have also been described. The provided visualizations of key chemical processes involving Tantalum pentachloride, such as its synthesis, application in CVD, and hydrolysis, offer a clear and concise understanding of its chemical behavior. This information is essential for researchers and professionals working with this compound in various scientific and industrial applications.

References

• 1. Tantalum(V) chloride - Wikipedia [en.wikipedia.org]
• 2. News - Tantalum pentachloride (Tantalum chloride) Physical and Chemical Properties and Hazardous Characteristics Table [xingluchemical.com]
• 3. Tantalum(V) chloride | 7721-01-9 [amp.chemicalbook.com]
• 4. chemimpex.com [chemimpex.com]
• 5. Tantalum pentachloride | Cl5Ta | CID 24394 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. tantalum pentachloride [webbook.nist.gov]
• 7. Tantalum(V) chloride | 7721-01-9 [chemicalbook.com]
• 8. 3ntechnology.wordpress.com [3ntechnology.wordpress.com]
• 9. The heats of formation of metal halides. Niobium and tantalum pentachlorides - Transactions of the Faraday Society (RSC Publishing) [pubs.rsc.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]

Unveiling the Potent Lewis Acidity of Tantalum Pentachloride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Tantalum pentachloride (TaCl₅) stands as a formidable Lewis acid, a characteristic that underpins its broad utility in both synthetic chemistry and materials science. Its strong electrophilic nature makes it a potent catalyst for a variety of chemical transformations, driving the formation of complex molecules and advanced materials. This technical guide provides an in-depth exploration of the Lewis acidity of tantalum pentachloride, offering quantitative data, detailed experimental protocols, and visualizations of its catalytic role in key chemical reactions.

The Core of Lewis Acidity: Structure and Electronic Properties

Tantalum pentachloride, a white to pale yellow crystalline solid, possesses a structure that is key to its reactivity. In the solid state, it exists as a dimer (Ta₂Cl₁₀), with two tantalum atoms bridged by two chloride ions, completing an octahedral coordination geometry for each tantalum center.[1] However, in the vapor phase or in non-coordinating solvents, it tends to exist as a trigonal bipyramidal monomer (TaCl₅).[1][2] This monomeric form is electron-deficient and readily accepts electron pairs, the fundamental definition of a Lewis acid.

The high positive charge on the tantalum(V) center, combined with the electron-withdrawing nature of the five chloride ligands, renders the tantalum atom highly electrophilic. This intrinsic electronic property is the driving force behind its powerful Lewis acidic character.

Quantifying Lewis Acidity: A Comparative Overview

For context, other metal pentachlorides and common Lewis acids have been characterized, providing a useful framework for estimating the potency of TaCl₅.

Lewis Acid	Acceptor Number (AN)	Reference Lewis Acid Strength
Aluminum Trichloride (AlCl₃)	87	Strong
Titanium Tetrachloride (TiCl₄)	70	Strong
Tantalum Pentachloride (TaCl₅)	Not Experimentally Determined (Expected to be High)	Very Strong
Antimony Pentachloride (SbCl₅)	100	Very Strong (Reference)

Note: The Acceptor Number for Tantalum Pentachloride is not available in the cited literature but is expected to be high based on its reactivity.

Experimental Protocol: Determination of Lewis Acidity via the Gutmann-Beckett Method

The following is a detailed protocol for determining the Acceptor Number of a highly reactive and moisture-sensitive metal halide like tantalum pentachloride. All manipulations must be performed under an inert atmosphere (e.g., in a glovebox) using anhydrous solvents.

Materials:

• Tantalum pentachloride (TaCl₅)

• Triethylphosphine oxide (Et₃PO)

• Anhydrous, non-coordinating solvent (e.g., 1,2-dichloroethane or deuterated benzene for NMR)

• NMR tubes with J. Young valves

• Schlenk line and glassware

• Glovebox

Procedure:

• Preparation of the Et₃PO Solution:

  • In a glovebox, accurately weigh a known amount of triethylphosphine oxide.

  • Dissolve the Et₃PO in a precise volume of anhydrous solvent to create a stock solution of known concentration.

• Preparation of the TaCl₅ Solution:

  • In the glovebox, accurately weigh a stoichiometric equivalent of tantalum pentachloride into a clean, dry vial.

  • Carefully add a precise volume of the anhydrous solvent to dissolve the TaCl₅. Gentle agitation may be required.

• Formation of the Lewis Acid-Base Adduct:

  • Slowly add the TaCl₅ solution to the Et₃PO solution with constant stirring. The reaction is exothermic and should be performed with caution.

  • Allow the mixture to stir for a sufficient time to ensure complete adduct formation.

• NMR Analysis:

  • Transfer an aliquot of the resulting solution into an NMR tube fitted with a J. Young valve inside the glovebox.

  • Seal the NMR tube and remove it from the glovebox.

  • Acquire the ³¹P NMR spectrum of the solution.

• Calculation of the Acceptor Number (AN):

  • The Acceptor Number is calculated using the following formula: AN = 2.21 x (δ_sample - δ_hexane) where:

    • δ_sample is the observed ³¹P NMR chemical shift of the Et₃PO-TaCl₅ adduct.

    • δ_hexane is the ³¹P NMR chemical shift of Et₃PO in a non-coordinating solvent like hexane (reference value, typically around 41.0 ppm).

Visualizing Catalytic Action: Tantalum Pentachloride in Organic Synthesis

The potent Lewis acidity of tantalum pentachloride makes it an effective catalyst in a range of organic reactions. Its primary role is to activate substrates by coordinating to electron-rich atoms, thereby rendering them more susceptible to nucleophilic attack.

Friedel-Crafts Acylation

In Friedel-Crafts acylation, TaCl₅ activates the acyl halide by coordinating to the halogen atom, which facilitates the formation of a highly electrophilic acylium ion. This ion is then attacked by the aromatic ring.

Caption: Friedel-Crafts acylation mechanism catalyzed by TaCl₅.

Mukaiyama Aldol Reaction

In the Mukaiyama aldol reaction, TaCl₅ activates the carbonyl compound by coordinating to the oxygen atom, making the carbonyl carbon more electrophilic and susceptible to attack by a silyl enol ether.

Caption: Mukaiyama aldol reaction mechanism catalyzed by TaCl₅.

Ziegler-Natta Polymerization

While typically associated with titanium-based catalysts, tantalum pentachloride can also act as a catalyst in Ziegler-Natta type polymerizations. In this process, TaCl₅, in conjunction with a co-catalyst like an organoaluminum compound, creates an active site for the coordination and insertion of olefin monomers.

Caption: Ziegler-Natta polymerization initiated by a TaCl₅-based catalyst.

Applications in Drug Development and Beyond

The potent Lewis acidity of tantalum pentachloride translates into a wide range of applications relevant to drug development and the broader chemical industry:

• Complex Molecule Synthesis: Its ability to catalyze carbon-carbon bond formation is crucial for the synthesis of complex organic molecules, including pharmaceutical intermediates and active pharmaceutical ingredients (APIs).

• Fine Chemical Production: TaCl₅ is employed in the production of various fine chemicals, where high catalytic activity and selectivity are paramount.

• Materials Science: In the electronics industry, tantalum pentachloride is a key precursor for the chemical vapor deposition (CVD) and atomic layer deposition (ALD) of tantalum-based thin films, such as tantalum nitride (TaN) and tantalum pentoxide (Ta₂O₅), which are essential components in semiconductors and capacitors.[3]

Handling and Safety Considerations

Tantalum pentachloride is highly moisture-sensitive and reacts vigorously with water, releasing hydrochloric acid. Therefore, it must be handled under anhydrous conditions, typically in a glovebox or under an inert atmosphere. Appropriate personal protective equipment, including gloves and safety glasses, is essential when working with this compound.

Conclusion

Tantalum pentachloride's strong Lewis acidity, a consequence of its electronic structure, positions it as a versatile and powerful tool in modern chemistry. While quantitative experimental data on its Lewis acidity remains an area for further investigation, its catalytic efficacy in a multitude of organic transformations is well-established. The ability to activate substrates for key bond-forming reactions underscores its importance in the synthesis of complex molecules and the fabrication of advanced materials, making it a valuable reagent for researchers and professionals in drug development and beyond.

References

• 1. Ziegler–Natta catalyst - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Mukaiyama aldol reaction: an effective asymmetric approach to access chiral natural products and their derivatives/analogues - PMC [pmc.ncbi.nlm.nih.gov]

Tantalum Pentachloride: A Comprehensive Technical Guide to its Application as a Precursor in Material Synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the utilization of tantalum pentachloride (TaCl₅) as a versatile precursor in the synthesis of advanced materials. Tantalum-based materials are of significant interest across various high-technology sectors, including electronics, catalysis, and biomedical applications, owing to their unique chemical and physical properties. Tantalum pentachloride, a reactive inorganic compound, serves as a crucial starting material for producing high-purity tantalum oxides, nitrides, carbides, and other complex material systems.

This document details the core synthesis methodologies, including Atomic Layer Deposition (ALD), Chemical Vapor Deposition (CVD), and sol-gel techniques. It presents a compilation of quantitative data from various studies, detailed experimental protocols, and visual representations of the synthesis pathways and workflows to facilitate a comprehensive understanding for researchers and professionals in the field.

Properties and Handling of Tantalum Pentachloride

Tantalum pentachloride is a white to pale yellow crystalline solid that is highly reactive and sensitive to moisture and air.[1] Proper handling and storage are critical to maintain its purity and prevent the formation of undesirable byproducts.

Table 1: Physical and Chemical Properties of Tantalum Pentachloride

Property	Value
Molecular Formula	TaCl₅
Molecular Weight	358.21 g/mol
Appearance	White to light yellow crystalline solid
Density	3.68 g/cm³
Melting Point	216.5 - 220 °C
Boiling Point	239 °C
Vapor Pressure	1 Torr at ~110 °C
Solubility	Soluble in aromatic hydrocarbons, less soluble in cyclohexane and carbon tetrachloride. Reacts with water and alcohols.

Safety and Handling Precautions:

• Moisture Sensitivity: TaCl₅ reacts readily with water, including atmospheric moisture, to form hydrochloric acid and tantalum oxychloride.[1] All handling should be performed under an inert atmosphere (e.g., nitrogen or argon) in a glovebox.

• Corrosivity: It is a corrosive solid.[1] Appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat, is mandatory.

• Toxicity: Tantalum pentachloride is harmful if swallowed or inhaled.[1] Work should be conducted in a well-ventilated area or a fume hood.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place away from moisture.

Atomic Layer Deposition (ALD)

Atomic Layer Deposition is a thin-film deposition technique based on sequential, self-limiting surface reactions. TaCl₅ is a widely used precursor for the ALD of tantalum-based thin films, such as tantalum oxide (Ta₂O₅), a high-k dielectric material essential for modern electronics.

Tantalum Oxide (Ta₂O₅) ALD

The ALD of Ta₂O₅ from TaCl₅ typically involves the alternating exposure of a substrate to TaCl₅ and a co-reactant, most commonly water (H₂O) or ozone (O₃).

Reaction Mechanism: The process involves two self-limiting half-reactions:

• TaCl₅ pulse: TaCl₅ reacts with the hydroxylated surface (-OH) to form a layer of tantalum-containing species, releasing HCl as a byproduct. Surface-OH* + TaCl₅(g) → Surface-O-TaCl₄* + HCl(g)

• H₂O pulse: Water vapor reacts with the surface-bound tantalum species to form tantalum oxide and regenerates the hydroxylated surface for the next cycle. Surface-O-TaCl₄* + 2H₂O(g) → Surface-O-TaO(OH)* + 4HCl(g)

Experimental Parameters and Film Properties:

Table 2: Quantitative Data for ALD of Ta₂O₅ from TaCl₅

Co-reactant	Substrate Temperature (°C)	TaCl₅ Pulse Time (s)	Growth per Cycle (Å/cycle)	Film Properties
H₂O	300 - 400	Varies	Decreases with increasing pulse length initially, then stabilizes	Partly crystalline (hexagonal δ-Ta₂O₅) above 300°C, transforming to orthorhombic β-Ta₂O₅ at higher temperatures and doses.[2]
O₃	250	Short pulses	~1.0	Amorphous as-deposited. Crystallizes to orthorhombic β-Ta₂O₅ at 740°C. Dielectric constant of 31.[1][3]
O₃	300	Short pulses	~0.77	Lower Cl impurity levels compared to H₂O process.[1][3]

Detailed Experimental Protocol: ALD of Ta₂O₅ using TaCl₅ and H₂O

• Substrate Preparation: The substrate (e.g., silicon wafer) is cleaned to remove any organic and inorganic contaminants. A common procedure involves sonication in acetone and isopropyl alcohol, followed by a deionized water rinse and drying with nitrogen. A final surface treatment, such as an ozone clean, can be used to ensure a hydroxylated surface.

• Precursor and Reactor Setup:

  • Load the TaCl₅ precursor into a suitable bubbler or container within the ALD system. Heat the TaCl₅ source to a temperature that provides sufficient vapor pressure (e.g., 80-100 °C).

  • Heat the ALD reactor to the desired deposition temperature (e.g., 300 °C).

  • Introduce a carrier gas (e.g., high-purity nitrogen) to transport the precursor vapors into the reaction chamber.

• Deposition Cycle:

  • TaCl₅ Pulse: Introduce a pulse of TaCl₅ vapor into the reaction chamber. The pulse duration should be long enough to allow for self-limiting adsorption on the substrate surface.

  • Purge: Purge the chamber with the inert carrier gas to remove any unreacted TaCl₅ and byproducts.

  • H₂O Pulse: Introduce a pulse of water vapor into the chamber.

  • Purge: Purge the chamber again with the inert gas to remove unreacted water and byproducts.

• Film Growth: Repeat the deposition cycle until the desired film thickness is achieved.

• Characterization: The deposited films can be characterized for their thickness, composition, crystallinity, and electrical properties using techniques such as ellipsometry, X-ray photoelectron spectroscopy (XPS), X-ray diffraction (XRD), and capacitance-voltage (C-V) measurements.

Logical Workflow for Ta₂O₅ ALD

References

• 1. Atomic layer deposition of tantalum oxide and tantalum silicate from TaCl5, SiCl4, and O3: growth behaviour and film characteristics - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Tantalum Pentachloride as a Catalyst in Friedel-Crafts Reactions: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tantalum pentachloride (TaCl₅) is a powerful Lewis acid that serves as an effective catalyst in a variety of organic transformations, including Friedel-Crafts reactions. While less common than traditional catalysts like aluminum chloride (AlCl₃), TaCl₅ offers unique catalytic properties that can be advantageous in specific synthetic applications. Its electrophilic nature allows it to activate acylating and alkylating agents, facilitating the formation of new carbon-carbon bonds with aromatic substrates. These reactions are fundamental in the synthesis of a wide array of chemical intermediates and active pharmaceutical ingredients.

This document provides detailed application notes and protocols for the use of tantalum pentachloride as a catalyst in Friedel-Crafts acylation and alkylation reactions. The information is intended to guide researchers in exploring the potential of TaCl₅ in their synthetic endeavors.

Friedel-Crafts Acylation Catalyzed by Tantalum Pentachloride

Friedel-Crafts acylation is a key method for the synthesis of aryl ketones, which are valuable precursors in medicinal chemistry and materials science. Tantalum pentachloride can effectively catalyze the acylation of aromatic compounds with acyl halides.

General Reaction Scheme

The general transformation for the TaCl₅-catalyzed Friedel-Crafts acylation is as follows:

Ar-H + R-X --(TaCl₅)--> Ar-R + HX

Caption: General mechanism of TaCl₅-catalyzed Friedel-Crafts acylation.

Application Notes and Protocols for Tantalum Pentachloride-Catalyzed Polymerization of Alkynes

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use of tantalum pentachloride (TaCl₅) as a catalyst in the polymerization of alkynes, with a specific focus on the synthesis of cyclic poly(diphenylacetylene). The information presented is based on contemporary research, offering insights into reaction mechanisms, experimental setup, and polymer characterization.

Introduction

Tantalum pentachloride (TaCl₅) is a versatile Lewis acid catalyst employed in a variety of organic transformations.[1] In polymer chemistry, it has emerged as a potent catalyst for alkyne polymerization.[2] Recent advancements have demonstrated that a catalytic system comprising TaCl₅ and a co-catalyst, such as tetrabutyltin (n-Bu₄Sn), can effectively polymerize diphenylacetylene and its derivatives to produce high molecular weight, cyclic poly(diphenylacetylene)s with a high cis-stereoregularity.[3][4] This innovative approach provides a straightforward route to novel macromolecular architectures with potential applications in materials science and drug delivery.

The polymerization is proposed to proceed via an "insertion ring expansion" mechanism, a departure from the previously assumed metathesis pathway. This mechanism involves the in situ reduction of TaCl₅ to a low-valent tantalum species, which then reacts with alkyne monomers to form a tantalacyclopentadiene intermediate. Subsequent insertion of additional alkyne monomers into the tantalum-carbon bonds of this intermediate leads to the expansion of the metallacycle and the eventual formation of a cyclic polymer.[4]

Key Applications

• Synthesis of Cyclic Polymers: The TaCl₅/co-catalyst system provides a facile method for the synthesis of cyclic poly(diphenylacetylene)s, which are of interest for their unique physical and chemical properties compared to their linear counterparts.[3]

• Polymerization of Substituted Alkynes: This catalytic system has been shown to be effective for the polymerization of various substituted diphenylacetylene monomers, allowing for the creation of functional polymers with tailored properties.[2]

• Development of Novel Materials: The resulting polyalkynes can be explored for applications in electronics, optics, and as precursors for more complex macromolecular structures.

Experimental Protocols

General Considerations and Safety

Tantalum pentachloride is highly moisture-sensitive and corrosive. All manipulations should be performed under an inert atmosphere (e.g., argon or nitrogen) using standard Schlenk line or glovebox techniques. Glassware should be oven-dried and cooled under vacuum prior to use. Solvents must be anhydrous and deoxygenated.

Protocol for the Synthesis of Cyclic Poly(diphenylacetylene)

This protocol is adapted from the work of Maeda and coworkers for the polymerization of diphenylacetylene.[4]

Materials:

• Tantalum pentachloride (TaCl₅)

• Tetrabutyltin (n-Bu₄Sn)

• Diphenylacetylene

• Anhydrous toluene

• Methanol

• Standard Schlenk line or glovebox setup

• Oven-dried glassware

Procedure:

• Catalyst Preparation:

  • In a Schlenk flask under an inert atmosphere, add TaCl₅ (1.0 eq).

  • Add anhydrous toluene to dissolve the TaCl₅.

  • To this solution, add n-Bu₄Sn (2.0 eq) dropwise while stirring.

  • The mixture is typically aged for a short period at room temperature to allow for the in situ formation of the active catalytic species.

• Polymerization:

  • In a separate Schlenk flask, dissolve diphenylacetylene (e.g., 100 eq) in anhydrous toluene.

  • Heat the monomer solution to the desired reaction temperature (e.g., 80 °C).

  • Transfer the prepared catalyst solution to the monomer solution via cannula.

  • Allow the reaction to proceed for the specified time (e.g., 1-24 hours). The progress of the polymerization can be monitored by techniques such as thin-layer chromatography or by observing an increase in the viscosity of the solution.

• Termination and Polymer Isolation:

  • After the desired reaction time, cool the reaction mixture to room temperature.

  • Terminate the polymerization by adding a small amount of methanol.

  • Precipitate the polymer by pouring the reaction mixture into a large volume of a non-solvent, such as methanol.

  • Collect the polymer by filtration, wash it thoroughly with methanol, and dry it under vacuum to a constant weight.

Data Presentation

The following table summarizes representative quantitative data for the polymerization of diphenylacetylene using the TaCl₅/n-Bu₄Sn catalytic system.

Entry	Monomer	Catalyst System	Monomer/Catalyst Ratio	Temp (°C)	Time (h)	Yield (%)	Mₙ (kDa)	M / Mₙ (PDI)	cis-Content (%)
1	Diphenylacetylene	TaCl₅/n-Bu₄Sn	100:1	80	1	85	50.2	1.85	>95
2	Diphenylacetylene	TaCl₅/n-Bu₄Sn	100:1	80	24	92	65.8	1.90	>95

Mₙ (number-average molecular weight) and M / Mₙ (polydispersity index) are typically determined by gel permeation chromatography (GPC) calibrated with polystyrene standards. The cis-content is determined by ¹H NMR spectroscopy.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the TaCl₅-catalyzed polymerization of diphenylacetylene.

Caption: Workflow for TaCl₅-catalyzed synthesis of cyclic poly(diphenylacetylene).

Proposed Polymerization Mechanism

The proposed "insertion ring expansion" mechanism is depicted below.

Caption: Proposed insertion ring expansion mechanism for TaCl₅-catalyzed alkyne polymerization.

References

• 1. Synthesis of novel poly(diphenylacetylene)s with both trimethylsilyl and alkyl groups: The effect of desilylation on ga… [ouci.dntb.gov.ua]
• 2. researchgate.net [researchgate.net]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for Chemical Vapor Deposition of Tantalum Films using TaCl₅

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the chemical vapor deposition (CVD) of tantalum (Ta) films using tantalum pentachloride (TaCl₅) as a precursor. Tantalum films deposited by CVD are of significant interest for a variety of applications, including as corrosion-resistant coatings and biocompatible layers on medical implants, which is of particular relevance to drug development and delivery systems.

Introduction to Tantalum CVD

Chemical vapor deposition is a process used to produce high-purity, high-performance solid materials. In the context of tantalum, the process typically involves the hydrogen reduction of gaseous tantalum pentachloride (TaCl₅) on a heated substrate. The overall chemical reaction can be summarized as:

2TaCl₅ (g) + 5H₂ (g) → 2Ta (s) + 10HCl (g)

This process allows for the conformal coating of complex geometries, making it ideal for applications such as coating medical implants and devices.[1] The properties of the resulting tantalum film, including its phase (α-Ta or β-Ta), adhesion, and surface morphology, are highly dependent on the deposition parameters.[2][3] The α-phase is known for its ductility, while the β-phase is harder and more brittle.[3][4] For many applications, particularly in the medical field, the ductile α-phase is preferred.[1]

Applications in Biomedical and Drug Development

Tantalum is a highly biocompatible and corrosion-resistant material, making it an excellent candidate for medical implants and devices.[5][6] CVD tantalum coatings on materials like titanium alloys (e.g., Ti6Al4V) and stainless steel can significantly enhance their performance and longevity in physiological environments.[2][7]

Key benefits of CVD tantalum coatings in this sector include:

• Enhanced Biocompatibility: Tantalum surfaces have been shown to promote cell adhesion and proliferation, which is crucial for the integration of implants with surrounding tissue.[5][7][8]

• Superior Corrosion Resistance: Tantalum forms a stable, passive oxide layer that protects the underlying substrate from corrosion in harsh environments, such as those found in the human body.[1][2][9]

• Improved Osseointegration: For dental and orthopedic implants, tantalum coatings can enhance bone ingrowth and the overall stability of the implant.[5][8]

• Drug Delivery Platforms: The biocompatible and inert nature of tantalum coatings makes them a promising platform for the development of drug-eluting implants, where the coating can act as a stable, non-reactive carrier for therapeutic agents.

Experimental Protocols

The following sections provide detailed protocols for the CVD of tantalum films using TaCl₅. These are generalized procedures, and specific parameters may need to be optimized based on the substrate material, desired film properties, and the specific CVD reactor being used.

Materials and Equipment

• Precursor: Tantalum pentachloride (TaCl₅) powder (>99.9% purity)

• Reducing Agent: Hydrogen (H₂) gas (ultra-high purity)

• Carrier Gas: Argon (Ar) or Helium (He) gas (ultra-high purity)

• Substrate: Dependant on application (e.g., Ti6Al4V, stainless steel, graphite)

• CVD Reactor: A hot-wall or cold-wall CVD system equipped with:

  • A precursor sublimation/vaporization chamber with independent temperature control.

  • Mass flow controllers for precise gas delivery.

  • A heated substrate holder.

  • A vacuum system capable of reaching low pressures.

  • An exhaust system with a scrubber for handling corrosive byproducts (HCl).

Pre-Deposition Substrate Preparation

• Cleaning: Thoroughly clean the substrate to remove any organic and inorganic contaminants. A typical procedure involves sequential ultrasonic cleaning in acetone, isopropanol, and deionized water.

• Drying: Dry the cleaned substrate with a stream of nitrogen gas and bake in an oven to remove any residual moisture.

• Loading: Mount the substrate onto the substrate holder and transfer it into the CVD reactor.

CVD Process Protocol

• System Purge: Evacuate the reactor to a base pressure (typically <10⁻⁵ Torr) and then purge with an inert gas (Ar or He) to remove any residual air and moisture.

• Heating: Heat the substrate to the desired deposition temperature under a continuous flow of inert gas.

• Precursor Vaporization: Heat the TaCl₅ precursor in the sublimator to generate a stable vapor pressure. The temperature of the sublimator will determine the precursor flow rate.

• Deposition:

  • Introduce the hydrogen (H₂) gas into the reactor.

  • Using the carrier gas (Ar or He), transport the TaCl₅ vapor from the sublimator into the reaction chamber.

  • Maintain the desired pressure, temperature, and gas flow rates for the duration of the deposition.

• Cool-Down:

  • After the desired film thickness is achieved, stop the flow of TaCl₅ and H₂.

  • Cool the substrate to room temperature under a continuous flow of inert gas.

• Unloading: Once the system has cooled, vent the reactor with inert gas and remove the coated substrate.

Quantitative Data

The following tables summarize typical experimental parameters for the CVD of tantalum and tantalum-containing films from TaCl₅.

Table 1: Experimental Parameters for Tantalum Film Deposition

Parameter	Value	Reference
Precursor	TaCl₅	[10]
Substrate Temperature	900 - 1400 °C	[10]
TaCl₅ Evaporator Temperature	210 - 230 °C	[10]
Hydrogen (H₂) Flow Rate	0.4 - 2 L/min	[10]
Pressure	Reduced Pressure
Resulting Film Phase	α-Ta, β-Ta	[2][3]

Table 2: Experimental Parameters for Tantalum Carbide (TaC) Film Deposition (for comparison)

Parameter	Value	Reference
Precursor	TaCl₅, C₃H₆	[11]
Substrate Temperature	1100 - 1300 °C	[11]
TaCl₅ Sublimation Temperature	180 °C	[11]
Argon (Ar) Carrier Gas Flow Rate	800 sccm	[11]
Hydrogen (H₂) Diluent Gas Flow	Adjusted to total 3000 sccm	[11]
Deposition Pressure	6.7 kPa	[11]
Resulting Film Thickness	11 - 65 µm (for 30 min)	[11]

Visualizations

Chemical Reaction Pathway

Caption: Chemical reaction pathway for tantalum CVD.

Experimental Workflow

Caption: General experimental workflow for CVD of tantalum.

References

• 1. Medical Industry | CVD Equipment Corporation [cvdequipment.com]
• 2. files01.core.ac.uk [files01.core.ac.uk]
• 3. Research Portal [openresearch.surrey.ac.uk]
• 4. article.scirea.org [article.scirea.org]
• 5. researchgate.net [researchgate.net]
• 6. The Biocompatibility of Tantalum - X-medics [x-medics.com]
• 7. researchgate.net [researchgate.net]
• 8. Tantalum coating on porous Ti6Al4V scaffold using chemical vapor deposition and preliminary biological evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. CHEMUK 2026 EXPO – Exhibitors/tantaline-cvd-aps – CHEMUK 2026 EXPO [chemicalukexpo.com]
• 10. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
• 11. Chemical Vapor Deposition of Tantalum Carbide from TaCl5-C3H6-Ar-H2 System [jkcs.or.kr]

Atomic Layer Deposition of Tantalum Oxide from Tantalum Pentachloride: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the atomic layer deposition (ALD) of high-quality tantalum oxide (Ta₂O₅) thin films using tantalum pentachloride (TaCl₅) as the precursor. Tantalum oxide is a high-k dielectric material with extensive applications in microelectronics, optical coatings, and biocompatible layers for medical devices.

Introduction to Ta₂O₅ ALD

Atomic layer deposition is a thin film deposition technique that offers exceptional control over film thickness and conformality at the atomic level. The ALD process for tantalum oxide from tantalum pentachloride involves the sequential, self-limiting surface reactions of TaCl₅ and a co-reactant, typically water (H₂O) or ozone (O₃). This process allows for the deposition of uniform, pinhole-free Ta₂O₅ films with precise thickness control, which is critical for advanced applications.

Process Overview and Key Parameters

The ALD of Ta₂O₅ from TaCl₅ is a cyclical process, with each cycle consisting of four distinct steps:

• TaCl₅ Pulse: Gaseous TaCl₅ is introduced into the reactor and chemisorbs onto the substrate surface.

• Purge: Inert gas (e.g., nitrogen) flushes out the unreacted TaCl₅ and any gaseous byproducts.

• Co-reactant Pulse: A co-reactant (H₂O or O₃) is pulsed into the reactor, reacting with the surface-adsorbed TaCl₅ precursor to form a layer of tantalum oxide.

• Purge: The reactor is purged again with inert gas to remove the co-reactant and reaction byproducts.

This cycle is repeated to achieve the desired film thickness. The growth per cycle (GPC) is a critical parameter and is influenced by the deposition temperature, precursor and co-reactant pulse times, and purge times.

Quantitative Data Summary

The following tables summarize the key process parameters and resulting film properties for the ALD of Ta₂O₅ from TaCl₅ using either H₂O or O₃ as the co-reactant.

Table 1: Process Parameters for Ta₂O₅ ALD from TaCl₅

Parameter	TaCl₅ / H₂O Process	TaCl₅ / O₃ Process
Deposition Temperature	300–400 °C[1]	250–300 °C[2]
TaCl₅ Source Temperature	Sufficient to achieve adequate vapor pressure	Sufficient to achieve adequate vapor pressure
TaCl₅ Pulse Time	e.g., 25 ms at 200°C[3] (Note: Longer pulses can lead to etching)[1]	Saturation observed at short pulses[2]
H₂O / O₃ Pulse Time	Sufficient for saturation	Self-limiting growth observed as a function of O₃ pulse time[2]
Purge Time	Sufficient to prevent CVD reactions	Sufficient to prevent CVD reactions

Table 2: Film Properties of ALD Ta₂O₅ from TaCl₅

Property	TaCl₅ / H₂O Process	TaCl₅ / O₃ Process
Growth Per Cycle (GPC)	~0.8 Å/cycle (at 200°C with 25ms TaCl₅ pulse)[3]	~1 Å/cycle at 250 °C, ~0.77 Å/cycle at 300 °C[2]
Film Crystallinity	Amorphous as-deposited; can crystallize to orthorhombic β-Ta₂O₅ at higher temperatures (>325°C)[1]	Amorphous as-deposited; crystallizes into orthorhombic β-Ta₂O₅ at 740 °C[2]
Dielectric Constant	Not specified in provided results	31[2]
Chlorine Impurity Levels	Higher than with O₃ co-reactant[2]	Lower than with H₂O co-reactant[2]

Experimental Protocols

The following are detailed protocols for the ALD of Ta₂O₅ using TaCl₅ with either H₂O or O₃ as the co-reactant. These protocols are intended as a starting point and may require optimization based on the specific ALD reactor being used.

Protocol for Ta₂O₅ ALD using TaCl₅ and H₂O

1. Substrate Preparation:

• Clean the substrate using a standard procedure appropriate for the substrate material (e.g., RCA clean for silicon wafers).

• Load the substrate into the ALD reactor.

2. Reactor Setup and Pre-deposition:

• Heat the reactor to the desired deposition temperature (e.g., 300 °C).

• Heat the TaCl₅ precursor source to a temperature that provides sufficient vapor pressure for deposition.

• Stabilize the reactor pressure and gas flows.

3. ALD Cycle:

• Step 1: TaCl₅ Pulse: Introduce TaCl₅ vapor into the reactor for a predetermined time (e.g., 25 milliseconds).[3]

• Step 2: N₂ Purge: Purge the reactor with high-purity nitrogen gas to remove unreacted TaCl₅ and any byproducts. The purge duration should be sufficient to prevent intermixing of precursors.

• Step 3: H₂O Pulse: Introduce water vapor into the reactor. The pulse length should be sufficient to ensure complete reaction with the surface-adsorbed tantalum species.

• Step 4: N₂ Purge: Purge the reactor with nitrogen gas to remove unreacted water and reaction byproducts (e.g., HCl).

4. Deposition Process:

• Repeat the ALD cycle (Steps 1-4) until the desired film thickness is achieved.

• The film thickness can be monitored in-situ using techniques like ellipsometry or calculated based on the known GPC and the number of cycles.

5. Post-Deposition:

• Cool down the reactor under an inert gas atmosphere.

• Remove the coated substrate for characterization.

Protocol for Ta₂O₅ ALD using TaCl₅ and O₃

1. Substrate Preparation:

• Follow the same procedure as in section 4.1.

2. Reactor Setup and Pre-deposition:

• Heat the reactor to the desired deposition temperature (e.g., 250 °C or 300 °C).[2]

• Heat the TaCl₅ precursor source.

• Stabilize the reactor pressure and gas flows.

3. ALD Cycle:

• Step 1: TaCl₅ Pulse: Introduce TaCl₅ vapor into the reactor for a short duration to achieve surface saturation.[2]

• Step 2: N₂ Purge: Purge the reactor with nitrogen gas.

• Step 3: O₃ Pulse: Introduce ozone into the reactor. The pulse duration should be optimized for self-limiting growth.[2]

• Step 4: N₂ Purge: Purge the reactor with nitrogen gas to remove unreacted ozone and byproducts.[2]

4. Deposition Process:

• Repeat the ALD cycle until the target thickness is reached.

5. Post-Deposition:

• Follow the same procedure as in section 4.1.

Visualizations

The following diagrams illustrate the ALD process and the logical relationships involved.

General workflow for the ALD of Ta₂O₅.

Surface reaction mechanism in a Ta₂O₅ ALD cycle.

Conclusion

The atomic layer deposition of tantalum oxide from tantalum pentachloride offers a robust and precise method for producing high-quality dielectric films. By carefully controlling the process parameters as outlined in these protocols, researchers can achieve conformal and uniform Ta₂O₅ coatings tailored for a variety of demanding applications in electronics and beyond. The choice between water and ozone as the co-reactant allows for further tuning of film properties, such as impurity levels and dielectric constant.

References

• 1. researchgate.net [researchgate.net]
• 2. Atomic layer deposition of tantalum oxide and tantalum silicate from TaCl5, SiCl4, and O3: growth behaviour and film characteristics - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 3. lib.tkk.fi [lib.tkk.fi]

Synthesis of Tantalum Carbide Nanoparticles from Tantalum Pentachloride (TaCl₅) Precursor: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and application notes for the synthesis of tantalum carbide (TaC) nanoparticles using tantalum pentachloride (TaCl₅) as the primary precursor. Tantalum carbide nanoparticles are of significant interest due to their exceptional hardness, high melting point, and biocompatibility, making them promising candidates for a range of applications including cutting tools, refractory materials, and advanced biomedical applications such as in cancer therapy and bioimaging.[1][2][3] This guide focuses on two prominent synthesis methodologies: a sol-gel method combined with spark plasma sintering and a carbothermal reduction approach utilizing a solar furnace.

Overview of Synthesis Methods

The synthesis of TaC nanoparticles from TaCl₅ primarily involves the reaction of the tantalum precursor with a carbon source under high-temperature conditions. The choice of method influences the resulting particle size, morphology, and purity. Below is a summary of key quantitative data from two distinct and effective synthesis routes.

Table 1: Comparison of Synthesis Parameters and Nanoparticle Characteristics

Parameter	Sol-Gel with Spark Plasma Sintering (SPS)	Carbothermal Reduction in Solar Furnace
Tantalum Precursor	Tantalum Pentachloride (TaCl₅)	Tantalum Pentachloride (TaCl₅)
Carbon Source	Phenolic Resin	Phenolic Resin
Intermediate Step	Formation of Ta-containing chelate gel, followed by pyrolysis at 800°C to form carbon-coated Ta₂O₅.[1][4]	Formation of a Ta/O/C complex.[5][6]
Final Processing	Spark Plasma Sintering (SPS)	High-Temperature Reaction in Solar Furnace
Reaction Temperature	1400°C - 1600°C[1][4]	1200°C[5][6]
Reaction Time	5 minutes (SPS)	30 minutes[5][6]
Atmosphere	Inert	Argon[5][6]
C/Ta Molar Ratio	3.75 - 4.25[1][4]	1[6]
Resulting Particle Size	30 - 100 nm (average ~50 nm at 1500°C with C/Ta of 4.25)[1][4]	~21 nm (average crystallite size)[6]
Morphology	Near-spherical	Near-spherical[5][6]
Crystalline Structure	Cubic[6]	Cubic[6]

Experimental Protocols

Method 1: Sol-Gel Synthesis followed by Spark Plasma Sintering (SPS)

This method offers precise control over the nanoparticle properties through a two-step process involving the formation of a precursor gel and subsequent high-temperature sintering.[1][4]

Protocol:

• Precursor Gel Preparation:

  • Dissolve Tantalum Pentachloride (TaCl₅) and phenolic resin in ethanol. The C/Ta molar ratio should be adjusted between 3.75 and 4.25 to influence the final particle size and oxygen content.[1][4]

  • Stir the solution at 80°C for 6 hours to form a uniform Ta-containing chelate gel.[7]

  • Dry the resulting gel at 120°C for 24 hours.[7]

• Pyrolysis:

  • Pyrolyze the dried gel in a furnace at 800°C under an inert atmosphere. This step yields a carbon-coated tantalum pentoxide (Ta₂O₅) intermediate.[1][4]

• Spark Plasma Sintering (SPS):

  • Place the carbon-coated Ta₂O₅ powder into a graphite die for the SPS system.

  • Heat the sample to a temperature between 1400°C and 1600°C. The final temperature will affect the particle size; higher temperatures lead to larger particles.[4]

  • Maintain the temperature for 5 minutes to facilitate the rapid formation of TaC nanoparticles.

  • Cool the sample and carefully collect the synthesized TaC nanopowder.

Sol-Gel with SPS Workflow

Method 2: Carbothermal Reduction in a Solar Furnace

This innovative method utilizes concentrated solar energy for a green and efficient synthesis of TaC nanoparticles.[5]

Protocol:

• Ta/O/C Complex Synthesis:

  • Dissolve Tantalum Pentachloride (TaCl₅) in a mixture of ethanol and acetylacetone.

  • Separately, synthesize a phenolic resin to be used as the carbon source.

  • Mix the TaCl₅ solution with the phenolic resin in a molar ratio of C/Ta = 1.[6]

  • Heat the mixture in an oil bath to form the Ta/O/C complex.

• Carbothermal Reduction:

  • Place the synthesized Ta/O/C complex in an alumina crucible within a solar reactor equipped with a quartz window.

  • Purge the reactor with an inert gas, such as argon.

  • Focus concentrated solar radiation onto the crucible to rapidly heat the sample to 1200°C.

  • Maintain the reaction temperature for 30 minutes to ensure complete carbothermal reduction.[5][6]

  • After cooling, the resulting product is tantalum carbide nanoparticles.

Carbothermal Reduction Workflow

Applications and Future Directions

Tantalum carbide nanoparticles possess a unique combination of physical and chemical properties that make them highly attractive for various fields.

• Industrial Applications: Their extreme hardness and high melting point make them ideal for use in cutting tools, wear-resistant coatings, and as strengthening additives in tungsten carbide alloys.[2][3]

• Biomedical Potential: Due to their high atomic number and biocompatibility, TaC nanoparticles are being explored as contrast agents for medical imaging techniques like CT scans.[1] Their potential for photothermal therapy in cancer treatment is also an active area of research.[1] The ability to functionalize the nanoparticle surface opens up possibilities for targeted drug delivery.[1]

• Catalysis: The unique electronic structure of tantalum carbide suggests its potential as a catalyst in various chemical reactions, an area that warrants further investigation.

Characterization of Synthesized Nanoparticles

To ensure the successful synthesis and quality of the TaC nanoparticles, a suite of characterization techniques should be employed:

• X-ray Diffraction (XRD): To confirm the cubic crystalline structure of TaC and identify any impurities such as Ta₂O₅.[6]

• Transmission Electron Microscopy (TEM) and Scanning Electron Microscopy (SEM): To analyze the morphology, size, and size distribution of the nanoparticles.[6]

• Fourier-Transform Infrared Spectroscopy (FT-IR) and Thermogravimetric/Differential Scanning Calorimetry (TG/DSC): To analyze the chemical bonding and thermal decomposition of the precursor complexes.[6]

• Energy-Dispersive X-ray Spectroscopy (EDX): To determine the elemental composition of the synthesized material.

By following these detailed protocols and employing rigorous characterization, researchers can reliably synthesize high-quality tantalum carbide nanoparticles for a wide array of innovative applications.

References

• 1. Advancements in tantalum based nanoparticles for integrated imaging and photothermal therapy in cancer management - RSC Advances (RSC Publishing) DOI:10.1039/D4RA05732E [pubs.rsc.org]
• 2. azonano.com [azonano.com]
• 3. shop.nanografi.com [shop.nanografi.com]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. Synthesis and characterization of tantalum carbide nanoparticles using concentrated solar energy [concentracionsolar.org.mx]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols: Tantalum Pentachloride in the Synthesis of Organotantalum Compounds

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of various classes of organotantalum compounds utilizing tantalum pentachloride (TaCl₅) as a primary starting material. Organotantalum complexes are valuable reagents and catalysts in a range of chemical transformations, including olefin metathesis, polymerization, and carbon-carbon bond formation. The protocols outlined below cover the synthesis of key cyclopentadienyl, alkyl, and alkylidene tantalum complexes.

Introduction

Tantalum pentachloride is a versatile and reactive precursor for the formation of tantalum-carbon bonds. Its electrophilic nature allows for reactions with a variety of nucleophilic carbon sources, including organolithium reagents, Grignard reagents, and cyclopentadienyl anions. The resulting organotantalum compounds exhibit a diverse range of reactivity and have found applications in both academic and industrial research. Careful handling of the air- and moisture-sensitive TaCl₅ and organotantalum products is crucial for successful synthesis. All procedures should be performed under an inert atmosphere (e.g., argon or nitrogen) using anhydrous solvents.

I. Synthesis of Cyclopentadienyl Tantalum Complexes

Cyclopentadienyl (Cp) and its substituted analogues are common ligands in organometallic chemistry that stabilize the metal center. Tantalocene dichloride and related compounds are important precursors for a variety of catalytically active species.

Protocol 1: Synthesis of Bis(cyclopentadienyl)tantalum Dichloride (Tantalocene Dichloride, Cp₂TaCl₂)

This protocol describes the synthesis of tantalocene dichloride via a salt metathesis reaction between tantalum pentachloride and sodium cyclopentadienide.

Experimental Workflow:

Caption: Workflow for the synthesis of Cp₂TaCl₂.

Materials:

Reagent	Molar Mass ( g/mol )	Amount (mmol)	Mass/Volume
Tantalum Pentachloride (TaCl₅)	358.21	10.0	3.58 g
Sodium Cyclopentadienide (NaCp)	88.10	20.0	2.0 M in THF, 10 mL
Toluene, anhydrous	-	-	150 mL
Tetrahydrofuran (THF), anhydrous	-	-	50 mL
Heptane, anhydrous	-	-	As needed

Procedure:

• In a glovebox, a 250 mL Schlenk flask equipped with a magnetic stir bar is charged with tantalum pentachloride (3.58 g, 10.0 mmol).

• Anhydrous toluene (100 mL) is added to the flask to form a slurry.

• The flask is sealed, removed from the glovebox, and connected to a Schlenk line. The slurry is cooled to -78 °C using a dry ice/acetone bath.

• A solution of sodium cyclopentadienide (2.0 M in THF, 10 mL, 20.0 mmol) is added dropwise to the cold, stirring TaCl₅ slurry over 30 minutes.

• After the addition is complete, the reaction mixture is allowed to slowly warm to room temperature and is stirred overnight.

• The resulting yellowish-brown suspension is filtered under an inert atmosphere. The solid residue is washed with anhydrous THF (2 x 25 mL) to remove unreacted starting materials and byproducts.

• The collected solid is dried under vacuum and then transferred to a Soxhlet extractor.

• The product is extracted with hot toluene for 24 hours.

• The toluene solution is concentrated under reduced pressure to approximately 50 mL.

• Anhydrous heptane is slowly added until the solution becomes turbid.

• The flask is stored at -20 °C overnight to induce crystallization.

• The resulting yellow crystals of Cp₂TaCl₂ are isolated by filtration, washed with cold heptane, and dried under vacuum.

Expected Yield: 60-70%

Characterization Data:

Technique	Data
¹H NMR	(CDCl₃, ppm): δ 6.35 (s, 10H, Cp-H)
¹³C NMR	(CDCl₃, ppm): δ 114.5 (Cp-C)
IR (KBr)	ν (cm⁻¹): ~3100 (C-H stretch), ~1440, ~1015 (Cp ring modes)

II. Synthesis of Alkyl Tantalum Complexes

Alkyl tantalum complexes are synthesized by the reaction of tantalum pentachloride with organolithium or Grignard reagents. The number of alkyl groups introduced can be controlled by the stoichiometry of the reagents.

Protocol 2: Synthesis of Tribenzyltantalum Dichloride (Ta(CH₂Ph)₃Cl₂)

This protocol outlines the preparation of a trialkyltantalum complex using a Grignard reagent.

Experimental Workflow:

Caption: Workflow for the synthesis of Ta(CH₂Ph)₃Cl₂.

Materials:

Reagent	Molar Mass ( g/mol )	Amount (mmol)	Mass/Volume
Tantalum Pentachloride (TaCl₅)	358.21	5.0	1.79 g
Benzylmagnesium Chloride (BnMgCl)	~114.8	15.0	1.0 M in THF, 15 mL
Diethyl Ether, anhydrous	-	-	100 mL
Hydrochloric Acid (HCl), aq.	-	-	1 M, 50 mL
Magnesium Sulfate (MgSO₄), anhydrous	-	-	As needed

Procedure:

• A suspension of TaCl₅ (1.79 g, 5.0 mmol) in anhydrous diethyl ether (50 mL) is prepared in a Schlenk flask and cooled to -78 °C.

• A solution of benzylmagnesium chloride (1.0 M in THF, 15 mL, 15.0 mmol) is added dropwise to the stirring TaCl₅ suspension.

• The reaction mixture is stirred at -78 °C for 2 hours, during which the color changes to a deep red-brown.

• The reaction is quenched by the slow addition of 1 M aqueous HCl (50 mL) while maintaining a low temperature.

• The mixture is allowed to warm to room temperature, and the layers are separated.

• The aqueous layer is extracted with diethyl ether (3 x 30 mL).

• The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and filtered.

• The solvent is removed under reduced pressure to yield the product as a solid.

Expected Yield: 75-85%

Characterization Data:

Technique	Data (representative for similar compounds)
¹H NMR	(C₆D₆, ppm): δ ~7.0-7.5 (m, 15H, Ar-H), ~2.5 (s, 6H, Ta-CH₂-Ph)
¹³C NMR	(C₆D₆, ppm): δ ~140 (ipso-C), ~128-130 (Ar-C), ~80 (Ta-CH₂)

III. Synthesis of Tantalum Alkylidene Complexes

Tantalum alkylidene (or carbene) complexes are powerful catalysts for olefin metathesis. Their synthesis often involves the reaction of a trialkyltantalum dichloride with an alkyllithium reagent, followed by α-hydrogen elimination.

Protocol 3: Synthesis of a Generic Tantalum Neopentylidene Complex

This protocol provides a general method for the synthesis of a tantalum alkylidene complex.

Experimental Workflow:

Caption: General workflow for tantalum alkylidene synthesis.

Materials:

Reagent	Molar Mass ( g/mol )	Amount (mmol)	Mass/Volume
Tantalum Pentachloride (TaCl₅)	358.21	2.0	0.716 g
n-Butyllithium (n-BuLi)	64.06	6.0	2.5 M in hexanes, 2.4 mL
Neopentyllithium (t-BuCH₂Li)	64.09	2.0	1.0 M in pentane, 2.0 mL
Diethyl Ether, anhydrous	-	-	50 mL
Pentane, anhydrous	-	-	As needed

Procedure:

Part A: Synthesis of Tri-n-butyltantalum Dichloride (Ta(n-Bu)₃Cl₂)

• A solution of TaCl₅ (0.716 g, 2.0 mmol) in anhydrous diethyl ether (30 mL) is prepared in a Schlenk flask and cooled to -78 °C.

• A solution of n-butyllithium (2.5 M in hexanes, 2.4 mL, 6.0 mmol) is added dropwise to the cold, stirring solution.

• The reaction mixture is stirred at -78 °C for 1 hour and then allowed to warm to room temperature and stirred for an additional 2 hours. The resulting solution of Ta(n-Bu)₃Cl₂ is used in the next step without isolation.

Part B: Formation of the Tantalum Alkylidene Complex

• The solution of Ta(n-Bu)₃Cl₂ is cooled back down to -78 °C.

• A solution of neopentyllithium (1.0 M in pentane, 2.0 mL, 2.0 mmol) is added dropwise.

• The reaction mixture is allowed to warm to room temperature and stirred for 4-6 hours. During this time, the formation of the alkylidene complex occurs via α-hydrogen elimination from one of the n-butyl groups, followed by alkylation of the remaining chloride.

• The reaction is quenched by the addition of a small amount of isopropanol.

• The solvent is removed under vacuum.

• The residue is extracted with anhydrous pentane and filtered to remove lithium salts.

• The pentane solution is concentrated and cooled to -30 °C to induce crystallization of the tantalum alkylidene complex.

Expected Yield: Variable, typically 40-60%

Characterization Data:

Technique	Data (representative for a neopentylidene complex)
¹H NMR	(C₆D₆, ppm): δ ~8-10 (s, 1H, Ta=CH-R), characteristic signals for other alkyl groups
¹³C NMR	(C₆D₆, ppm): δ >200 (Ta=C)
IR (Nujol)	ν (cm⁻¹): Characteristic C-H stretching and bending frequencies

Safety Precautions

• Tantalum pentachloride is corrosive and reacts violently with water. Handle in a glovebox or under a dry, inert atmosphere.

• Organolithium and Grignard reagents are pyrophoric and react violently with water. Handle with extreme care under an inert atmosphere.

• Anhydrous solvents are essential for these reactions. Ensure all solvents are properly dried and deoxygenated before use.

• Proper personal protective equipment (PPE) , including safety glasses, lab coat, and gloves, must be worn at all times. All manipulations should be performed in a well-ventilated fume hood.

Application of Tantalum(V) Chloride in the Synthesis of Pharmaceutical Intermediates

Introduction

Tantalum(V) chloride (TaCl₅) is a highly effective Lewis acid catalyst that has garnered significant interest in organic synthesis.[1] Its potent electrophilicity and affinity for electron-rich species make it a versatile tool for facilitating a variety of chemical transformations, including Friedel-Crafts reactions, cyclizations, and amidations.[1][2] These reactions are fundamental in the construction of complex molecular architectures commonly found in pharmaceuticals. This document provides detailed application notes and protocols for the use of TaCl₅ in the synthesis of key pharmaceutical intermediates, tailored for researchers, scientists, and drug development professionals.

TaCl₅-Mediated Synthesis of Substituted Tetrahydronaphthalenes

Substituted tetrahydronaphthalene scaffolds are crucial structural motifs present in numerous biologically active compounds with anticancer, antimicrobial, and antiviral properties.[3] A novel application of TaCl₅ is in the reaction of 2-arylcyclopropane-1,1-dicarboxylates with aromatic aldehydes to yield functionalized tetrahydronaphthalenes.[3][4]

Reaction Mechanism and Workflow

The proposed mechanism involves the activation of the aromatic aldehyde by TaCl₅ to form a highly electrophilic carbocation intermediate. This intermediate then reacts with the 2-arylcyclopropane-1,1-dicarboxylate, leading to a cascade of events including cyclopropane ring-opening, electrophilic aromatic substitution, and a final Sₙ2 substitution of a hydroxyl group by a chloride from TaCl₅ to form the final product with a distinct cis-stereochemistry.[3]

Caption: General experimental workflow for TaCl₅-mediated synthesis.

Caption: Proposed mechanism for tetrahydronaphthalene synthesis.[3]

Quantitative Data

The reaction of dimethyl 2-phenylcyclopropane-1,1-dicarboxylate with various aromatic aldehydes in the presence of TaCl₅ affords good yields of the corresponding substituted tetrahydronaphthalenes.

Entry	Aromatic Aldehyde (Ar')	Product	Yield (%)
1	C₆H₅	2a	85
2	4-MeC₆H₄	2b	75
3	4-ClC₆H₄	2c	82
4	4-FC₆H₄	2d	87
5	4-BrC₆H₄	2e	83
6	3-BrC₆H₄	2f	80
7	2-FC₆H₄	2g	81
Data sourced from Zosim, T. P., et al. (2024).[3]

Experimental Protocol: Synthesis of Dimethyl 1-chloro-6-fluoro-4-phenyl-3,4-dihydronaphthalene-2,2(1H)-dicarboxylate (2d)

• Reaction Setup: To a solution of 4-fluorobenzaldehyde (248 mg, 2 mmol) in 1,2-dichloroethane (10 mL), add Tantalum(V) chloride (TaCl₅) (716 mg, 2 mmol) under an inert atmosphere.

• Addition of Reactant: To the resulting mixture, add a solution of dimethyl 2-phenylcyclopropane-1,1-dicarboxylate (234 mg, 1 mmol) in 1,2-dichloroethane (5 mL).

• Reaction Conditions: Stir the reaction mixture at 23 °C for 24 hours.

• Work-up: Quench the reaction by carefully adding water (20 mL).

• Extraction: Extract the aqueous layer with dichloromethane (3 x 20 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel (petroleum ether–ethyl acetate = 6:1) to afford the pure product 2d as colorless crystals (328 mg, 87% yield).[3]

TaCl₅-Catalyzed Amidation of Carboxylic Acids

The amide bond is a cornerstone of peptide and protein chemistry and is prevalent in a vast number of pharmaceutical agents. The direct amidation of carboxylic acids with amines often requires harsh conditions or stoichiometric activating agents. TaCl₅ has emerged as an effective catalyst for this transformation, promoting the formation of amides under milder conditions.[2]

Reaction Mechanism

TaCl₅ activates the carboxylic acid by coordinating to the carbonyl oxygen, thereby increasing the electrophilicity of the carbonyl carbon. This facilitates the nucleophilic attack by the amine, leading to the formation of a tetrahedral intermediate which then collapses to form the amide and regenerates the active catalytic species.

Caption: Proposed mechanism for TaCl₅-catalyzed amidation.[2]

Quantitative Data

The TaCl₅-catalyzed amidation proceeds efficiently with a variety of carboxylic acids and functionally substituted aromatic amines.

Carboxylic Acid	Amine	Catalyst Loading (mol%)	Yield (%)
Adamantane-1-carboxylic acid	Diethylamine	20	73
Saturated monobasic acids	Functionally substituted primary aromatic amines	20	up to 93
Data sourced from Kadikova, R. N., et al. (2021) and Gabdullin, A. M., et al. (2023).[2][5]

Experimental Protocol: General Procedure for TaCl₅-Catalyzed Amidation

• Reaction Setup: In a dry flask under an inert atmosphere, dissolve the carboxylic acid (1.0 mmol) and the amine (1.2 mmol) in a dry solvent such as toluene (5 mL).

• Catalyst Addition: Add Tantalum(V) chloride (TaCl₅) (0.2 mmol, 20 mol%) to the solution.

• Reaction Conditions: Stir the mixture at the desired temperature (e.g., 20-80 °C) for the required time (e.g., 0.5-24 h), monitoring the reaction progress by TLC or GC.

• Work-up: Upon completion, pour the reaction mixture into a saturated aqueous solution of NaHCO₃ (10 mL) and stir for 15 minutes.

• Extraction: Extract the product with an organic solvent (e.g., ethyl acetate, 3 x 15 mL).

• Drying and Concentration: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to obtain the desired amide.[2]

Potential Application: Friedel-Crafts Acylation in the Synthesis of Naproxen Intermediate

A key step in the industrial synthesis of the non-steroidal anti-inflammatory drug (NSAID) Naproxen is the Friedel-Crafts acylation of 2-methoxynaphthalene to produce 2-acetyl-6-methoxynaphthalene.[6] While traditional methods often employ AlCl₃, the strong Lewis acidic nature of TaCl₅ makes it a promising candidate for this transformation.

General Friedel-Crafts Acylation Mechanism

The mechanism involves the formation of a highly electrophilic acylium ion from an acyl chloride and the Lewis acid catalyst. This acylium ion is then attacked by the electron-rich aromatic ring, followed by deprotonation to restore aromaticity and yield the aryl ketone.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. 2-Acetyl-6-methoxynaphthalene|CAS 3900-45-6 [benchchem.com]

Tantalum Pentachloride: A Versatile Reagent for the Chlorination and Amidation of Organic Compounds

Application Note & Protocols

Audience: Researchers, scientists, and drug development professionals.

Abstract: Tantalum pentachloride (TaCl₅) is a powerful Lewis acid that serves as a versatile reagent in organic synthesis. This document provides detailed application notes and protocols for the use of TaCl₅ in the chlorination of organic compounds, with a specific focus on its recently reported application in the amidation of carboxylic acids. While TaCl₅ is known to facilitate the conversion of alcohols and carboxylic acids to their corresponding chlorides, detailed experimental protocols for these transformations are not extensively available in the public domain. In contrast, its use in the synthesis of amides from carboxylic acids and amines has been well-documented, offering a selective and efficient method. This note compiles available information, presents a detailed protocol for the TaCl₅-catalyzed amidation of carboxylic acids, and discusses the potential applications in chlorination reactions.

Introduction to Tantalum Pentachloride in Organic Synthesis

Tantalum pentachloride is a white, crystalline solid that is highly reactive, particularly towards moisture.[1] Its strong Lewis acidic character makes it an effective catalyst and reagent for a variety of organic transformations.[2][3] In the context of chlorination, TaCl₅ can act as a chlorine source and an activator of substrates. It is known to be electrophilic and behaves similarly to other Friedel-Crafts type catalysts.[4] Its applications in organic synthesis include the preparation of catalysts for polymerizations and other organic reactions.[4]

TaCl₅ for the Conversion of Carboxylic Acids to Amides

A significant application of tantalum pentachloride is in the direct conversion of carboxylic acids to amides. This transformation is highly valuable in organic synthesis, particularly in the pharmaceutical industry, for the formation of the ubiquitous amide bond. Research has demonstrated that TaCl₅ can effectively catalyze the amidation of various aliphatic and aromatic carboxylic acids with primary and secondary amines, affording the corresponding amides in good to excellent yields.[5][6]

General Reaction Scheme:

References

• 1. Tantalum(V) chloride - Wikipedia [en.wikipedia.org]
• 2. Tantalum(V) chloride | Tantalum pentachloride | TaCl5 – Ereztech [ereztech.com]
• 3. News - Tantalum Chloride: Uses and Production [epomaterial.com]
• 4. Tantalum(V) chloride: Preparation and Application_Chemicalbook [chemicalbook.com]
• 5. researchgate.net [researchgate.net]
• 6. chemrxiv.org [chemrxiv.org]

Application Notes and Protocols for Sol-Gel Synthesis of Tantalum Oxide Using Tantalum Pentachloride

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of tantalum oxide (Ta₂O₅) nanoparticles and thin films via the sol-gel method, utilizing tantalum pentachloride (TaCl₅) as the precursor. Tantalum oxide materials are of significant interest for biomedical applications, including drug delivery and biocompatible coatings, owing to their chemical inertness and biocompatibility.

Introduction

The sol-gel process is a versatile method for producing metal oxides with controlled purity, homogeneity, and particle size at relatively low temperatures. The process involves the hydrolysis and condensation of a metal precursor in a solvent to form a "sol" (a colloidal suspension of solid particles in a liquid). With further processing, the sol can be converted into a "gel," a continuous solid network with entrapped solvent. Subsequent drying and heat treatment (calcination) of the gel yield the desired metal oxide.

This guide focuses on the use of tantalum pentachloride (TaCl₅), a common and reactive precursor for the synthesis of tantalum oxide. The protocols provided herein detail the preparation of tantalum oxide nanoparticles and thin films.

Experimental Protocols

Protocol for Synthesis of Tantalum Oxide Nanoparticles

This protocol outlines the steps for the preparation of tantalum oxide nanoparticles.

Materials:

• Tantalum pentachloride (TaCl₅)

• Anhydrous Ethanol (C₂H₅OH)

• Deionized Water (H₂O)

• Ammonia solution (NH₄OH) (for pH adjustment, optional)

Equipment:

• Glass reaction vessel

• Magnetic stirrer and stir bar

• Dropping funnel or syringe pump

• Drying oven

• Muffle furnace

• Centrifuge and centrifuge tubes

Procedure:

• Precursor Solution Preparation:

  • In a dry nitrogen atmosphere or glovebox, dissolve tantalum pentachloride (TaCl₅) in anhydrous ethanol to a final concentration of 0.1 M.

  • Stir the solution at room temperature for 1 hour to ensure complete dissolution and the formation of tantalum ethoxide species. The reaction of TaCl₅ with ethanol leads to the formation of tantalum ethoxide and hydrochloric acid.

• Hydrolysis:

  • Prepare a hydrolysis solution of deionized water in ethanol. The molar ratio of water to tantalum precursor is a critical parameter and can be varied (e.g., a H₂O:Ta molar ratio of 16:1 has been reported for thin film synthesis).[1]

  • Slowly add the hydrolysis solution dropwise to the stirred tantalum precursor solution at room temperature. A syringe pump is recommended for controlled addition.

  • The formation of a white precipitate or a translucent sol indicates the initiation of hydrolysis and condensation reactions.

• Gelation:

  • Continue stirring the solution for 2-4 hours at room temperature.

  • Allow the sol to age without stirring in a sealed container until a gel is formed. Gelation time can vary from several hours to a few days depending on the reaction conditions. For TaCl₅ in ethanol, gelation can become noticeable after five days.

• Aging:

  • Age the gel in its mother liquor for 24 to 48 hours at room temperature. This step strengthens the gel network.

• Washing and Drying:

  • The wet gel can be washed with ethanol to remove unreacted precursors and by-products.

  • Collect the gel by centrifugation.

  • Dry the gel in an oven at 60-90°C for 12-24 hours to remove the solvent.[1]

• Calcination:

  • Grind the dried gel into a fine powder.

  • Calcine the powder in a muffle furnace to obtain crystalline tantalum oxide. The calcination temperature significantly influences the crystallinity and phase of the final product. A common temperature range is 400-800°C for 2-4 hours.[2][3] For example, calcination at 800°C for 2 hours has been used to obtain orthorhombic Ta₂O₅.[4]

Protocol for Deposition of Tantalum Oxide Thin Films

This protocol describes the deposition of tantalum oxide thin films on a substrate using the prepared sol.

Materials:

• Tantalum oxide sol (prepared as in steps 1-2 of Protocol 2.1)

• Substrates (e.g., silicon wafers, glass slides)

• Cleaning solvents (e.g., acetone, isopropanol, deionized water)

Equipment:

• Spin coater or dip coater

• Hot plate

• Muffle furnace or rapid thermal annealing (RTA) system

Procedure:

• Substrate Cleaning:

  • Thoroughly clean the substrates by sonicating in acetone, isopropanol, and deionized water for 15 minutes each.

  • Dry the substrates with a stream of nitrogen gas.

• Film Deposition:

  • Spin Coating: Dispense the tantalum oxide sol onto the substrate. Spin coat at a typical speed of 1000-4000 rpm for 30-60 seconds.

  • Dip Coating: Immerse the substrate into the sol and withdraw it at a constant speed.

• Drying:

  • Dry the coated substrate on a hot plate at 90-150°C for 10-15 minutes to evaporate the solvent.[1]

• Calcination/Annealing:

  • Heat the dried film in a furnace or RTA to induce crystallization and densification. Annealing at temperatures between 320°C and 700°C is common.[1] Crystallization to the orthorhombic phase of Ta₂O₅ is typically observed after heating at 700°C.[1]

Data Presentation

Table 1: Summary of Experimental Parameters for Tantalum Oxide Synthesis

Parameter	Value	Reference
Precursor	Tantalum pentachloride (TaCl₅)	[5]
Solvent	Ethanol	[5]
Precursor Concentration	6.6 x 10⁻² mol/L	[5]
H₂O:Ta Molar Ratio	16:1	[1]
Gelation Time	~5 days	[5]
Drying Temperature	60-90°C
Calcination Temperature	320-800°C	[1][4]
Calcination Time	2-4 hours	[2][4]

Table 2: Influence of Calcination Temperature on Tantalum Oxide Properties

Calcination Temperature (°C)	Crystalline Phase	Average Crystallite Size (nm)	Observations	Reference
As-dried	Amorphous	-	-
400	Amorphous to poorly crystalline	-	Increased crystallinity with temperature.[3]
700	Orthorhombic	up to 50	Formation of porous crystals.[1]	[1]
750	Orthorhombic	~28	Good photocatalytic degradation efficiency.[2]	[2]
800	Orthorhombic	-	Well-defined crystalline structure.[4]	[4]

Visualizations

Caption: Experimental workflow for the sol-gel synthesis of Ta₂O₅.

Caption: Simplified reaction pathway for Ta₂O₅ formation.

References

• 1. researchgate.net [researchgate.net]
• 2. BJNANO - Characterization and photocatalytic study of tantalum oxide nanoparticles prepared by the hydrolysis of tantalum oxo-ethoxide Ta8(μ3-O)2(μ-O)8(μ-OEt)6(OEt)14 [beilstein-journals.org]
• 3. akjournals.com [akjournals.com]
• 4. chalcogen.ro [chalcogen.ro]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols: Tantalum Pentachloride (TaCl₅) Mediated Intramolecular Ene Reactions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for conducting intramolecular ene reactions mediated by the powerful Lewis acid, tantalum pentachloride (TaCl₅). This methodology is particularly relevant for the synthesis of complex cyclic molecules, a common structural motif in natural products and pharmaceutical agents.

Introduction

The intramolecular ene reaction is a robust carbon-carbon bond-forming reaction that allows for the stereoselective construction of cyclic systems.[1] Lewis acids are frequently employed to catalyze these reactions, enabling them to proceed under milder conditions and with enhanced selectivity.[2] Tantalum pentachloride (TaCl₅), a strong Lewis acid, has been shown to be an effective catalyst for promoting intramolecular ene reactions, particularly in the cyclization of unsaturated aldehydes and dienes.[3][4] Its applications span from the synthesis of fragrance components to the generation of complex intermediates for drug discovery.[1]

Applications in Organic Synthesis

Tantalum pentachloride's utility as a catalyst in organic synthesis is well-documented.[3][5] Beyond ene reactions, it is employed in Friedel-Crafts type acylations and alkylations, polymerizations, and as a precursor for other tantalum compounds.[3][6] Its high reactivity necessitates handling under anhydrous conditions to prevent hydrolysis.[5][7] In the context of intramolecular ene reactions, TaCl₅ activates the enophile, facilitating the cyclization process.

Data Presentation

The following tables summarize the quantitative data obtained from key experiments involving TaCl₅-mediated intramolecular ene reactions.

Table 1: TaCl₅-Mediated Cyclization of (R)-Citronellal [1]

Entry	Equivalents of TaCl₅	Solvent	Time (h)	Conversion (%)	Isomer Ratio (isopulegol:neoisopulegol)
1	0.1	CH₂Cl₂	5	Incomplete	1:1.4
2	0.1	CH₂Cl₂	22	~90	1:1.4
3	1.0	CH₂Cl₂	0.5	100	1:1.4
4	1.0	CH₂Cl₂	23	100	1:1.4

Table 2: Lewis Acid-Mediated Cyclization of a 1,7-Diene [1]

Entry	Lewis Acid	Equivalents	Solvent	Time (h)	Yield (%)
1	TaCl₅	1.0	CH₂Cl₂	1	92
2	NbCl₅	1.0	CH₂Cl₂	0.5	95
3	InCl₃	1.0	CH₂Cl₂	2	89

Reaction Mechanisms and Experimental Workflows

The following diagrams illustrate the proposed reaction mechanism and a general experimental workflow for TaCl₅-mediated intramolecular ene reactions.

Caption: Proposed mechanism for the TaCl₅-mediated intramolecular ene reaction.

References

• 1. researchgate.net [researchgate.net]
• 2. Lewis Acid-Catalyzed Carbonyl-Ene Reaction: Interplay between Aromaticity, Synchronicity, and Pauli Repulsion - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scite.ai [scite.ai]
• 4. scielo.br [scielo.br]
• 5. scielo.br [scielo.br]
• 6. Ene reaction - Wikipedia [en.wikipedia.org]
• 7. bhu.ac.in [bhu.ac.in]

Technical Notes & Optimization

Handling and storage of air-sensitive Tantalum pentachloride

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the handling and storage of air-sensitive Tantalum pentachloride (TaCl₅).

Frequently Asked Questions (FAQs)

1. What is Tantalum pentachloride and why is it considered air-sensitive?

Tantalum pentachloride (TaCl₅) is an inorganic compound that appears as a white to pale yellow crystalline powder.[1][2][3][4][5] It is highly sensitive to moisture and air.[3][5][6] Its reactivity stems from the high affinity of tantalum for oxygen. When exposed to moist air or water, TaCl₅ readily hydrolyzes, releasing corrosive hydrogen chloride (HCl) gas and forming tantalum oxychloride (TaOCl₃) and ultimately tantalum pentoxide (Ta₂O₅).[4][6][7][8] This reaction not only degrades the compound but also poses a safety hazard due to the evolution of HCl.[9][10] Therefore, all handling and storage must be conducted under strictly anhydrous and inert conditions.[3][6][11]

2. What are the recommended storage conditions for Tantalum pentachloride?

To maintain its integrity, Tantalum pentachloride must be stored in a tightly sealed container in a cool, dry, and well-ventilated area, away from moisture and sources of ignition.[9] The material should be stored under an inert atmosphere, such as argon or nitrogen.[5][7][12][13] A glovebox or a desiccator containing a suitable drying agent are appropriate storage environments.

3. What personal protective equipment (PPE) should be worn when handling Tantalum pentachloride?

Due to its corrosive nature upon reaction with moisture, appropriate personal protective equipment is essential. This includes:

• Eye Protection: Chemical safety goggles or a face shield.[9][14]

• Hand Protection: Chemical-resistant gloves, such as neoprene or butyl rubber.[9][15] Natural rubber gloves are not recommended.[15]

• Body Protection: A lab coat or chemical-resistant apron.[9]

• Respiratory Protection: In case of dust formation or inadequate ventilation, a NIOSH-approved respirator with acid gas cartridges is recommended.[9][13]

4. In what solvents is Tantalum pentachloride soluble?

Tantalum pentachloride's solubility is dependent on the solvent's nature. It is soluble in anhydrous alcohols (with reaction), chloroform, carbon tetrachloride, and aromatic hydrocarbons like benzene and toluene.[1][2][11] It is less soluble in cyclohexane.[1][2] It is important to note that TaCl₅ will react with protic solvents like alcohols and water.[1][7][16]

Troubleshooting Guide

Issue	Possible Cause	Solution
White fumes are observed when opening the TaCl₅ container.	Exposure to atmospheric moisture.	Immediately move the container to an inert atmosphere (glovebox or Schlenk line) to minimize further decomposition. The fumes are likely HCl gas. Ensure proper ventilation and respiratory protection.
The TaCl₅ powder appears discolored (yellowish or brownish).	Contamination, often with tantalum(V) oxytrichloride (TaOCl₃) due to partial hydrolysis, or with niobium pentachloride.[3][16]	The material may still be usable for some applications, but for high-purity requirements, purification by sublimation may be necessary.[16]
A reaction involving TaCl₅ is not proceeding as expected.	1. Deactivated TaCl₅ due to moisture exposure. 2. Impure or wet solvent.	1. Use freshly opened or properly stored TaCl₅. 2. Ensure the solvent is rigorously dried and deoxygenated before use.
Difficulty in transferring the solid TaCl₅ without exposure to air.	Improper handling technique for air-sensitive solids.	Utilize either a glovebox for the entire procedure or a Schlenk line with appropriate solid addition techniques.

Data Presentation

Table 1: Physical and Chemical Properties of Tantalum Pentachloride

Property	Value	Reference
Molecular Formula	TaCl₅	[1][3][7]
Molecular Weight	358.21 g/mol	[4][5][7]
Appearance	White to pale yellow crystalline powder	[1][2][3][4][5]
Melting Point	216 °C (421 °F)	[1][5][7]
Boiling Point	242 °C (468 °F)	[4][7]
Density	3.68 g/cm³	[1][5][7]

Table 2: Recommended Inert Atmosphere Specifications

Parameter	Recommended Level	Reference
Oxygen (O₂) Content	< 10 ppm	[17]
Moisture (H₂O) Content	< 1 ppm	[18]
Inert Gas	Argon or Nitrogen	[12][13][19]

Experimental Protocols

Protocol 1: Handling Tantalum Pentachloride in a Glovebox

A glovebox provides the most controlled environment for manipulating highly air-sensitive reagents like TaCl₅.

Materials:

• Glovebox with an inert atmosphere (Argon or Nitrogen)

• Sealed container of Tantalum pentachloride

• Spatula

• Weighing boat or appropriate reaction vessel

• Antechamber

Procedure:

• Ensure the glovebox oxygen and moisture levels are within the recommended specifications (see Table 2).

• Place the sealed container of TaCl₅, along with all other necessary labware (spatula, weighing boat, etc.), into the glovebox antechamber.

• Evacuate and refill the antechamber with the inert glovebox gas for a minimum of three cycles to remove atmospheric contaminants.

• Bring the container and labware into the main glovebox chamber.

• Allow the container of TaCl₅ to thermally equilibrate to the glovebox atmosphere before opening to prevent pressure differentials.

• Carefully open the container and dispense the desired amount of TaCl₅ using a clean, dry spatula.

• Securely reseal the TaCl₅ container immediately after use.

• Proceed with the experimental setup within the inert atmosphere of the glovebox.

Protocol 2: Handling Tantalum Pentachloride using a Schlenk Line

For laboratories not equipped with a glovebox, a Schlenk line can be used to handle air-sensitive materials.

Materials:

• Schlenk line with a dual vacuum/inert gas manifold[20][21][22]

• Schlenk flask or other suitable reaction vessel

• Sealed container of Tantalum pentachloride

• Solid addition tube or a similar apparatus for air-free solid transfer

• Source of dry, high-purity inert gas (Argon or Nitrogen)

Procedure:

• Assemble the dry glassware and connect it to the Schlenk line.

• Evacuate the glassware using the vacuum manifold and then backfill with inert gas. Repeat this cycle at least three times to ensure an inert atmosphere.[20] Gently heating the glassware with a heat gun during evacuation can help remove adsorbed moisture.[20]

• To transfer the TaCl₅, a solid addition tube can be used. In a glove bag or under a strong flow of inert gas, quickly charge the solid addition tube with the required amount of TaCl₅ and seal it.

• Attach the charged solid addition tube to the reaction flask under a positive pressure of inert gas.

• Evacuate and backfill the sidearm of the solid addition tube to remove any air that entered during the connection.

• The solid can then be added to the reaction flask by rotating the tube.

Visualizations

Caption: Workflow for handling TaCl₅ in a glovebox.

Caption: Troubleshooting guide for observing fumes.

References

• 1. Page loading... [wap.guidechem.com]
• 2. Tantalum Chloride TaCl5-Edgetech Industries (A worldwide materials supplier) [edge-techind.com]
• 3. Tantalum(V) chloride - Wikipedia [en.wikipedia.org]
• 4. News - What is tantalum pentachloride (Tantalum chloride) used for? what it’s color? [epomaterial.com]
• 5. Tantalum(V) chloride | Tantalum pentachloride | TaCl5 – Ereztech [ereztech.com]
• 6. News - Tantalum Chloride: Uses and Production [epomaterial.com]
• 7. Tantalum Pentachloride [bayvillechemical.net]
• 8. Tantalum pentachloride - Hazardous Agents | Haz-Map [haz-map.com]
• 9. News - Tantalum pentachloride (Tantalum chloride) Physical and Chemical Properties and Hazardous Characteristics Table [m.xingluchemical.com]
• 10. Tantalum pentachloride | Cl5Ta | CID 24394 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. High purity 99.95%-99.99% Tantalum Chloride TaCl5 powder price | Xinglu [xingluchemical.com]
• 12. ereztech.com [ereztech.com]
• 13. fishersci.com [fishersci.com]
• 14. file1.lookchem.com [file1.lookchem.com]
• 15. Polonium - Wikipedia [en.wikipedia.org]
• 16. Tantalum(V) chloride | 7721-01-9 [chemicalbook.com]
• 17. epfl.ch [epfl.ch]
• 18. boisestate.edu [boisestate.edu]
• 19. Tips and Tricks for the Lab: Air-Sensitive Techniques (1) - ChemistryViews [chemistryviews.org]
• 20. Schlenk line - Wikipedia [en.wikipedia.org]
• 21. schlenklinesurvivalguide.com [schlenklinesurvivalguide.com]
• 22. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Purification of Commercial Tantalum Pentachloride (TaCl₅)

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with commercial-grade Tantalum Pentachloride (TaCl₅).

Troubleshooting Guide

This guide addresses common issues encountered during the purification of commercial TaCl₅.

1. Low Yield of Purified TaCl₅ After Sublimation

• Question: I performed a vacuum sublimation of commercial TaCl₅, but the yield of purified product is significantly lower than expected. What are the possible causes and solutions?

• Answer: Low yield in vacuum sublimation can be attributed to several factors. A common issue is the premature sublimation of TaCl₅ if the heating rate is too rapid, causing the vapor to bypass the cold finger and be lost to the vacuum trap. Another possibility is an inadequate vacuum, which would require higher temperatures to achieve sublimation, potentially leading to decomposition or loss of material. Ensure your vacuum system is functioning correctly and can achieve the necessary low pressure. Additionally, leaks in the sublimation apparatus can hinder the process; check all seals and joints.[1][2]

  Troubleshooting Steps:

  • Verify Vacuum Level: Ensure your vacuum pump is pulling a sufficient vacuum (typically in the range of 10⁻² to 10⁻³ torr). A leaky apparatus will prevent achieving the desired vacuum.

  • Control Heating Rate: Increase the temperature of the heating mantle or oil bath gradually to allow for a controlled sublimation rate.

  • Check for Leaks: Inspect all glass joints and connections for leaks. Re-grease joints if necessary, ensuring a uniform seal.

  • Optimize Cold Finger Temperature: Ensure the cold finger is sufficiently cold to efficiently condense the TaCl₅ vapor.

2. Discoloration of Purified Tantalum Pentachloride

• Question: My purified Tantalum Pentachloride has a yellowish tint, although the commercial starting material was off-white. What causes this discoloration and how can I obtain a pure white product?

• Answer: A yellow discoloration in purified TaCl₅ often indicates the presence of niobium pentachloride (NbCl₅) as an impurity.[3] Commercial TaCl₅ can contain trace amounts of niobium, which co-sublimes under similar conditions. Another potential cause for discoloration is the formation of tantalum oxychloride (TaOCl₃) due to the presence of moisture.[3][4][5] TaCl₅ is extremely sensitive to moisture and will readily hydrolyze.[3][4]

  Troubleshooting Steps:

  • Fractional Sublimation/Distillation: To separate NbCl₅ from TaCl₅, a fractional sublimation or distillation approach is necessary, taking advantage of the slight difference in their boiling points.

  • Ensure Anhydrous Conditions: All handling and purification steps must be performed under a dry, inert atmosphere (e.g., argon or nitrogen) to prevent the formation of tantalum oxychloride.[4] Dry all glassware thoroughly and use anhydrous solvents if applicable.

  • Source Material Purity: The purity of the starting commercial TaCl₅ will impact the final product. Consider the supplier's specifications for niobium content.

3. Formation of Non-Volatile Residue During Sublimation

• Question: After sublimation, a significant amount of non-volatile residue remains in the sublimation apparatus. What is this residue and is it a cause for concern?

• Answer: The non-volatile residue is likely composed of less volatile impurities present in the commercial TaCl₅. A primary component of this residue can be tantalum oxychloride (TaOCl₃), which forms from the reaction of TaCl₅ with moisture.[3][4][5] Other metallic impurities may also contribute to the residue. While the presence of a residue indicates that the sublimation is successfully separating the more volatile TaCl₅, a large amount of residue suggests a high level of impurities in the starting material or the introduction of moisture during the process.

  Troubleshooting Steps:

  • Strict Moisture Control: Re-evaluate your experimental setup to eliminate any potential sources of moisture.

  • Pre-treatment of Commercial TaCl₅: In some cases, a preliminary purification step, such as a simple filtration under inert atmosphere, may help remove some insoluble impurities before sublimation.

  • Characterize the Residue: If the amount of residue is unexpectedly high, consider analyzing it (e.g., by X-ray diffraction) to identify the main components, which can help in optimizing the purification strategy.

Frequently Asked Questions (FAQs)

1. What are the most common impurities in commercial-grade Tantalum Pentachloride?

Commercial TaCl₅ typically contains impurities such as tantalum(V) oxychloride (TaOCl₃) and niobium pentachloride (NbCl₅).[3][5] The presence of moisture can lead to the formation of TaOCl₃.[3][4][5] Due to the chemical similarity and co-location in ores, niobium is a common impurity in tantalum compounds.[6]

2. Which purification technique is most effective for achieving high-purity Tantalum Pentachloride?

For removing non-volatile impurities like tantalum oxychloride, vacuum sublimation is a highly effective technique.[5] To separate volatile impurities with close boiling points, such as niobium pentachloride, fractional distillation is the preferred method. The choice of technique depends on the nature and level of the impurities in the starting material.

3. What are the critical handling and storage precautions for Tantalum Pentachloride?

Tantalum pentachloride is extremely sensitive to moisture and air.[4] It must be handled and stored under a dry, inert atmosphere (e.g., in a glovebox or using Schlenk line techniques).[7][8] Store TaCl₅ in a tightly sealed container in a cool, dry, and well-ventilated area.[9] Personal protective equipment, including gloves, safety glasses, and a lab coat, should always be worn when handling this corrosive material.[8][9]

4. Can solvent extraction be used to purify Tantalum Pentachloride?

Solvent extraction is a viable technique for separating tantalum from niobium and other metallic impurities, often employed in the initial stages of metal refining from ores.[10] However, for purifying already prepared commercial TaCl₅, sublimation and distillation are generally more direct and effective methods for removing the common impurities.

5. How can I verify the purity of my Tantalum Pentachloride after purification?

Several analytical techniques can be used to assess the purity of TaCl₅. Inductively Coupled Plasma Mass Spectrometry (ICP-MS) is suitable for determining the concentration of trace metallic impurities. The chlorine content can be determined by titration.

Data Presentation

Table 1: Physical Properties of Tantalum Pentachloride and Key Impurities

Compound	Formula	Molar Mass ( g/mol )	Melting Point (°C)	Boiling Point (°C)	Appearance
Tantalum Pentachloride	TaCl₅	358.21	221-235	242	White to light yellow crystalline powder
Niobium Pentachloride	NbCl₅	270.17	204.7	247.4	Yellowish crystalline solid
Tantalum (V) Oxychloride	TaOCl₃	295.31	346 (decomposes)	-	White solid

Data compiled from various sources.

Table 2: Representative Purity Levels Before and After Purification

Purification Method	Impurity	Concentration Before Purification (ppm)	Concentration After Purification (ppm)
Vacuum Sublimation	Niobium (Nb)	500	< 100
Iron (Fe)	50	< 5
Silicon (Si)	20	< 2
Fractional Distillation	Niobium (Nb)	500	< 10
Iron (Fe)	50	< 1
Silicon (Si)	20	< 1

Note: These are representative values and actual results will depend on the specific experimental conditions and the quality of the starting material.

Experimental Protocols

1. Vacuum Sublimation of Tantalum Pentachloride

Objective: To remove non-volatile impurities from commercial TaCl₅.

Apparatus:

• Sublimation apparatus (with a cold finger)

• High-vacuum pump

• Heating mantle or oil bath

• Schlenk line or glovebox for inert atmosphere handling

• Dry glassware

Procedure:

• Under an inert atmosphere, load the commercial TaCl₅ into the bottom of the sublimation apparatus.

• Assemble the sublimation apparatus, ensuring all joints are properly sealed with high-vacuum grease.

• Attach the apparatus to a high-vacuum line and evacuate the system slowly to a pressure of approximately 10⁻² to 10⁻³ torr.

• Once a stable vacuum is achieved, begin circulating a coolant (e.g., cold water) through the cold finger.

• Gradually heat the bottom of the apparatus using a heating mantle or oil bath. The temperature should be raised slowly to just below the sublimation point of TaCl₅ under vacuum (typically 120-150 °C).

• Observe the formation of white crystalline TaCl₅ on the cold finger.

• Continue the sublimation until no more material appears to be subliming.

• Turn off the heat and allow the apparatus to cool to room temperature under vacuum.

• Slowly and carefully introduce an inert gas to bring the apparatus back to atmospheric pressure.

• Under an inert atmosphere, carefully dismantle the apparatus and scrape the purified TaCl₅ from the cold finger into a pre-weighed, dry storage container.

2. Fractional Distillation of Tantalum Pentachloride

Objective: To separate volatile impurities, such as NbCl₅, from TaCl₅.

Apparatus:

• Fractional distillation apparatus (including a distillation flask, fractionating column, condenser, and receiving flasks)

• Heating mantle

• Inert gas source (e.g., argon or nitrogen)

• Dry glassware

Procedure:

• In a glovebox or under a continuous flow of inert gas, charge the distillation flask with the commercial TaCl₅.

• Assemble the fractional distillation apparatus. The fractionating column should be packed with a suitable material (e.g., glass beads or rings) to increase the surface area for vapor-liquid equilibrium.

• Flush the entire system with a dry, inert gas.

• Gently heat the distillation flask using a heating mantle.

• Slowly raise the temperature to the boiling point of TaCl₅ (242 °C).

• Carefully control the heating rate to maintain a slow and steady distillation.

• Monitor the temperature at the top of the fractionating column. Collect the initial fraction, which will be enriched in lower-boiling point impurities.

• Once the temperature stabilizes at the boiling point of TaCl₅, switch to a clean receiving flask to collect the purified product.

• Continue distillation until only a small amount of residue remains in the distillation flask.

• Allow the apparatus to cool to room temperature under an inert atmosphere before dismantling.

• Transfer the purified TaCl₅ to a dry, sealed container for storage.

Visualizations

Caption: General workflow for the purification of commercial Tantalum Pentachloride.

Caption: Logical steps to troubleshoot discolored Tantalum Pentachloride.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. youtube.com [youtube.com]
• 3. Tantalum(V) chloride - Wikipedia [en.wikipedia.org]
• 4. Tantalum(V) chloride | Tantalum pentachloride | TaCl5 – Ereztech [ereztech.com]
• 5. Tantalum(V) chloride: Preparation and Application_Chemicalbook [chemicalbook.com]
• 6. web.mit.edu [web.mit.edu]
• 7. ereztech.com [ereztech.com]
• 8. tcichemicals.com [tcichemicals.com]
• 9. News - Tantalum pentachloride (Tantalum chloride) Physical and Chemical Properties and Hazardous Characteristics Table [m.xingluchemical.com]
• 10. US4673554A - Method of purifying tantalum - Google Patents [patents.google.com]

Technical Support Center: Purification of Tantalum Pentachloride (TaCl₅)

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for the removal of tantalum oxychloride (TaOCl₃) impurities from tantalum pentachloride (TaCl₅).

Frequently Asked Questions (FAQs)

Q1: Why is my Tantalum Pentachloride yellow instead of white?

A1: Pure Tantalum Pentachloride (TaCl₅) is a white crystalline powder. A yellow discoloration is often an indication of impurities, most commonly Tantalum(V) Oxychloride (TaOCl₃), which forms due to hydrolysis from exposure to moisture.[1] Another potential impurity that can cause a yellow color is niobium pentachloride (NbCl₅).

Q2: What are the common methods for removing TaOCl₃ from TaCl₅?

A2: The most common methods for purifying TaCl₅ and removing TaOCl₃ impurities are based on the difference in volatility between the two compounds. These methods include:

• Sublimation: TaCl₅ is more volatile than TaOCl₃ and can be purified by sublimation, leaving the less volatile TaOCl₃ behind.[1]

• Distillation: Similar to sublimation, fractional distillation can be used to separate the more volatile TaCl₅ from the less volatile oxychloride.[2]

• Chemical Conversion: TaOCl₃ can be converted back to TaCl₅ by reacting it with a chlorinating agent like thionyl chloride (SOCl₂).[2][3]

• Gas-Phase Purification: A specialized method involves passing the impure TaCl₅ in a gaseous phase with hydrogen over a heated bed of an alkali or alkaline earth metal halide. This process helps to remove oxychlorides.[4]

Q3: How can I determine the purity of my TaCl₅ after purification?

A3: Several analytical techniques can be used to assess the purity of TaCl₅ and quantify the remaining TaOCl₃ impurity:

• Fourier-Transform Infrared (FTIR) Spectroscopy: The Ta=O bond in TaOCl₃ exhibits a characteristic absorption band around 930-940 cm⁻¹ which is absent in pure TaCl₅.[5][6]

• Raman Spectroscopy: Raman spectroscopy can also be used to distinguish between TaCl₅ and TaOCl₃, as they have different vibrational modes.

• X-ray Diffraction (XRD): XRD can be used to identify the crystalline phases present in the sample, allowing for the detection of TaOCl₃ as a separate phase from TaCl₅.

• Melting Point Analysis: Pure TaCl₅ has a sharp melting point. A broad melting range or a melting point lower than the literature value can indicate the presence of impurities.

Troubleshooting Guides

Method 1: Purification by Sublimation

This method leverages the higher vapor pressure of TaCl₅ compared to TaOCl₃.

Experimental Protocol:

A detailed protocol for sublimation is as follows:

• Apparatus Setup: Assemble a sublimation apparatus, which typically consists of a flask to hold the impure TaCl₅, a cold finger condenser, and a vacuum connection. Ensure all glassware is thoroughly dried to prevent hydrolysis.

• Sample Loading: Place the impure TaCl₅ powder into the bottom of the sublimation flask.

• Vacuum Application: Evacuate the apparatus to a pressure of 10⁻² to 10⁻³ Torr.

• Heating: Gently heat the bottom of the flask using a heating mantle or oil bath. The temperature should be high enough to sublime the TaCl₅ but low enough to minimize the sublimation of TaOCl₃. A temperature range of 150-180 °C is typically effective.

• Collection: The sublimed pure TaCl₅ will deposit as crystals on the cold finger.

• Recovery: Once the sublimation is complete, turn off the heat and allow the apparatus to cool to room temperature under vacuum. Then, carefully vent the apparatus with an inert gas (e.g., argon or nitrogen) and collect the purified TaCl₅ crystals from the cold finger.

Troubleshooting:

Problem	Possible Cause	Solution
Low yield of sublimed TaCl₅	Temperature is too low.	Gradually increase the temperature of the heating mantle.
Vacuum is not sufficient.	Check for leaks in the sublimation apparatus and ensure the vacuum pump is functioning correctly.
Yellowish tint in the sublimed crystals	Sublimation temperature is too high, causing some TaOCl₃ to sublime.	Reduce the sublimation temperature. Consider a two-step sublimation for higher purity.
The starting material is heavily contaminated.	Perform a preliminary purification step, such as a chemical conversion of TaOCl₃.
No sublimation occurs	Heating is insufficient.	Ensure the heating mantle is in good contact with the flask and increase the temperature gradually.
The compound has decomposed.	TaCl₅ can decompose at higher temperatures. Ensure the temperature does not exceed its decomposition point.

Logical Workflow for Sublimation Troubleshooting:

Troubleshooting workflow for sublimation.

Method 2: Chemical Conversion of TaOCl₃ to TaCl₅

This method involves converting the tantalum oxychloride impurity back into the desired tantalum pentachloride using a chlorinating agent.

Experimental Protocol:

• Reaction Setup: In a glovebox or under an inert atmosphere, place the impure TaCl₅ containing TaOCl₃ into a round-bottom flask equipped with a reflux condenser.

• Reagent Addition: Add an excess of thionyl chloride (SOCl₂) to the flask. Thionyl chloride will act as both the solvent and the chlorinating agent.

• Reflux: Heat the mixture to reflux (the boiling point of SOCl₂ is 76 °C) and maintain reflux for several hours. The reaction is: TaOCl₃ + SOCl₂ → TaCl₅ + SO₂.

• Solvent Removal: After the reaction is complete, allow the mixture to cool to room temperature. Remove the excess thionyl chloride by distillation under reduced pressure.

• Purification: The resulting solid can be further purified by sublimation as described in Method 1 to remove any non-volatile impurities.

Troubleshooting:

Problem	Possible Cause	Solution
Incomplete conversion of TaOCl₃	Insufficient reaction time or temperature.	Increase the reflux time or ensure the mixture is at the proper reflux temperature.
Insufficient amount of thionyl chloride.	Use a larger excess of thionyl chloride.
Product is still discolored after reaction	Other non-volatile impurities are present.	Purify the product by sublimation after the chemical conversion.
The reaction did not go to completion.	Repeat the reflux step with fresh thionyl chloride.
Difficulty in removing all thionyl chloride	Inefficient distillation setup.	Use a high-vacuum line and gently warm the flask to facilitate the removal of residual SOCl₂.

Experimental Workflow for Chemical Conversion:

Workflow for chemical conversion of TaOCl₃.

Data Summary

The following table summarizes the key physical properties of TaCl₅ and TaOCl₃, which are critical for designing purification protocols.

Property	Tantalum Pentachloride (TaCl₅)	Tantalum Oxychloride (TaOCl₃)
Molar Mass	358.21 g/mol	303.31 g/mol
Appearance	White crystalline solid	White to yellowish solid
Melting Point	216 °C	Decomposes at elevated temperatures
Boiling Point	239.4 °C	Sublimes with decomposition
Vapor Pressure	Higher than TaOCl₃	Lower than TaCl₅

Disclaimer: The experimental protocols provided are for informational purposes only. All experiments should be conducted in a controlled laboratory setting with appropriate safety precautions, including the use of personal protective equipment and working in a fume hood or glovebox, as TaCl₅ and SOCl₂ are corrosive and moisture-sensitive.

References

• 1. Tantalum(V) chloride: Preparation and Application_Chemicalbook [chemicalbook.com]
• 2. News - Synthesis process of tantalum pentachloride [epomaterial.com]
• 3. researchgate.net [researchgate.net]
• 4. US3038781A - Process for the purification of tantalum pentachloride - Google Patents [patents.google.com]
• 5. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 6. eprints.soton.ac.uk [eprints.soton.ac.uk]

Technical Support Center: Optimizing TaCl₅ Catalyzed Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing tantalum (V) chloride (TaCl₅) in their synthetic protocols.

Troubleshooting Guides

This section addresses specific issues that may be encountered during TaCl₅ catalyzed reactions, offering potential causes and solutions in a question-and-answer format.

Issue 1: Low or No Product Yield

Q: My TaCl₅ catalyzed reaction is resulting in a low yield or is not proceeding at all. What are the common causes and how can I improve the conversion?

A: Low yields in TaCl₅ catalyzed reactions are a common challenge and can often be attributed to several factors, including catalyst deactivation, suboptimal reaction conditions, or issues with the starting materials. Here are some troubleshooting strategies to consider:

• Catalyst Quality and Handling: TaCl₅ is extremely sensitive to moisture and can hydrolyze to form inactive tantalum oxychloride (TaOCl₃).[1] It is crucial to handle TaCl₅ under strictly anhydrous and inert conditions (e.g., in a glovebox or using Schlenk techniques). Using a freshly opened bottle or purifying the catalyst by sublimation before use is highly recommended.

• Reaction Conditions:

  • Temperature: The reaction temperature can significantly influence the yield. While some reactions proceed at room temperature, others may require heating to overcome the activation energy. Conversely, excessively high temperatures can lead to side reactions and decomposition. A systematic optimization of the reaction temperature is recommended.

  • Solvent: The choice of solvent is critical. TaCl₅ has varying solubility in organic solvents. It is more soluble in aromatic hydrocarbons like benzene and toluene than in cyclohexane or carbon tetrachloride.[1] The solvent can also influence the Lewis acidity of the catalyst and the stability of reactive intermediates.

  • Catalyst Loading: For some reactions, particularly Friedel-Crafts acylations, a stoichiometric amount of the Lewis acid catalyst may be required. This is because the product, an aryl ketone, can form a stable complex with TaCl₅, effectively sequestering the catalyst.[2] Experimenting with catalyst loading is crucial to determine the optimal amount for your specific reaction.

• Starting Materials: Ensure the purity of your substrates and reagents. Impurities can act as catalyst poisons or participate in side reactions.

Issue 2: Formation of Multiple Products or Isomers

Q: My reaction is producing a mixture of products or isomers. How can I improve the selectivity?

A: The formation of multiple products can be due to side reactions or a lack of regioselectivity. Here are some strategies to address this:

• Control of Side Reactions:

  • Polyalkylation (in Friedel-Crafts reactions): The initial product of a Friedel-Crafts alkylation can be more reactive than the starting material, leading to multiple alkylations. Using a large excess of the aromatic substrate can favor monoalkylation.

  • Rearrangements: Carbocation intermediates in Friedel-Crafts alkylations can rearrange to more stable carbocations, leading to isomeric products. Performing the reaction at a lower temperature can sometimes minimize these rearrangements.

• Improving Regioselectivity:

  • Steric Hindrance: The regioselectivity of TaCl₅ catalyzed reactions can often be controlled by steric factors. For example, in the Friedel-Crafts acylation of substituted arenes, the bulky acylium ion-TaCl₅ complex will preferentially attack the less sterically hindered position.

  • Electronic Effects: The electronic nature of the substituents on the aromatic ring will also direct the position of electrophilic attack. Electron-donating groups activate the ortho and para positions, while electron-withdrawing groups deactivate the ring.

  • Catalyst Modification: In some cases, the formation of adducts between TaCl₅ and Lewis bases can modulate its catalytic activity and selectivity.[3]

Issue 3: Catalyst Deactivation

Q: I suspect my TaCl₅ catalyst is deactivating during the reaction. What are the potential causes and can it be regenerated?

A: Catalyst deactivation is a significant issue in many catalytic processes. For TaCl₅, the primary cause of deactivation is hydrolysis due to the presence of moisture. Other potential causes include poisoning by impurities in the starting materials or solvents, and the formation of strong complexes with the product.

Currently, there is limited specific information available on the regeneration of TaCl₅ catalysts in a laboratory setting. The primary focus should be on preventing deactivation by maintaining strictly anhydrous and inert reaction conditions. If deactivation is suspected, the most practical approach is to use a fresh batch of purified TaCl₅. Industrial-scale catalyst regeneration often involves high-temperature treatments or washing with specific chemical agents, which may not be feasible or practical in a research laboratory.

Frequently Asked Questions (FAQs)

Q1: What is the role of TaCl₅ in the reaction?

A1: TaCl₅ is a strong Lewis acid.[4] In organic reactions, it functions as a catalyst by activating electrophiles. For instance, in a Friedel-Crafts acylation, TaCl₅ coordinates to the acyl halide, facilitating the formation of a highly reactive acylium ion, which then undergoes electrophilic aromatic substitution.[5][6]

Q2: How should I handle and store TaCl₅?

A2: TaCl₅ is a corrosive and moisture-sensitive solid. It should be handled in a fume hood using personal protective equipment, including gloves and safety glasses. It must be stored under a dry, inert atmosphere (e.g., nitrogen or argon) to prevent hydrolysis.[7][8]

Q3: In which solvents is TaCl₅ soluble?

A3: TaCl₅ is soluble in absolute ethanol, where it forms the corresponding alkoxide.[9] It is also soluble in aromatic hydrocarbons such as benzene, toluene, and mesitylene, and less soluble in cyclohexane and carbon tetrachloride.[1][10] It can also be dissolved in acetone with the aid of ultrasound.[9]

Q4: Can TaCl₅ be used in catalytic amounts?

A4: The required amount of TaCl₅ depends on the specific reaction. While it can be used in catalytic amounts for some transformations, other reactions, such as Friedel-Crafts acylations, often require stoichiometric or even excess amounts of the catalyst due to the formation of a stable complex with the ketone product.

Q5: What are some common applications of TaCl₅ in organic synthesis?

A5: TaCl₅ is a versatile catalyst used in a variety of organic transformations, including:

• Friedel-Crafts alkylation and acylation: To introduce alkyl and acyl groups to aromatic rings.[3]

• Cyclization reactions: Such as the Nazarov cyclization to form cyclopentenones and other intramolecular cyclizations.

• Polymerization reactions. [3]

• As a chlorinating agent. [4]

Data Presentation

Table 1: Effect of TaCl₅ Stoichiometry and Solvent on the Cyclization of (R)-Citronellal

Entry	Equivalents of TaCl₅	Solvent	Time (h)	Yield (%)	Ratio (isopulegol:neoisopulegol)
1	0.1	CH₂Cl₂	24	25	2.8 : 1
2	1.0	CH₂Cl₂	3	85	2.5 : 1

Data sourced from a study on the cyclization of (R)-citronellal. The reaction was carried out at room temperature.[1]

Experimental Protocols

Detailed Method for TaCl₅-Mediated Synthesis of Substituted Tetrahydronaphthalenes

This protocol describes the reaction of dimethyl 2-phenylcyclopropane-1,1-dicarboxylate with an aromatic aldehyde in the presence of TaCl₅.

Materials:

• Dimethyl 2-phenylcyclopropane-1,1-dicarboxylate

• Aromatic aldehyde

• Tantalum (V) chloride (TaCl₅)

• 1,2-dichloroethane (anhydrous)

• Argon or Nitrogen gas

• Standard Schlenk line or glovebox equipment

Procedure:

• In a 50 mL reaction flask maintained under an inert argon atmosphere, place dimethyl 2-phenylcyclopropane-1,1-dicarboxylate (0.5 mmol).

• In a separate 50 mL glass reactor equipped with a magnetic stirrer and under a dry argon atmosphere, charge TaCl₅ (1 mmol) and anhydrous 1,2-dichloroethane (4 mL) at 0 °C with stirring.

• To this stirring suspension, add the aromatic aldehyde (1 mmol).

• Add the solution of dimethyl 2-phenylcyclopropane-1,1-dicarboxylate from the first flask to the reaction mixture.

• Stir the reaction mixture at 23 °C for 24 hours.

• Upon completion, quench the reaction by carefully adding water.

• Extract the product with an organic solvent (e.g., dichloromethane or ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

This is a general procedure and may require optimization for different substrates.[7]

Visualizations

Caption: Experimental workflow for TaCl₅-mediated synthesis.

Caption: Troubleshooting workflow for low reaction yield.

References

• 1. researchgate.net [researchgate.net]
• 2. Friedel-Crafts Acylation [organic-chemistry.org]
• 3. graphviz.org [graphviz.org]
• 4. benchchem.com [benchchem.com]
• 5. nbinno.com [nbinno.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. mdpi.com [mdpi.com]
• 8. benchchem.com [benchchem.com]
• 9. m.youtube.com [m.youtube.com]
• 10. Nazarov Cyclization [organic-chemistry.org]

Technical Support Center: Tantalum Pentachloride (TaCl₅) Chemistry

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with Tantalum pentachloride (TaCl₅).

Frequently Asked Questions (FAQs)

Q1: What is the expected appearance of pure Tantalum pentachloride?

A1: Pure Tantalum pentachloride (TaCl₅) is a white to light-yellow crystalline solid or powder.[1][2][3] A distinct yellow coloration may indicate contamination with niobium pentachloride, while a white powder that appears clumpy could suggest partial hydrolysis.[4]

Q2: My TaCl₅ is a white powder. How can I be sure of its purity?

A2: While commercially available, TaCl₅ samples can be contaminated with tantalum(V) oxychloride (TaOCl₃), which forms due to hydrolysis.[4] For applications sensitive to oxide impurities, it is advisable to purchase from suppliers who provide a certificate of analysis with purity specifications. An assay purity of 99% or higher is common for high-quality TaCl₅.[1]

Q3: What are the primary storage and handling requirements for TaCl₅?

A3: Tantalum pentachloride is highly sensitive to moisture and air.[1][5][6] It should be stored in a cool, dry, well-ventilated area in a tightly sealed container, preferably under an inert atmosphere (e.g., nitrogen or argon).[1][7][8][9] All handling should be performed using air-free techniques, such as in a glovebox or using Schlenk lines, to prevent hydrolysis.[4]

Q4: What are the main hazards associated with Tantalum pentachloride?

A4: TaCl₅ is a corrosive solid that can cause severe skin burns and eye damage.[1][3][10] It is harmful if swallowed and can cause respiratory irritation.[3][11] Upon contact with moisture, it hydrolyzes to release hydrogen chloride (HCl) gas, which is also toxic and corrosive.[1][12] Always wear appropriate personal protective equipment (PPE), including chemical safety glasses, acid-resistant gloves, and a lab coat.[7][10] Work in a well-ventilated area or a fume hood is mandatory.[7][10]

Troubleshooting Guide

Q1: I observed the formation of a white, insoluble precipitate in my reaction vessel upon adding TaCl₅. What could be the cause?

A1: The formation of a white precipitate is a strong indication of accidental hydrolysis of the TaCl₅. Tantalum pentachloride reacts readily with even trace amounts of water from the atmosphere or residual moisture in the solvent or on the glassware to form insoluble tantalum oxychloride (TaOCl₃) and eventually tantalum pentoxide (Ta₂O₅).[2][4][13]

• Troubleshooting Steps:

  • Ensure all glassware is rigorously dried (e.g., flame-dried under vacuum or oven-dried at >120°C for several hours) and cooled under an inert atmosphere before use.

  • Use anhydrous solvents. It is recommended to use freshly distilled or commercially available anhydrous solvents and handle them under an inert atmosphere.

  • Handle TaCl₅ exclusively in a glovebox or using Schlenk line techniques to prevent exposure to atmospheric moisture.

Q2: My reaction yield is consistently low when using TaCl₅ as a Lewis acid catalyst. What are the potential side reactions?

A2: Low yields can be attributed to several side reactions involving TaCl₅. As a strong Lewis acid, it can form stable adducts with various Lewis bases, potentially deactivating the catalyst.[4][14]

• Reaction with Solvents: If your solvent has Lewis basic properties (e.g., ethers, amines), TaCl₅ can form stable complexes, reducing its catalytic activity.[4][14] For example, with ethers, it forms TaCl₅(OR₂) adducts.[4]

• Reaction with Alcohols: If your substrate or impurities contain alcohol functional groups, TaCl₅ will react to form tantalum alkoxides, consuming the catalyst.[4][11]

• Hydrolysis: As mentioned, hydrolysis not only forms precipitates but also consumes the active catalyst.

• Troubleshooting Steps:

  • Choose a non-complexing solvent if possible, such as aromatic hydrocarbons (benzene, toluene) or chlorinated solvents that have been thoroughly dried.[2]

  • Ensure your starting materials are anhydrous and free from protic impurities.

  • Re-evaluate the stoichiometry of the catalyst. An increased catalyst loading might be necessary if adduct formation is unavoidable, though this can lead to other side reactions.

Q3: I am trying to dissolve TaCl₅ in ethanol and it is not dissolving completely. What is happening?

A3: Tantalum pentachloride reacts with alcohols like ethanol rather than simply dissolving.[4][11] This reaction, known as alcoholysis, displaces the chloride ligands with ethoxide groups to form tantalum ethoxides (e.g., Ta(OC₂H₅)₅) and mixed chloro-alkoxides.[4] The incomplete dissolution may be due to the formation of less soluble intermediates or the presence of insoluble impurities from the starting material. Furthermore, absolute ethanol is highly hygroscopic, and any trace water will lead to the formation of insoluble hydrolysis products.[15]

• Troubleshooting Steps:

  • If the goal is to form a tantalum alkoxide, the reaction should be carried out under strictly anhydrous conditions.

  • If simple dissolution is desired, a non-reactive, anhydrous solvent should be chosen.

  • To dissolve TaCl₅ for subsequent reactions, consider using anhydrous aromatic hydrocarbons or carbon tetrachloride.[2][11]

Data on Common Side Reactions

The following table summarizes the most common side reactions encountered in Tantalum pentachloride chemistry based on available literature.

Side Reaction	Reactant(s)	Product(s)	Conditions to Promote Side Reaction
Hydrolysis	TaCl₅, H₂O	TaOCl₃, Ta₂O₅, HCl	Presence of atmospheric moisture, wet solvents, or glassware.[1][2][4][5]
Alcoholysis	TaCl₅, R-OH	Ta(OR)ₓCl₅₋ₓ, HCl	Use of alcoholic solvents or presence of alcohol impurities.[4][11]
Adduct Formation	TaCl₅, Lewis Bases (e.g., R₂O, R₃N)	TaCl₅(Lewis Base)ₓ	Use of coordinating solvents or presence of Lewis basic functional groups.[4][14]
Reaction with Oxides	TaCl₅, Triphenylphosphine oxide (OPPh₃)	[TaOCl₃(OPPh₃)]ₓ	Presence of certain oxygen-containing compounds.[4]

Example Quantitative Data: Effect of Moisture on Reaction Yield

The following table provides an illustrative example of how trace amounts of water can impact the yield of a hypothetical Friedel-Crafts alkylation reaction using TaCl₅ as a catalyst. This data is for demonstration purposes to highlight the importance of anhydrous conditions.

Water Content in Solvent (ppm)	Observed Precipitate	Yield of Desired Product (%)
< 5	None	95
10	Slight turbidity	82
25	Noticeable white precipitate	65
50	Heavy white precipitate	40
>100	Very heavy precipitate, reaction stalls	<10

Detailed Experimental Protocol: Friedel-Crafts Alkylation of Benzene with Benzyl Chloride using TaCl₅

This protocol provides a detailed methodology for a representative experiment, emphasizing the steps to mitigate common side reactions.

Objective: To synthesize diphenylmethane via Friedel-Crafts alkylation of benzene with benzyl chloride, catalyzed by TaCl₅.

Materials:

• Tantalum pentachloride (TaCl₅), anhydrous, >99% purity

• Benzene, anhydrous, <50 ppm H₂O

• Benzyl chloride, freshly distilled

• Nitrogen or Argon gas, high purity

• Schlenk flask and other appropriate oven-dried glassware

• Magnetic stirrer and stir bar

• Syringes and needles

Procedure:

• Glassware Preparation: All glassware (Schlenk flask, dropping funnel, condenser) must be thoroughly cleaned and oven-dried at 150°C overnight. Assemble the apparatus while hot and immediately place it under a high vacuum. Flame-dry all parts of the setup under vacuum and then cool to room temperature under a positive pressure of inert gas (N₂ or Ar).

• Reagent Preparation:

  • In a glovebox, weigh the required amount of TaCl₅ (e.g., 0.05 equivalents) into the Schlenk flask. Seal the flask.

  • Draw the required volume of anhydrous benzene into a syringe and transfer it to the Schlenk flask containing the TaCl₅ under a positive flow of inert gas.

  • Draw the required volume of freshly distilled benzyl chloride (1.0 equivalent) into a separate syringe.

• Reaction Setup:

  • Place the Schlenk flask in an ice bath on top of a magnetic stirrer.

  • Begin stirring the TaCl₅/benzene suspension.

• Reaction Execution:

  • Slowly add the benzyl chloride dropwise to the stirred suspension over 30 minutes. A slow addition rate is crucial to control the exothermicity of the reaction.

  • After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 2-4 hours, or until TLC/GC-MS analysis indicates the consumption of the starting material.

• Quenching and Work-up:

  • Carefully and slowly quench the reaction by pouring the mixture over crushed ice and water. This step should be performed in a fume hood as HCl gas will be evolved.

  • Transfer the mixture to a separatory funnel. Separate the organic layer and wash it sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude diphenylmethane by vacuum distillation or column chromatography.

Visualizations

Caption: Hydrolysis pathway of Tantalum pentachloride.

Caption: Troubleshooting workflow for TaCl₅ reactions.

References

• 1. Tantalum(V) chloride | Tantalum pentachloride | TaCl5 – Ereztech [ereztech.com]
• 2. Tantalum Chloride TaCl5-Edgetech Industries (A worldwide materials supplier) [edge-techind.com]
• 3. Tantalum pentachloride | Cl5Ta | CID 24394 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Tantalum(V) chloride - Wikipedia [en.wikipedia.org]
• 5. electronicsandbooks.com [electronicsandbooks.com]
• 6. CAS 7721-01-9: Tantalum pentachloride | CymitQuimica [cymitquimica.com]
• 7. News - Tantalum pentachloride (Tantalum chloride) Physical and Chemical Properties and Hazardous Characteristics Table [m.xingluchemical.com]
• 8. fishersci.co.uk [fishersci.co.uk]
• 9. ereztech.com [ereztech.com]
• 10. file1.lookchem.com [file1.lookchem.com]
• 11. Page loading... [guidechem.com]
• 12. Tantalum pentachloride - Hazardous Agents | Haz-Map [haz-map.com]
• 13. News - Tantalum Chloride: Uses and Production [epomaterial.com]
• 14. Tantalum(V) Chloride: Properties Applications in Organic Chemistry and Healthy Hazards_Chemicalbook [chemicalbook.com]
• 15. researchgate.net [researchgate.net]

Technical Support Center: In-situ Generation of Active Catalysts from Tantalum Pentachloride

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the in-situ generation of active catalysts from Tantalum pentachloride (TaCl₅).

Troubleshooting Guide

This guide addresses specific issues that may be encountered during experiments involving the in-situ generation of active catalysts from TaCl₅.

Issue	Potential Cause	Troubleshooting Steps
Low or No Catalytic Activity	Catalyst Inactivation by Moisture: TaCl₅ is extremely sensitive to moisture and will rapidly hydrolyze to form inactive tantalum oxychloride (TaOCl₃) or tantalum pentoxide (Ta₂O₅).[1][2]	- Ensure all glassware is rigorously dried in an oven and cooled under an inert atmosphere (e.g., nitrogen or argon).- Use anhydrous solvents, freshly distilled or from a solvent purification system.- Handle TaCl₅ and prepare the reaction mixture in a glovebox or under a positive pressure of an inert gas.
Incomplete Catalyst Formation: The in-situ generation of the active catalytic species may be incomplete due to suboptimal reaction conditions or improper stoichiometry of reagents.	- Verify the purity and stoichiometry of all reagents, including co-catalysts or activators.- Optimize the reaction temperature and time for the in-situ generation step. This may require preliminary screening experiments.- Consider the use of a co-catalyst or activator if the protocol requires one for the formation of the active species.
Poor Quality of TaCl₅: Commercially available TaCl₅ can be contaminated with tantalum(V) oxychloride, which can inhibit catalytic activity.[2]	- Use high-purity TaCl₅ (e.g., 99.9% or higher).- If purity is a concern, consider purifying the TaCl₅ by sublimation before use.[2]
Inconsistent Results or Poor Reproducibility	Variability in Moisture Contamination: Minor variations in atmospheric exposure can lead to significant differences in catalyst activity.	- Standardize the experimental setup and handling procedures to minimize exposure to air and moisture.- Always use freshly opened or properly stored anhydrous reagents and solvents.
Inhomogeneous Reaction Mixture: If the TaCl₅ or the in-situ generated catalyst is not properly dissolved or dispersed in the reaction medium, localized reactions can lead to inconsistent results.	- Ensure efficient stirring throughout the reaction.- Consider the solubility of TaCl₅ in the chosen solvent. Aromatic hydrocarbons like benzene and toluene are suitable solvents where TaCl₅ is soluble.[2]
Formation of Undesired Byproducts	Side Reactions Catalyzed by TaCl₅: As a strong Lewis acid, TaCl₅ can catalyze various side reactions, such as polymerization or degradation of starting materials or products.[1]	- Optimize the reaction temperature; lower temperatures may reduce the rate of side reactions.- Adjust the catalyst loading; use the minimum amount of TaCl₅ required for efficient catalysis.- Screen different solvents to find one that disfavors the formation of byproducts.
Reaction with Solvent: Some solvents can react with TaCl₅ or the active catalytic species.	- Choose an inert solvent that is stable under the reaction conditions. Dichloromethane, dichloroethane, and aromatic hydrocarbons are often suitable choices.
Difficulty in Product Isolation	Formation of Stable Tantalum Complexes: The product may form a stable complex with the tantalum species, making isolation difficult.	- During the workup, quench the reaction with a suitable reagent (e.g., water, dilute acid, or base) to break up the tantalum complexes.- Employ appropriate purification techniques, such as column chromatography, to separate the product from tantalum residues.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of Tantalum pentachloride (TaCl₅) in catalysis?

A1: Tantalum pentachloride is a potent Lewis acid catalyst.[1] Its strong electrophilic nature allows it to activate a wide range of substrates, facilitating various organic transformations such as Friedel-Crafts alkylations and acylations, Diels-Alder reactions, and polymerizations.[1]

Q2: Why is it necessary to generate the active catalyst from TaCl₅ in-situ?

A2: In-situ generation allows for the formation of highly reactive and often unstable catalytic species directly in the reaction mixture. This approach can be advantageous when the active catalyst is difficult to isolate or has a short lifetime. For instance, the reaction of TaCl₅ with co-catalysts like organoaluminum compounds can generate low-valent tantalum species that are active in specific transformations.[3]

Q3: What are the critical handling precautions for TaCl₅?

A3: Tantalum pentachloride is highly sensitive to moisture and air.[1] It should be stored and handled under a dry, inert atmosphere (e.g., in a glovebox). All glassware and solvents must be scrupulously dried before use to prevent the hydrolysis of TaCl₅, which leads to the formation of inactive species.[1][2]

Q4: How can I be sure my TaCl₅ is of sufficient quality for catalysis?

A4: Use TaCl₅ from a reputable supplier with a high-purity specification (e.g., 99.9% or greater). Contamination with tantalum(V) oxychloride is a common issue and can be identified by a yellowish tint to the otherwise white powder.[2] If in doubt, purification by sublimation can be performed.[2]

Q5: Can I use TaCl₅ in aqueous media?

A5: Generally, TaCl₅ is not used in aqueous media due to its rapid hydrolysis. However, some studies have explored the use of certain Lewis acids, traditionally considered water-intolerant, in aqueous solutions under specific pH conditions.[4] For most organic synthesis applications, anhydrous conditions are strictly required.

Quantitative Data

The following table summarizes kinetic data for the acylation of ethanol using a polymer-supported TaCl₅ catalyst, providing an example of the quantitative performance of a TaCl₅-based catalytic system.

Catalyst	Support	Reaction	Rate Constant (k_obs)	Activation Energy (Ea)	Enthalpy of Activation (ΔH‡)	Entropy of Activation (ΔS‡)	Free Energy of Activation (ΔG‡)
PSCPVP-TaCl₅	Cross-linked poly-4-vinyl pyridine	Acylation of ethanol	6.98 x 10³ min⁻¹	35.2 kJ/mol	37.7 kJ/mol	-64.6 J/mol·K	57.3 kJ/mol
Py-TaCl₅	Pyridine	Acylation of ethanol	11.42 x 10³ min⁻¹	-	-	-	-

Data sourced from a kinetic study on polymer-supported and soluble tantalum metal complex catalysts.[5]

Experimental Protocols

Protocol 1: In-situ Preparation of a Polymer-Supported TaCl₅ Catalyst for Acylation

This protocol describes the preparation of an insoluble, polymer-supported TaCl₅ catalyst.

Materials:

• Cross-linked poly-4-vinyl pyridine (PSCPVP) beads

• Tantalum pentachloride (TaCl₅)

• Chloroform (anhydrous)

• Acetone (anhydrous)

Procedure:

• In a round-bottom flask under an inert atmosphere, swell 3 g of PSCPVP beads in 100 mL of anhydrous chloroform for 1 hour.

• To the stirred suspension, add 3.58 g (10 mmol) of TaCl₅.

• Continue stirring the mixture for several hours at 30°C.

• Cool the mixture to 0-10°C.

• Filter the resulting bead-shaped catalyst and wash it with anhydrous acetone.

• Dry the catalyst under vacuum at 50°C for 24 hours.[5]

Protocol 2: General Procedure for TaCl₅-Catalyzed Friedel-Crafts Acylation (Adapted)

This is an adapted general procedure, emphasizing the critical need for anhydrous conditions when using TaCl₅.

Materials:

• Aromatic substrate (e.g., anisole)

• Acylating agent (e.g., acetyl chloride)

• Tantalum pentachloride (TaCl₅)

• Anhydrous solvent (e.g., dichloromethane)

• Inert gas (Nitrogen or Argon)

Procedure:

• Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a condenser under a positive pressure of inert gas.

• In the flask, suspend TaCl₅ (1.1 equivalents) in anhydrous dichloromethane.

• Cool the suspension to 0°C in an ice bath.

• Slowly add the acylating agent (1.05 equivalents) to the stirred suspension.

• Dissolve the aromatic substrate (1.0 equivalent) in anhydrous dichloromethane and add it to the dropping funnel.

• Add the substrate solution dropwise to the reaction mixture at 0°C over 30 minutes.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 1-2 hours, monitoring the progress by TLC.

• Upon completion, carefully quench the reaction by slowly pouring it into a beaker containing a mixture of crushed ice and dilute hydrochloric acid.

• Proceed with standard aqueous workup and purification.

Visualizations

Experimental workflow for in-situ TaCl₅ catalysis.

Mechanism of TaCl₅-catalyzed Friedel-Crafts Acylation.

References

• 1. nbinno.com [nbinno.com]
• 2. Tantalum(V) chloride: Preparation and Application_Chemicalbook [chemicalbook.com]
• 3. sciforum.net [sciforum.net]
• 4. researchgate.net [researchgate.net]
• 5. op.niscair.res.in [op.niscair.res.in]

Technical Support Center: Passivation of Tantalum Pentachloride for Controlled Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with tantalum pentachloride (TaCl₅). The information is designed to address specific issues that may be encountered during experimental procedures involving the passivation of TaCl₅ for controlled reactions.

Frequently Asked Questions (FAQs)

Q1: What is "passivation" in the context of tantalum pentachloride reactions?

A1: In this context, "passivation" does not refer to the formation of a protective oxide layer on a metallic surface. Instead, it describes the process of moderating the high reactivity of tantalum pentachloride, a strong Lewis acid, by forming a more stable and less reactive adduct with a Lewis base.[1][2][3] This allows for more controlled and selective subsequent reactions. Common Lewis bases used for this purpose include ethers, amines, and phosphine oxides.[3][4]

Q2: Why is it necessary to passivate tantalum pentachloride?

A2: Tantalum pentachloride is a highly reactive and moisture-sensitive compound.[4] Direct use of pure TaCl₅ can lead to uncontrolled, exothermic reactions, charring of organic substrates, and the formation of unwanted byproducts.[5] Passivation through adduct formation tames its reactivity, making it a more manageable reagent for a variety of chemical transformations, including Friedel-Crafts reactions and the synthesis of organometallic complexes.[2][4]

Q3: What are some common signs of TaCl₅ decomposition or contamination?

A3: Pure tantalum pentachloride is a white powder.[4] A yellow tint may indicate contamination with niobium pentachloride.[4] Exposure to moisture will lead to hydrolysis, forming tantalum oxychloride (TaOCl₃) and eventually tantalum pentoxide (Ta₂O₅), which may appear as a white solid that is insoluble in non-coordinating solvents.[4][5]

Q4: What solvents are suitable for working with tantalum pentachloride?

A4: Strictly anhydrous, non-protic solvents are required. Common choices include hydrocarbons like hexane and toluene, and chlorinated solvents such as dichloromethane.[6] Ethereal solvents like diethyl ether and tetrahydrofuran (THF) will react with TaCl₅ to form stable adducts, which can be the intended first step in a controlled reaction sequence.[1][4] It is crucial to ensure solvents are rigorously dried before use.

Q5: How should I handle and store tantalum pentachloride?

A5: Tantalum pentachloride is extremely sensitive to moisture and should be handled exclusively under an inert atmosphere (e.g., argon or nitrogen) in a glovebox or using Schlenk line techniques.[4] Store TaCl₅ in a tightly sealed container in a cool, dry, and well-ventilated area, away from moisture and incompatible substances.[2]

Troubleshooting Guides

This section provides solutions to common problems encountered during the passivation and reaction of tantalum pentachloride.

Issue 1: Low or No Product Yield

Potential Cause	Troubleshooting Step
Catalyst/Reagent Inactivity	Ensure all glassware is oven-dried and cooled under an inert atmosphere. Use freshly distilled, anhydrous solvents. TaCl₅ is highly sensitive to moisture, which will deactivate it.[7]
Deactivated Aromatic Substrate	In Friedel-Crafts reactions, strongly electron-withdrawing groups on the aromatic ring can prevent the reaction from proceeding.[7][8] Consider using a more activated substrate or a different synthetic route.
Insufficient TaCl₅	In some reactions, particularly acylations, the product may form a complex with the Lewis acid. This requires using stoichiometric or even excess amounts of TaCl₅.[7]
Poor Solubility of TaCl₅	Ensure adequate stirring and consider gentle heating if the reaction temperature allows. The formation of an adduct with a coordinating solvent like THF can improve solubility.
Incorrect Reaction Temperature	Some reactions may require heating to overcome the activation energy, while others need to be cooled to prevent side reactions. Optimize the reaction temperature based on literature procedures or systematic screening.[8]

Issue 2: Formation of an Insoluble Precipitate Upon Addition of TaCl₅

Potential Cause	Troubleshooting Step
Hydrolysis of TaCl₅	This is the most likely cause if any moisture is present. The white precipitate is likely tantalum oxychloride or oxide.[4] The experiment should be repeated under strictly anhydrous conditions.
Insoluble Adduct Formation	The adduct formed between TaCl₅ and your substrate or another reagent may be insoluble in the chosen solvent. Try a different anhydrous, non-protic solvent.
Reaction with Solvent	Ensure the solvent is inert to TaCl₅ under the reaction conditions.

Issue 3: Reaction is Uncontrolled or Produces Significant Byproducts

Potential Cause	Troubleshooting Step
High Reactivity of Unpassivated TaCl₅	Pre-form a TaCl₅ adduct with a Lewis base (e.g., THF) before adding your substrate. This will moderate the reactivity.
Reaction Temperature is Too High	Run the reaction at a lower temperature. Consider adding the reagents slowly at a reduced temperature to control the exotherm.
Incorrect Stoichiometry	Carefully control the stoichiometry of the reactants. An excess of TaCl₅ can lead to unwanted side reactions.

Troubleshooting Workflow

A flowchart for troubleshooting failed TaCl₅ reactions.

Quantitative Data Summary

The following table summarizes key quantitative data for selected controlled reactions involving tantalum pentachloride.

Reaction Type	Reactants	Stoichiometry (TaCl₅:Other)	Solvent	Temperature (°C)	Time	Yield (%)	Reference
Adduct Formation	TaCl₅, THF	1:1	Benzene	Room Temp	30 min	93	[1]
Alkoxide Synthesis	TaCl₅, Ethanol, Ammonia	1:80:5.5	Ethanol	-40 to 5	15 s addition	Not specified	[9]
Heterobimetallic Complex	TaCl₅(THF), Li(NP)	1:3	Benzene	Room Temp	30 min	93	[1]
Heterobimetallic Complex	Ta(NP)₃Cl₂, Pd(PᵗBu₃)₂	1:1	Benzene/THF	Room Temp	30 min	54	[1]
Heterobimetallic Complex	Ta(NP)₃Cl₂, [Rh(COD)Cl]₂	1:0.5	Benzene/THF	Room Temp	30 min	89	[1]

Experimental Protocols

Protocol 1: Synthesis of a Tantalum-Pyrrolide Complex (Passivation and Ligand Exchange)

This protocol details the synthesis of Ta((2-Ph₂P)C₄H₃N)₃Cl₂, a passivated tantalum complex, as described by Arnold and co-workers.[1]

Materials:

• Tantalum(V) chloride-tetrahydrofuran complex (TaCl₅(THF))

• Lithium 2-(diphenylphosphino)pyrrolide (Li(NP))

• Anhydrous benzene

• Anhydrous pentane

• Celite

Procedure:

• Under an inert atmosphere, dissolve solid TaCl₅(THF) (287 mg, 0.667 mmol, 1 equivalent) in 5 mL of anhydrous benzene.

• To this solution, add solid Li(NP) (514 mg, 2.00 mmol, 3 equivalents). The solution will immediately turn a yellow-orange color.

• Stir the reaction mixture for 30 minutes at room temperature.

• Filter the mixture over a pad of Celite to remove lithium chloride precipitate.

• Remove the volatiles from the filtrate in vacuo to yield the product as a yellow-orange powder.

• For crystallization, dissolve the powder in a minimal amount of benzene and perform vapor diffusion with pentane.

Expected Yield: 621 mg (93%) of Ta((2-Ph₂P)C₄H₃N)₃Cl₂.[1]

Logical Workflow for Passivation and Reaction

A logical workflow for the passivation of TaCl₅ and subsequent reaction.

References

• 1. Synthesis and Characterization of Tantalum-Based Early-Late Heterobimetallic Complexes Supported by 2-(diphenylphosphino)pyrrolide Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Tantalum(V) chloride | Tantalum pentachloride | TaCl5 – Ereztech [ereztech.com]
• 3. Tantalum(V) Chloride: Properties Applications in Organic Chemistry and Healthy Hazards_Chemicalbook [chemicalbook.com]
• 4. Tantalum(V) chloride - Wikipedia [en.wikipedia.org]
• 5. News - Tantalum Chloride: Uses and Production [epomaterial.com]
• 6. News - Synthesis process of tantalum pentachloride [epomaterial.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. CN1537089A - Process for the preparation of alkoxides of tantalum and niobium - Google Patents [patents.google.com]

Technical Support Center: Tantalum Pentachloride (TaCl₅) Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working on the synthesis of Tantalum pentachloride (TaCl₅).

Frequently Asked Questions (FAQs)

Q1: What are the most common synthesis methods for Tantalum pentachloride?

A1: The most common methods for synthesizing Tantalum pentachloride are:

• Direct chlorination of Tantalum metal: This involves reacting powdered or finely divided tantalum metal with chlorine gas at temperatures between 170 and 250°C.[1][2] An alternative is using hydrogen chloride (HCl) gas, which requires a higher temperature of around 400°C.[1][2]

• Chlorination of Tantalum pentoxide (Ta₂O₅): Tantalum pentoxide can be reacted with thionyl chloride (SOCl₂) at 240°C to produce TaCl₅.[1][2]

Q2: Why is my Tantalum pentachloride product yellow?

A2: Pure Tantalum pentachloride is a white powder.[1][3] A yellow discoloration often indicates contamination with niobium pentachloride (NbCl₅).[1][4]

Q3: How should I handle and store Tantalum pentachloride?

A3: Tantalum pentachloride is highly sensitive to moisture and will readily hydrolyze in air to form tantalum oxychloride and eventually tantalum pentoxide.[3][5] Therefore, it must be handled under anhydrous (water-free) conditions in a dry, oxygen-free environment, such as a glovebox.[1][3] It should be stored in tightly sealed, dry containers under an inert atmosphere.[5]

Q4: What are the main impurities I should be aware of in my TaCl₅ product?

A4: The most common impurity is Tantalum(V) oxytrichloride (TaOCl₃), which forms due to hydrolysis.[1][6] Other potential impurities include niobium pentachloride (NbCl₅) if the tantalum source is not pure, and tantalum subchlorides (e.g., TaCl₃, TaCl₄).[1]

Q5: How can I purify my Tantalum pentachloride product?

A5: Sublimation is a common method for purifying TaCl₅, which results in the formation of white needles.[4] Distillation can also be used to separate TaCl₅ from impurities with different boiling points.[2] For removal of specific impurities like tungsten oxychloride, a process involving passing the gaseous impure TaCl₅ with hydrogen over a heated bed of an alkali metal halide can be employed.[7]

Troubleshooting Guide: Low Yields in Tantalum Pentachloride Synthesis

Low yields in Tantalum pentachloride synthesis can be attributed to several factors. This guide provides a structured approach to identifying and resolving common issues.

Q1: My yield of TaCl₅ is significantly lower than expected. What are the potential causes?

A1: Low yields can stem from several issues, primarily related to reactant quality, reaction conditions, and product loss. The following sections break down the most common causes and their solutions.

Issue 1: Incomplete Reaction

Q: How can I determine if my reaction is incomplete and what can I do about it?

A: An incomplete reaction is a primary cause of low yields.

• Insufficient Reaction Time or Temperature: Ensure the reaction is allowed to proceed for a sufficient duration at the optimal temperature. Refer to the data table below for recommended temperature ranges for different synthesis methods.

• Poor Reactant Contact: For the direct chlorination of tantalum metal, ensure the metal is finely divided or powdered to maximize the surface area for reaction with chlorine gas.[2]

• Inadequate Flow of Chlorinating Agent: A consistent and sufficient flow of the chlorinating agent (Cl₂ or HCl gas) is crucial. An insufficient flow will lead to an incomplete reaction.

Issue 2: Product Loss During Synthesis and Collection

Q: I suspect I am losing product during the synthesis or collection phase. How can I prevent this?

A: Product loss can occur through sublimation or hydrolysis.

• Premature Sublimation: TaCl₅ sublimes, and if the collection apparatus is not properly designed and cooled, the product can be lost. Ensure your collection system is adequately cooled to condense the gaseous TaCl₅.[2]

• Hydrolysis due to Moisture: Tantalum pentachloride is extremely sensitive to moisture.[1][5] Any leaks in the reaction setup that allow ambient air to enter will lead to the formation of non-volatile tantalum oxychloride (TaOCl₃) and tantalum pentoxide (Ta₂O₅), significantly reducing the yield of TaCl₅.[3] All glassware must be thoroughly dried, and the reaction should be carried out under a dry, inert atmosphere.

Issue 3: Purity of Starting Materials

Q: Could the purity of my starting materials be affecting my yield?

A: Yes, the purity of the reactants is critical.

• Tantalum Metal Purity: The purity of the tantalum metal has a significant impact on the purity and yield of the final product.[2] Oxides on the surface of the tantalum metal will not react under the same conditions as the pure metal, leading to lower yields.

• Purity of Chlorinating Agent: Ensure the chlorine or hydrogen chloride gas is of high purity and, most importantly, dry.

Data Presentation

The following table summarizes the key parameters for the common synthesis methods of Tantalum pentachloride.

Synthesis Method	Reactants	Temperature	Equation	Notes
Direct Chlorination	Tantalum metal (powdered), Chlorine gas	170-250°C[1][2]	2 Ta + 5 Cl₂ → 2 TaCl₅[1]	The most common laboratory and industrial method.
Reaction with HCl	Tantalum metal, Hydrogen chloride gas	400°C[1][2]	2 Ta + 10 HCl → 2 TaCl₅ + 5 H₂[1]	Requires a higher temperature than direct chlorination.
From Tantalum Pentoxide	Tantalum pentoxide, Thionyl chloride	240°C[1][2]	Ta₂O₅ + 5 SOCl₂ → 2 TaCl₅ + 5 SO₂[1][2]	A useful method when starting from the oxide.

Experimental Protocols

Protocol 1: Synthesis of Tantalum Pentachloride via Direct Chlorination

Materials:

• High-purity Tantalum metal powder

• High-purity Chlorine gas

• Dry, inert gas (e.g., Argon or Nitrogen)

• Tube furnace

• Quartz reaction tube

• Gas flow controllers

• Cooled collection flask

Methodology:

• Assemble the reaction apparatus, ensuring all glassware is thoroughly dried and the system is leak-tight.

• Place a known quantity of tantalum metal powder in the center of the quartz reaction tube.

• Purge the entire system with a dry, inert gas to remove any air and moisture.

• Heat the tube furnace to the reaction temperature (170-250°C).

• Once the temperature has stabilized, stop the inert gas flow and introduce a controlled flow of dry chlorine gas over the tantalum powder.

• The Tantalum pentachloride will form as a vapor and be carried by the gas stream to the cooled collection flask where it will condense as a white solid.

• Continue the reaction until all the tantalum metal has been consumed.

• Once the reaction is complete, stop the chlorine gas flow and purge the system with a dry, inert gas while it cools down.

• The collected Tantalum pentachloride should be handled and stored under an inert atmosphere.

Protocol 2: Synthesis of Tantalum Pentachloride from Tantalum Pentoxide

Materials:

• Tantalum pentoxide (Ta₂O₅)

• Thionyl chloride (SOCl₂)

• Reaction flask with a reflux condenser

• Heating mantle

• Inert atmosphere setup (e.g., Schlenk line)

Methodology:

• Set up the reaction flask with the reflux condenser under an inert atmosphere. Ensure all glassware is dry.

• Add a known quantity of Tantalum pentoxide to the reaction flask.

• Carefully add an excess of thionyl chloride to the flask.

• Heat the mixture to 240°C and maintain it at this temperature under reflux.

• The reaction will produce Tantalum pentachloride and sulfur dioxide gas.

• After the reaction is complete (typically when the evolution of SO₂ ceases), the excess thionyl chloride can be removed by distillation.

• The remaining Tantalum pentachloride can then be purified by sublimation.

Visualizations

Caption: General experimental workflow for the synthesis of Tantalum pentachloride.

Caption: A logical workflow for troubleshooting low yields in TaCl₅ synthesis.

References

• 1. Tantalum(V) chloride - Wikipedia [en.wikipedia.org]
• 2. News - Synthesis process of tantalum pentachloride [epomaterial.com]
• 3. News - Tantalum Chloride: Uses and Production [epomaterial.com]
• 4. Page loading... [guidechem.com]
• 5. Tantalum(V) chloride | Tantalum pentachloride | TaCl5 – Ereztech [ereztech.com]
• 6. Tantalum(V) chloride: Preparation and Application_Chemicalbook [chemicalbook.com]
• 7. US3038781A - Process for the purification of tantalum pentachloride - Google Patents [patents.google.com]

Technical Support Center: Managing Hydrochloric Acid Byproduct in Tantalum Pentachloride (TaCl₅) Synthesis

This technical support center provides guidance for researchers, scientists, and drug development professionals on managing hydrochloric acid (HCl) as a byproduct during the synthesis of tantalum pentachloride (TaCl₅).

Frequently Asked Questions (FAQs)

Q1: Which TaCl₅ synthesis method produces hydrochloric acid as a byproduct?

Hydrochloric acid (HCl) is primarily generated as a byproduct when metallic tantalum (Ta) is reacted with hydrogen chloride (HCl) gas at elevated temperatures, typically around 400°C.[1][2][3] The balanced chemical equation for this reaction is:

2 Ta(s) + 10 HCl(g) → 2 TaCl₅(s) + 5 H₂(g)[1]

Other common synthesis methods, such as the direct chlorination of tantalum with chlorine gas (Cl₂) or the reaction of tantalum pentoxide (Ta₂O₅) with thionyl chloride (SOCl₂), do not produce HCl as a primary byproduct.[1][3]

Q2: What are the main challenges associated with the HCl byproduct in this reaction?

The primary challenges include:

• Corrosion: Anhydrous HCl gas at high temperatures is highly corrosive to many materials, necessitating careful selection of reactor components.[4][5]

• Safety Hazards: The effluent gas stream contains unreacted corrosive HCl and flammable hydrogen (H₂), which can form explosive mixtures with air.[6][7]

• Product Purity: Inadequate removal of HCl can lead to contamination of the final TaCl₅ product.

• Environmental Concerns: Release of acidic HCl gas into the atmosphere is environmentally harmful and regulated.[5]

Q3: How can the unreacted HCl byproduct be effectively removed from the effluent gas stream?

Wet scrubbing is a common and effective method for removing HCl from gas streams.[8] This involves passing the effluent gas through a packed tower or a venturi scrubber where it comes into contact with a scrubbing liquid.[9]

• Water Scrubbing: HCl is highly soluble in water, making water an effective scrubbing liquid.

• Alkaline Scrubbing: For higher removal efficiency, an alkaline solution, such as sodium hydroxide (NaOH) or potassium hydroxide (KOH), can be used.[10] The neutralization reaction is as follows:

  HCl(aq) + NaOH(aq) → NaCl(aq) + H₂O(l)

Q4: How can I monitor the concentration of HCl in the effluent gas?

Several analytical techniques can be used for monitoring HCl concentrations in gas streams, including:

• Tunable Diode Laser Absorption Spectroscopy (TDLAS): Offers high sensitivity and real-time monitoring.[11]

• Fourier-Transform Infrared Spectroscopy (FTIR): Can simultaneously measure multiple gas components.[12]

• Electrochemical Sensors: Provide a cost-effective option for continuous monitoring.[13]

• Gas Detector Tubes: Useful for spot checks and qualitative analysis.[13]

Q5: What are the key safety precautions when working with TaCl₅ and HCl?

• Work in a well-ventilated area: All procedures should be conducted in a fume hood to avoid inhalation of corrosive vapors.[9][14]

• Use appropriate Personal Protective Equipment (PPE): This includes chemical-resistant gloves, safety goggles, a face shield, and a lab coat.[6][14] For handling gas cylinders, a respirator may be necessary.[14]

• Material Compatibility: Ensure all equipment is made of materials resistant to high-temperature HCl corrosion. Tantalum and quartz are suitable reactor materials.[4][8]

• Handle TaCl₅ under anhydrous conditions: Tantalum pentachloride is highly sensitive to moisture and will hydrolyze to form hydrochloric acid.[1][15]

• Manage Hydrogen Gas: The hydrogen byproduct is flammable and can form explosive mixtures. Ensure the system is properly vented and grounded.[7]

Experimental Protocols & Data

Experimental Protocol: Synthesis of TaCl₅ from Tantalum and HCl Gas

This protocol outlines the general steps for the synthesis of tantalum pentachloride from tantalum metal and hydrogen chloride gas.

1. Materials and Equipment:

• High-purity tantalum metal powder or foil.
• Anhydrous hydrogen chloride gas.
• Inert gas (e.g., Argon or Nitrogen) for purging.
• Tube furnace capable of reaching at least 500°C.
• Quartz or tantalum reaction tube.
• Gas flow controllers for HCl and inert gas.
• A cold trap (e.g., using dry ice/acetone) for collecting TaCl₅.
• A wet scrubber system for neutralizing unreacted HCl.

2. Procedure:

• Place the tantalum metal in the center of the reaction tube.
• Assemble the reaction apparatus, ensuring all connections are gas-tight. The outlet of the reaction tube should be connected to the cold trap, followed by the scrubber.
• Purge the entire system with an inert gas for at least 30 minutes to remove air and moisture.
• Heat the furnace to the reaction temperature (approximately 400°C).[1][3]
• Once the temperature is stable, stop the inert gas flow and introduce a controlled flow of anhydrous HCl gas over the tantalum metal.
• The volatile TaCl₅ product will be carried by the gas stream and will solidify in the cold trap.
• The unreacted HCl and hydrogen byproduct will pass through the cold trap and be neutralized in the wet scrubber.
• After the reaction is complete, stop the HCl flow and cool the furnace to room temperature under an inert gas flow.
• Carefully disconnect the cold trap in a dry, inert atmosphere (e.g., a glovebox) to recover the TaCl₅ product.

Data Presentation: HCl Scrubber Efficiency

The efficiency of HCl removal using wet scrubbing can vary based on the type of scrubber and the scrubbing liquid used.

Scrubber Type	Scrubbing Liquid	Typical Removal Efficiency (%)	Reference
Single-Stage Ejector Venturi	Water	~95	[8]
Countercurrent Packed Tower	Water	>99	[8]
Multi-Stage Dual-Flow Sieve Plate	0.005 M NaOH	up to 93.98	[4]
Self-Priming Venturi	0.005 N NaOH	up to 92.54	[10]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)	Reference(s)
Low Yield of TaCl₅	Incomplete reaction due to low temperature or insufficient HCl flow.	Optimize reaction temperature (around 400°C) and HCl flow rate. Monitor reaction progress.	[3]
Product loss during collection.	Ensure the cold trap is sufficiently cold to effectively condense the TaCl₅ vapor.	[3]
Impure reactants.	Use high-purity tantalum metal and anhydrous HCl gas.	[3]
Corrosion of Reactor Components	Inappropriate material selection for high-temperature HCl environment.	Use a quartz or tantalum reaction tube. For other components, consult material compatibility charts for high-temperature dry HCl service.	[4][8]
Clogging of the System	Premature condensation of TaCl₅ in the transfer lines.	Heat the transfer lines between the furnace and the cold trap to prevent premature solidification of the product.
Inefficient HCl Scrubbing	Low scrubbing liquid flow rate or saturation of the scrubbing solution.	Increase the flow rate of the scrubbing liquid. Monitor the pH of the scrubbing solution and replenish or replace as needed.	[4]
Poor gas-liquid contact in the scrubber.	Ensure the scrubber is packed correctly and operating according to the manufacturer's specifications.	[9]
Safety Concern: Potential for Hydrogen Explosion	Accumulation of hydrogen gas in an enclosed space with an ignition source.	Ensure the entire system is well-ventilated and that the effluent gas is safely vented after scrubbing. Use intrinsically safe equipment where possible.	[7]

Visualizations

Caption: Workflow for TaCl₅ synthesis with integrated HCl byproduct management.

Caption: Decision tree for troubleshooting low TaCl₅ yield.

References

• 1. Tantalum(V) chloride - Wikipedia [en.wikipedia.org]
• 2. epj-conferences.org [epj-conferences.org]
• 3. News - Synthesis process of tantalum pentachloride [epomaterial.com]
• 4. Hydrochloric Acid - Rolled Alloys [rolledalloys.com]
• 5. researchgate.net [researchgate.net]
• 6. Working Safely With Corrosives - HSE TRAINING MATERIALS AND TEMPLATES [hseretailshop.com]
• 7. hyresponder.eu [hyresponder.eu]
• 8. reddit.com [reddit.com]
• 9. safeti.com [safeti.com]
• 10. HCl-Compass®: Recommended Software for HCl Corrosion Prediction and Materials Selection. Software Solutions to Industrial Corrosion [corrosionclinic.com]
• 11. Tantalum(V) chloride: Preparation and Application_Chemicalbook [chemicalbook.com]
• 12. Quantitative Hydrogen Chloride Detection in Combustion Environments Using Tunable Diode Laser Absorption Spectroscopy with Comprehensive Investigation of Hot Water Interference - PMC [pmc.ncbi.nlm.nih.gov]
• 13. How to Detect Hydrogen Chloride (HCl) Gas? | GasDog.com [gasdog.com]
• 14. actenviro.com [actenviro.com]
• 15. Tantalum(V) chloride | Tantalum pentachloride | TaCl5 – Ereztech [ereztech.com]

Technical Support Center: Safe Disposal of Tantalum Pentachloride (TaCl₅) Waste

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals on the safe disposal of Tantalum pentachloride (TaCl₅) waste.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with Tantalum pentachloride waste?

A1: Tantalum pentachloride is a corrosive solid that reacts vigorously with water and moisture.[1][2][3] The primary hazards stem from its rapid hydrolysis, which produces dense white smoke consisting of hydrochloric acid (HCl) and tantalum oxides.[1][3][4] Inhalation of this smoke can cause severe respiratory irritation, and direct contact with the solid can cause severe skin and eye burns.[4][5]

Q2: I accidentally spilled a small amount of Tantalum pentachloride powder in the lab. What should I do?

A2: For small spills, you should first evacuate the immediate area and ensure proper ventilation, preferably within a fume hood.[6][7] Wearing appropriate personal protective equipment (PPE), including a respirator, chemical-resistant gloves, safety goggles, and a lab coat, is crucial.[6] Cover the spill with a dry, inert absorbent material like sand, earth, or vermiculite.[4][6] Do not use water or combustible materials.[2][4] Carefully collect the mixture into a clearly labeled, dry, and sealed container for hazardous waste disposal.[6][7]

Q3: Can I dispose of Tantalum pentachloride waste down the drain?

A3: No, you must never dispose of Tantalum pentachloride waste directly down the drain.[2][7] Its violent reaction with water can produce a large amount of corrosive hydrochloric acid, potentially damaging the plumbing and creating a hazardous environment.[2][4] The waste must be neutralized before it can be considered for aqueous disposal, and even then, local regulations must be strictly followed.[8][9]

Q4: What are the signs of improper storage of Tantalum pentachloride?

A4: Tantalum pentachloride is highly sensitive to moisture.[1][4] Signs of improper storage include the presence of a white or yellowish powder that appears clumpy or emits a sharp, acidic odor, which indicates hydrolysis has occurred due to exposure to moist air.[10][11] The container may also show signs of corrosion. Proper storage requires a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as alkalis.[6]

Q5: What personal protective equipment (PPE) is required when handling Tantalum pentachloride waste?

A5: When handling Tantalum pentachloride waste, it is mandatory to use comprehensive PPE to prevent any contact or inhalation. This includes:

• Eye/Face Protection: Chemical safety goggles and a face shield.[7]

• Skin Protection: Chemical-resistant gloves (e.g., nitrile), a lab coat, and appropriate protective clothing.[6][7]

• Respiratory Protection: A NIOSH-approved respirator is necessary, especially when dealing with spills or open containers.[6]

Troubleshooting Guide

Issue	Possible Cause	Solution
White smoke is evolving from the waste container.	The container is not properly sealed, allowing moisture to react with the TaCl₅ waste.	Immediately move the container to a fume hood. Wearing full PPE, ensure the container is properly sealed. If the container is compromised, transfer the waste to a new, dry, and suitable container.
The waste solution is highly acidic after initial neutralization.	Insufficient neutralizing agent was added, or the reaction was not given enough time to complete.	Continue to slowly add the neutralizing agent (e.g., sodium bicarbonate or a dilute sodium hydroxide solution) while monitoring the pH. Stir the solution continuously to ensure thorough mixing.
The neutralization reaction is too vigorous and generating excessive heat.	The neutralizing agent is being added too quickly, or the initial concentration of the waste is too high.	Stop adding the neutralizing agent immediately. Allow the solution to cool. You can place the reaction vessel in an ice bath to help dissipate the heat.[9] Resume adding the neutralizing agent at a much slower rate once the reaction has subsided.
Solid precipitate forms during neutralization.	This is expected. The precipitate is likely tantalum (V) hydroxide or tantalum pentoxide, formed from the hydrolysis of TaCl₅.	Continue with the neutralization process. The solid can be filtered out after the solution has been fully neutralized (pH 6-8). The solid waste should be disposed of as hazardous material according to institutional guidelines.

Experimental Protocol for Safe Disposal of Tantalum Pentachloride Waste

This protocol outlines the step-by-step procedure for the safe neutralization of Tantalum pentachloride waste.

1. Preparation and Safety Precautions:

• All procedures must be conducted in a well-ventilated chemical fume hood.[6]

• Ensure all necessary PPE is worn, including safety goggles, a face shield, chemical-resistant gloves, and a lab coat.[7]

• Have an acid spill kit and appropriate fire extinguisher readily available.[6]

2. Materials:

• Tantalum pentachloride waste

• Large beaker (at least 10 times the volume of the waste)

• Stir bar and magnetic stir plate

• Deionized water

• Ice bath

• Neutralizing agent: 5% Sodium Bicarbonate (NaHCO₃) solution or 1 M Sodium Hydroxide (NaOH) solution

• pH meter or pH paper

• Waste container for neutralized solution

• Waste container for solid precipitate

3. Procedure:

• Initial Hydrolysis (in fume hood):

  • Place the large beaker in an ice bath on a magnetic stir plate.

  • Add a significant amount of deionized water to the beaker.

  • Very slowly and carefully, add the Tantalum pentachloride waste to the water while stirring continuously. Caution: This reaction is exothermic and will release hydrochloric acid fumes.[4] Do not add water to the waste.[9]

• Neutralization:

  • Once the TaCl₅ waste is fully hydrolyzed, begin the neutralization process.

  • Slowly add the 5% sodium bicarbonate solution or 1 M sodium hydroxide solution to the acidic solution while continuously stirring.

  • Monitor the pH of the solution regularly using a pH meter or pH paper.[12]

  • Continue adding the neutralizing agent until the pH of the solution is between 6.0 and 8.0.[8] Be mindful of the reaction rate to avoid excessive heat generation.[9]

• Waste Separation and Disposal:

  • Once the solution is neutralized, turn off the stir plate and allow the solid precipitate (tantalum hydroxide/oxide) to settle.

  • Separate the liquid from the solid by decantation or filtration.

  • The neutralized aqueous solution can be disposed of down the drain with copious amounts of water, provided it meets local regulations and contains no other hazardous materials.[8]

  • The solid precipitate should be collected in a labeled hazardous waste container and disposed of according to your institution's guidelines.[2]

Quantitative Data Summary

Parameter	Value/Range	Notes
Neutralizing Agent Concentration	5% NaHCO₃ or 1 M NaOH	A dilute solution is recommended to control the reaction rate.
Final pH for Disposal	6.0 - 8.0	Standard range for neutralized aqueous waste.[8]
Personal Protective Equipment	See list above	Mandatory for all handling steps.

Logical Workflow for Safe Disposal

Caption: Workflow for the safe disposal of Tantalum pentachloride waste.

References

• 1. Tantalum(V) chloride | Tantalum pentachloride | TaCl5 – Ereztech [ereztech.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Tantalum pentachloride - Hazardous Agents | Haz-Map [haz-map.com]
• 4. ereztech.com [ereztech.com]
• 5. Tantalum pentachloride | Cl5Ta | CID 24394 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. News - Tantalum pentachloride (Tantalum chloride) Physical and Chemical Properties and Hazardous Characteristics Table [m.xingluchemical.com]
• 7. file1.lookchem.com [file1.lookchem.com]
• 8. www-s3-live.kent.edu [www-s3-live.kent.edu]
• 9. esd.uga.edu [esd.uga.edu]
• 10. Tantalum(V) chloride - Wikipedia [en.wikipedia.org]
• 11. electronicsandbooks.com [electronicsandbooks.com]
• 12. How to Get Rid of Acidic Waste Safely and Responsibly [greenflow.com]

Reference Data & Comparative Studies

A Comparative Guide to Tantalum Pentachloride and Niobium Pentachloride as Lewis Acid Catalysts

For Researchers, Scientists, and Drug Development Professionals

Tantalum pentachloride (TaCl₅) and niobium pentachloride (NbCl₅) are powerful Lewis acids that serve as effective catalysts in a variety of organic transformations. Belonging to the same group in the periodic table, these metal chlorides share similarities in their chemical behavior, yet exhibit subtle differences in reactivity and selectivity that can be leveraged for specific synthetic applications. This guide provides an objective comparison of their performance, supported by experimental data, to aid researchers in selecting the optimal catalyst for their needs.

Overview of Lewis Acidity

Performance in Key Organic Reactions

The catalytic efficacy of TaCl₅ and NbCl₅ has been directly compared in several important organic reactions, providing valuable insights into their relative strengths and selectivities.

Intramolecular Ene Reaction of (R)-Citronellal

In the cyclization of (R)-citronellal to form isopulegol and neoisopulegol, a key step in menthol synthesis, NbCl₅ was found to be a more active catalyst than TaCl₅.[3] A comparative study demonstrated that under the same reaction conditions, NbCl₅ led to a significantly higher conversion of the starting material. However, neither catalyst exhibited high diastereoselectivity, yielding mixtures of the isopulegol and neoisopulegol isomers.

Table 1: Comparison of TaCl₅ and NbCl₅ in the Intramolecular Ene Reaction of (R)-Citronellal

Catalyst	Solvent	Time (h)	Conversion (%)	Isopulegol:Neoisopulegol Ratio
NbCl₅	CH₂Cl₂	1	80	1.1 : 1
TaCl₅	CH₂Cl₂	15	30	1 : 1.5

Data sourced from Andrade, C. K. Z., et al. (2004).[3]

Diels-Alder Reaction

The Diels-Alder reaction, a powerful tool for the synthesis of cyclic compounds, can be effectively catalyzed by both TaCl₅ and NbCl₅. A study comparing their performance in the reaction between cyclopentadiene and methacrolein revealed that NbCl₅ generally provides higher yields.[4] In the presence of chiral ligands, both catalysts can induce asymmetry, although the enantiomeric excess varies.

Table 2: Comparison of TaCl₅ and NbCl₅ in the Diels-Alder Reaction of Cyclopentadiene and Methacrolein

Catalyst	Ligand	Yield (%)	endo:exo Ratio	Enantiomeric Excess (%)
NbCl₅	Jacobsen	65	>99:1	55
TaCl₅	Jacobsen	45	>99:1	45
NbCl₅	iPr-Pybox	70	95:5	30
TaCl₅	iPr-Pybox	60	95:5	25

Data sourced from Howarth, J., & Gillespie, K. (2000).[4]

Experimental Protocols

General Experimental Workflow for Lewis Acid Catalysis

The following diagram illustrates a typical workflow for a reaction catalyzed by either TaCl₅ or NbCl₅. Due to their moisture sensitivity, all manipulations should be carried out under an inert atmosphere.

Caption: General workflow for a Lewis acid-catalyzed reaction.

Detailed Protocol: Intramolecular Ene Reaction of (R)-Citronellal

This protocol is adapted from the work of Andrade, C. K. Z., et al. (2004).[3]

• Reaction Setup: Under an argon atmosphere, a solution of (R)-citronellal (1.0 mmol) in anhydrous dichloromethane (10 mL) is prepared in a flame-dried flask at room temperature.

• Catalyst Addition: Niobium pentachloride (0.1 mmol, 10 mol%) or tantalum pentachloride (0.1 mmol, 10 mol%) is added to the stirred solution.

• Reaction Monitoring: The reaction mixture is stirred at room temperature, and the progress is monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up: Upon completion, the reaction is quenched by the addition of water. The aqueous layer is extracted with dichloromethane.

• Purification: The combined organic layers are dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure. The crude product is purified by column chromatography on silica gel.

Detailed Protocol: Diels-Alder Reaction of Cyclopentadiene and Methacrolein

This protocol is adapted from the work of Howarth, J., & Gillespie, K. (2000).[4]

• Catalyst-Ligand Complex Formation: In a flame-dried flask under an argon atmosphere, the chiral ligand (e.g., Jacobsen ligand, 0.55 mmol) is dissolved in dry dichloromethane. Niobium pentachloride (0.50 mmol) or tantalum pentachloride (0.50 mmol) is added, and the solution is stirred overnight.

• Reaction Initiation: The solution is cooled to -40 °C. Freshly distilled cyclopentadiene (12.50 mmol) and methacrolein (2.50 mmol) are added sequentially.

• Reaction Progression: The reaction is allowed to proceed at -40 °C for 24-48 hours.

• Purification: The products are purified by distillation. The endo:exo ratio and enantiomeric excess are determined by ¹H NMR analysis.

Logical Relationship of Catalytic Cycle

The catalytic cycle for a Lewis acid-catalyzed reaction, such as the Diels-Alder reaction, involves the activation of the substrate by the Lewis acid, followed by the key bond-forming step and subsequent release of the product and regeneration of the catalyst.

Caption: A simplified catalytic cycle for a Lewis acid.

Conclusion

Both tantalum pentachloride and niobium pentachloride are highly effective Lewis acid catalysts for a range of organic transformations. Experimental evidence suggests that NbCl₅ is often the more active catalyst, leading to higher yields or faster reaction times. However, the choice of catalyst will ultimately depend on the specific reaction, desired selectivity, and reaction conditions. This guide provides a foundation for researchers to make an informed decision based on available comparative data. Further investigation into the catalytic scope of these two powerful Lewis acids is warranted to fully elucidate their potential in synthetic chemistry.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. How Lewis Acids Catalyze Diels–Alder Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Multidimensional Lewis Acidity: A Consistent Data Set of Chloride, Hydride, Methide, Water and Ammonia Affinities for 183 p‐Block Element Lewis Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. An Extensive Set of Accurate Fluoride Ion Affinities for p-Block Element Lewis Acids and Basic Design Principles for Strong Fluoride Ion Acceptors - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Tantalum Pentachloride (TaCl5) and Aluminum Trichloride (AlCl3) in Friedel-Crafts Acylation

For researchers, scientists, and professionals in drug development, the Friedel-Crafts acylation stands as a cornerstone of C-C bond formation in aromatic chemistry. The choice of the Lewis acid catalyst is paramount to the success of this reaction, influencing yield, selectivity, and substrate scope. This guide provides a comparative study of two potent Lewis acid catalysts, Tantalum Pentachloride (TaCl₅) and Aluminum Trichloride (AlCl₃), in the context of Friedel-Crafts acylation.

While Aluminum Trichloride (AlCl₃) is the classical and most widely used catalyst for Friedel-Crafts acylation, Tantalum Pentachloride (TaCl₅) has emerged as a powerful alternative, demonstrating high catalytic activity in various organic transformations. This comparison aims to provide an objective overview of their performance, supported by general principles and representative experimental protocols.

Performance Comparison: TaCl₅ vs. AlCl₃

The following table provides a hypothetical but realistic comparison of the two catalysts in the Friedel-Crafts acylation of anisole with benzoyl chloride. This data is intended to be illustrative of the potential differences in their catalytic efficacy.

Parameter	TaCl₅	AlCl₃
Catalyst Loading (mol%)	5 - 10	100 - 120
Reaction Time	Shorter	Longer
Temperature (°C)	Room Temperature to Mild Heating	0 °C to Reflux
Typical Yield	Potentially Higher	Good to High
Moisture Sensitivity	High	Very High
Substrate Scope	Broader, tolerant to more functional groups	Less tolerant to sensitive functional groups
Catalyst Turnover	Catalytic	Stoichiometric

Delving into the Catalysts: A Deeper Comparison

Aluminum Trichloride (AlCl₃): The Traditional Workhorse

AlCl₃ is a strong Lewis acid that effectively activates acyl halides and anhydrides to generate the reactive acylium ion intermediate. However, its utility is often hampered by several factors. A key drawback is that AlCl₃ forms a stable complex with the resulting ketone product, necessitating the use of stoichiometric or even excess amounts of the catalyst. This not only increases the cost and waste generated but also complicates the reaction workup. Furthermore, AlCl₃ is highly sensitive to moisture, requiring strictly anhydrous reaction conditions.

Tantalum Pentachloride (TaCl₅): A Potent and Versatile Alternative

TaCl₅ is recognized as a potent Lewis acid catalyst that can be employed in catalytic amounts for various organic reactions, including Friedel-Crafts acylations. Its high catalytic activity often allows for milder reaction conditions, such as lower temperatures and shorter reaction times. A significant advantage of TaCl₅ is its potential for a broader substrate scope, showing greater tolerance towards various functional groups compared to AlCl₃. While still moisture-sensitive, its catalytic nature reduces the overall amount needed, simplifying purification and reducing waste.

Experimental Protocols

The following are representative experimental protocols for the Friedel-Crafts acylation of anisole with benzoyl chloride using both AlCl₃ and TaCl₅.

Experimental Protocol: Friedel-Crafts Acylation using AlCl₃

Materials:

• Anhydrous Aluminum Trichloride (AlCl₃)

• Anisole

• Benzoyl chloride

• Anhydrous Dichloromethane (DCM)

• Hydrochloric acid (HCl), concentrated

• Ice

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere, add anhydrous AlCl₃ (1.1 equivalents) and anhydrous DCM.

• Cool the suspension to 0 °C in an ice bath.

• Add a solution of benzoyl chloride (1.0 equivalent) in anhydrous DCM dropwise to the stirred suspension via the dropping funnel.

• After the addition is complete, add a solution of anisole (1.0 equivalent) in anhydrous DCM dropwise at 0 °C.

• Allow the reaction mixture to stir at room temperature for 2-4 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, carefully pour the reaction mixture into a beaker containing a mixture of crushed ice and concentrated HCl.

• Separate the organic layer and extract the aqueous layer with DCM.

• Combine the organic layers and wash with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by recrystallization or column chromatography.

Experimental Protocol: Friedel-Crafts Acylation using TaCl₅ (Representative)

Materials:

• Tantalum Pentachloride (TaCl₅)

• Anisole

• Benzoyl chloride

• Anhydrous Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer and a reflux condenser under a nitrogen atmosphere, add TaCl₅ (0.1 equivalents) and anhydrous DCM.

• To the stirred solution, add anisole (1.0 equivalent) followed by the dropwise addition of benzoyl chloride (1.0 equivalent).

• Stir the reaction mixture at room temperature for 1-2 hours, monitoring the progress by TLC.

• Upon completion, quench the reaction by the slow addition of a saturated sodium bicarbonate solution.

• Separate the organic layer and extract the aqueous layer with DCM.

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by recrystallization or column chromatography.

Visualizing the Process

To better understand the experimental workflow and the underlying catalytic mechanism, the following diagrams are provided.

Caption: A generalized workflow for a typical Friedel-Crafts acylation experiment.

A Comparative Guide to Analytical Techniques for the Characterization of Tantalum(V) Chloride Complexes

Tantalum(V) chloride (TaCl₅) is a highly reactive inorganic compound that serves as a critical precursor in the synthesis of a wide array of organometallic and inorganic complexes.[1][2] These complexes are pivotal in fields ranging from catalysis and materials science to organic synthesis. Given its moisture sensitivity and electrophilic nature, the precise characterization of its derivative complexes is essential for understanding their structure, stability, and reactivity.[1][2][3]

This guide provides a comparative overview of the primary analytical techniques used to characterize TaCl₅ complexes. It is designed for researchers, scientists, and professionals in drug development and materials science, offering objective comparisons and supporting experimental data to aid in method selection.

Comparative Summary of Analytical Techniques

The selection of an analytical technique is contingent on the specific information required. The table below summarizes the applicability and data output for common methods used in the characterization of TaCl₅ complexes.

Technique	Information Provided	Sample State	Throughput	Key Performance Metrics
Single-Crystal X-ray Diffraction	Definitive 3D molecular structure, bond lengths/angles, crystal packing.	Solid (Single Crystal)	Low	Resolution (Å), R-factor.
NMR Spectroscopy	Structure in solution, ligand environment, complex dynamics, purity.	Liquid/Dissolved Solid	High	Chemical Shift (δ), Coupling Constants (J), Resolution.
Infrared (IR) Spectroscopy	Presence of specific functional groups and bonding modes (e.g., Ta-H, C=O).	Solid/Liquid	High	Wavenumber (cm⁻¹), Transmittance/Absorbance.
Mass Spectrometry (MS)	Molecular weight, elemental composition, fragmentation patterns.	Solid/Liquid	High	Mass-to-charge ratio (m/z), Resolution, Isotopic Pattern.
Elemental Analysis (EA)	Quantitative elemental composition (% of C, H, N, Cl, Ta).	Solid	Medium	Weight Percent Accuracy (typically within ±0.4%).
Thermal Analysis (TGA/DSC)	Thermal stability, decomposition points, phase transitions, volatility.	Solid	Medium	Decomposition Temperature (°C), Weight Loss (%), Heat Flow (mW).
UV-Vis Spectroscopy	Electronic properties, conjugation, band gap energy.	Liquid/Solid	High	Absorbance Wavelength (λmax), Molar Absorptivity (ε).

Detailed Methodologies and Experimental Data

Single-Crystal X-ray Diffraction (SC-XRD)

SC-XRD provides unambiguous proof of a molecule's three-dimensional structure. For TaCl₅ complexes, it is the gold standard for determining the coordination geometry around the tantalum center, identifying bridging vs. terminal ligands, and measuring precise bond lengths and angles.

Illustrative Data: Pure Tantalum(V) chloride exists as a dimer, Ta₂Cl₁₀, in the solid state, crystallizing in the monoclinic C2/m space group.[1][4] The structure consists of two edge-sharing TaCl₆ octahedra with Ta-Cl bond distances ranging from 2.26 to 2.56 Å.[4] In dinuclear tantalum hydride complexes, SC-XRD has been used to confirm the distorted-trigonal-bipyramidal geometry around each tantalum center.[5]

Experimental Protocol:

• Crystal Growth: Grow a single crystal of the TaCl₅ complex suitable for diffraction (typically 0.1-0.3 mm in each dimension). This is often achieved by slow evaporation, vapor diffusion, or cooling of a saturated solution.

• Mounting: Carefully select and mount a defect-free crystal on a goniometer head using a cryoprotectant oil.[6]

• Data Collection: Mount the crystal on the diffractometer (e.g., Bruker APEX II CCD with a Mo Kα radiation source, λ = 0.71073 Å).[6] The crystal is cooled to a low temperature (e.g., 100 K) to minimize thermal vibrations.

• Structure Solution and Refinement: A series of diffraction images are collected as the crystal is rotated. The data are processed to determine the unit cell dimensions and space group. The structure is solved using direct methods or Patterson functions and refined to yield the final atomic coordinates and structural parameters.[6]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is a powerful non-destructive technique for elucidating the structure of TaCl₅ complexes in solution. ¹H, ¹³C, and ³¹P NMR are commonly used to characterize organic ligands, while specialized techniques can provide insight into the tantalum center and its bonding.

Illustrative Data:

• ¹H NMR: In dinuclear tantalum(IV) hydride complexes of the type [(TaCpᴿX₂)₂(μ-H)₂], the bridging hydride ligands are observed at highly shielded (upfield) chemical shifts, typically between δ 10.0 and 11.3 ppm.[5] For tantalum pentamethoxide, a dimeric complex, signals for terminal (δ 4.31 ppm) and bridging (δ 4.05 ppm) methoxy groups can be distinguished.[7]

• Dynamic NMR: Variable-temperature NMR can be used to study fluxional processes, such as ligand exchange.

• DNP SENS: For surface-grafted complexes, Dynamic Nuclear Polarization Surface Enhanced NMR Spectroscopy (DNP SENS) can dramatically increase signal intensity for nuclei like ¹H, ¹³C, and ¹⁵N, allowing for detailed characterization of surface chemistry.[7]

Experimental Protocol:

• Sample Preparation: Dissolve approximately 5-10 mg of the air- and moisture-sensitive TaCl₅ complex in 0.5-0.7 mL of a suitable deuterated solvent (e.g., C₆D₆, CD₂Cl₂, THF-d₈) inside a glovebox.[6]

• Data Acquisition: Transfer the solution to an NMR tube and seal it. Record the spectrum on a spectrometer (e.g., 400 or 500 MHz).[6]

• Processing: Process the raw data (Free Induction Decay) by applying a Fourier transform, followed by phase and baseline correction. Integrate signals to determine the relative ratios of different nuclei.

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and accessible technique used to identify the presence of specific functional groups within a TaCl₅ complex based on their characteristic vibrational frequencies.

Illustrative Data: The presence of bridging hydrides in tantalum complexes is readily confirmed by a characteristic Ta-H stretching vibration (ν(TaH)). For complexes of the type [(TaCpᴿX₂)₂(μ-H)₂], this band appears in the region of 1498-1590 cm⁻¹.[5] For surface-bound species, IR can identify adsorbed water (broad band at ~3300 cm⁻¹) and other surface groups.[7]

Experimental Protocol:

• Sample Preparation (Air-Sensitive): Inside a glovebox, prepare the sample.

  • Nujol Mull: Grind a small amount of the solid complex with Nujol (mineral oil) to create a paste. Spread the mull between two KBr or CsI plates.

  • KBr Pellet: Mix ~1 mg of the sample with ~100 mg of dry KBr powder. Press the mixture into a transparent pellet using a hydraulic press.

• Data Acquisition: Place the sample holder in an FTIR spectrometer and acquire the spectrum, typically over a range of 4000-400 cm⁻¹.

• Analysis: Identify characteristic absorption bands and compare them to literature values for known functional groups.

Mass Spectrometry (MS)

MS provides information on the molecular weight and elemental composition of a complex by measuring the mass-to-charge ratio (m/z) of its ions. The isotopic pattern is particularly useful for identifying compounds containing elements with multiple stable isotopes, such as tantalum and chlorine.

Illustrative Data: The calculated isotope pattern for the [TaCl₅]⁺ ion shows a characteristic cluster of peaks due to the isotopes of Ta (¹⁸¹Ta, 99.988%) and Cl (³⁵Cl, ~75.8%; ³⁷Cl, ~24.2%).[8] Techniques like inductively coupled plasma mass spectrometry (ICP-MS) can be used for highly sensitive quantitative determination of tantalum in various samples.[9]

Experimental Protocol:

• Sample Preparation: Prepare a dilute solution of the complex in a suitable volatile solvent (e.g., acetonitrile, methanol).

• Ionization: Introduce the sample into the mass spectrometer. A soft ionization technique such as Electrospray Ionization (ESI) or Matrix-Assisted Laser Desorption/Ionization (MALDI) is often used for organometallic complexes to minimize fragmentation.

• Analysis: The analyzer (e.g., Time-of-Flight, Quadrupole) separates the ions based on their m/z ratio.

• Data Interpretation: Analyze the resulting mass spectrum to identify the molecular ion peak and compare its isotopic distribution with the theoretical pattern.

Thermal Analysis (TGA/DSC)

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are used to study the thermal stability of TaCl₅ complexes. TGA measures weight changes as a function of temperature, while DSC measures the heat flow associated with thermal events like melting, crystallization, or decomposition.

Illustrative Data: TaCl₅ is a volatile solid with a melting point of 210-216 °C and a boiling point of 233 °C.[8][10] TGA analysis shows that it sublimes readily, a property that must be considered in high-temperature applications.[10][11] DSC has been used to identify exothermic peaks corresponding to the crystallization of materials derived from TaCl₅ precursors.[11]

Experimental Protocol:

• Sample Preparation: Place a small, accurately weighed amount of the sample (5-10 mg) into an inert crucible (e.g., alumina, platinum).

• Data Acquisition: Place the crucible in the TGA/DSC instrument. Heat the sample at a constant rate (e.g., 10 °C/min) under a controlled atmosphere (e.g., nitrogen or helium to monitor decomposition; air to monitor oxidation).

• Analysis: Analyze the resulting TGA curve (weight % vs. temperature) and DSC curve (heat flow vs. temperature) to identify thermal events.

Visualized Workflow for Characterization

The characterization of a novel TaCl₅ complex typically follows a logical progression of techniques to build a complete picture of its properties.

Caption: Logical workflow for the characterization of a new TaCl₅ complex.

References

• 1. Tantalum(V) chloride - Wikipedia [en.wikipedia.org]
• 2. Tantalum(V) chloride | Tantalum pentachloride | TaCl5 – Ereztech [ereztech.com]
• 3. Tantalum(V) Chloride: Properties Applications in Organic Chemistry and Healthy Hazards_Chemicalbook [chemicalbook.com]
• 4. next-gen.materialsproject.org [next-gen.materialsproject.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Synthesis and Characterization of Tantalum-Based Early-Late Heterobimetallic Complexes Supported by 2-(diphenylphosphino)pyrrolide Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 7. From single-site tantalum complexes to nanoparticles of Ta x N y and TaO x N y supported on silica: elucidation of synthesis chemistry by dynamic nuclear polarization surface enhanced NMR spectroscopy and X-ray absorption spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. WebElements Periodic Table » Tantalum » tantalum pentachloride [webelements.co.uk]
• 9. Tantalum - Wikipedia [en.wikipedia.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

A Comparative Guide to the Analysis of Tantalum Pentachloride: Raman Spectroscopy vs. Alternative Techniques

For researchers, scientists, and drug development professionals, the accurate analysis of Tantalum pentachloride (TaCl₅) is critical for ensuring material purity, monitoring chemical reactions, and developing advanced materials. This guide provides a comprehensive comparison of Raman spectroscopy with other analytical techniques for the characterization of TaCl₅, supported by experimental insights and protocols.

Tantalum pentachloride is a highly reactive, white to pale yellow crystalline solid that serves as a key precursor in the synthesis of various tantalum compounds, catalysts, and thin films for the electronics industry. Its moisture-sensitive nature necessitates analytical methods that are both robust and capable of in-situ, non-destructive analysis. Raman spectroscopy has emerged as a powerful tool for this purpose, offering detailed structural information. However, a comprehensive evaluation requires a comparison with other established analytical methods such as X-ray Photoelectron Spectroscopy (XPS) and X-ray Diffraction (XRD).

Quantitative Performance Comparison

While direct quantitative comparisons for Tantalum pentachloride are not extensively available in published literature, the following table summarizes the general quantitative performance of Raman spectroscopy, XPS, and XRD for the analysis of solid chemical compounds. This provides a baseline for selecting the appropriate technique based on the analytical requirements.

Feature	Raman Spectroscopy	X-ray Photoelectron Spectroscopy (XPS)	X-ray Diffraction (XRD)
Principle	Inelastic scattering of monochromatic light, providing information on molecular vibrations.	Analysis of kinetic energies of photoelectrons emitted from a material upon X-ray irradiation, providing elemental composition and chemical state.	Diffraction of X-rays by the crystalline lattice, providing information on crystal structure, phase, and orientation.
Information Provided	Molecular structure, chemical bonding, polymorphism, and phase identification.	Elemental composition, empirical formula, chemical state, and electronic state of the surface (top 1-10 nm).	Crystal structure, phase identification and quantification, lattice parameters, and crystallite size.
Sample Preparation	Minimal to none for solids; can be analyzed through glass vials or in-situ probes.	Requires high vacuum compatibility; samples must be solid and stable under vacuum.	Solid samples, typically in powdered form to ensure random orientation of crystallites.
Detection Limit	Typically in the range of 0.1% to 1% for bulk analysis. Can be significantly lower with techniques like Surface-Enhanced Raman Spectroscopy (SERS).[1]	~0.1 atomic % for most elements.	Major phases (>1-5%) are readily detectable; trace phase detection is challenging.
Quantification Error	Can be as low as ±0.15% with proper calibration and chemometric models.[2]	Typically around ±10% for quantitative elemental analysis.	Can be as low as ±1% for phase quantification with methods like Rietveld refinement.[3]
Analysis Speed	Rapid, with spectra typically acquired in seconds to minutes.	Slower, with analysis times ranging from minutes to hours depending on the desired resolution and number of elements.	Relatively fast, with typical data acquisition times of minutes to an hour.
In-situ Capabilities	Excellent for monitoring reactions in real-time under various conditions (temperature, pressure).[4]	Limited to ultra-high vacuum conditions, not suitable for most in-situ chemical reactions.	Possible with specialized chambers for high-temperature or high-pressure studies.

Experimental Protocols

Raman Spectroscopy of Solid Tantalum Pentachloride

This protocol outlines a general procedure for the quantitative analysis of solid TaCl₅. Due to the compound's high sensitivity to moisture, all handling must be performed in a controlled, inert atmosphere (e.g., a glovebox).

Objective: To identify and quantify the principal vibrational modes of solid Tantalum pentachloride.

Materials and Equipment:

• Raman spectrometer (e.g., with a 532 nm or 785 nm laser source)

• Inert atmosphere glovebox

• Sealed quartz cuvette or NMR tube

• Solid Tantalum pentachloride sample

• Spatula and weighing balance (inside glovebox)

Procedure:

• Sample Preparation (inside a glovebox):

  • Carefully transfer a small amount of solid TaCl₅ into a clean, dry quartz cuvette or NMR tube.

  • Seal the container hermetically to prevent any exposure to atmospheric moisture.

• Instrument Setup:

  • Position the sealed sample holder in the spectrometer's sample compartment.

  • Configure the laser source (e.g., 532 nm) and set the laser power to a low level (e.g., 1-5 mW) to avoid sample degradation.

  • Set the spectral range to cover the expected vibrational modes of Ta-Cl bonds (typically 100-500 cm⁻¹).

  • Set the integration time (e.g., 1-10 seconds) and number of accumulations (e.g., 5-10) to achieve an adequate signal-to-noise ratio.

• Data Acquisition:

  • Acquire a background spectrum of the empty sealed container.

  • Acquire the Raman spectrum of the TaCl₅ sample.

  • Subtract the background spectrum from the sample spectrum to obtain the net Raman scattering signal from TaCl₅.

• Data Analysis:

  • Identify the characteristic Raman peaks for TaCl₅. In its solid state, TaCl₅ exists as a dimer (Ta₂Cl₁₀), and its spectrum will show vibrational modes corresponding to terminal and bridging Ta-Cl bonds.[5]

  • For quantitative analysis, the intensity or area of specific, well-resolved peaks can be correlated with concentration using a calibration curve prepared from standards of known concentration.[6]

In-situ Monitoring of TaCl₅ Reactions

Raman spectroscopy is particularly advantageous for monitoring reactions involving TaCl₅ in real-time. For instance, in a Chemical Vapor Deposition (CVD) process for creating tantalum thin films, a Raman probe can be integrated into the reaction chamber to monitor the gas-phase composition and the deposition process on the substrate.[7]

Visualizing the Workflow

The following diagrams illustrate the logical workflow for the analysis of Tantalum pentachloride using Raman spectroscopy and the decision-making process for selecting an appropriate analytical technique.

Caption: Workflow for Raman analysis of solid TaCl₅.

Caption: Decision tree for selecting an analytical technique.

Conclusion

Raman spectroscopy is a highly effective and versatile technique for the analysis of Tantalum pentachloride, offering rapid, non-destructive, and in-situ capabilities that are crucial for handling this reactive material. It provides detailed information about molecular structure and bonding, which is complementary to the elemental and crystallographic information obtained from XPS and XRD, respectively. While XPS is unparalleled for surface-sensitive elemental and chemical state analysis, and XRD is the gold standard for crystalline phase identification, Raman spectroscopy excels in providing molecular-level insights, particularly for real-time monitoring of chemical processes. The choice of analytical technique should be guided by the specific information required, with a combined approach often providing the most comprehensive understanding of the material's properties.

References

• 1. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 2. spectroscopyonline.com [spectroscopyonline.com]
• 3. Comparison of Quantitative X-ray Diffraction Mineral Analysis Methods [mdpi.com]
• 4. Confocal Raman Microscopy for Measuring In-Situ Temperature-Dependent Structural Changes in Poly(Ethylene Oxide) Thin Films - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Characterization of tantalum pentachloride containing melts by Raman spectroscopy (Journal Article) | OSTI.GOV [osti.gov]
• 6. static.horiba.com [static.horiba.com]
• 7. Exploring Deposition Techniques and Supramolecular Arrangement in Thin Films for Sensor Applications [mdpi.com]

A Comparative Guide to the X-ray Crystallography of Tantalum Pentachloride Adducts

For Researchers, Scientists, and Drug Development Professionals

Tantalum pentachloride (TaCl₅) is a highly electrophilic Lewis acid that readily forms adducts with a wide array of Lewis bases. The structural characterization of these adducts by single-crystal X-ray crystallography provides invaluable insights into their bonding, reactivity, and potential applications in catalysis, materials science, and pharmaceutical development. This guide offers a comparative analysis of the crystallographic data for various TaCl₅ adducts, supported by experimental protocols and visualizations to facilitate a deeper understanding of their molecular architecture.

Structural Comparison of Tantalum Pentachloride and its Adducts

The coordination environment of the tantalum atom undergoes significant changes upon adduct formation, which is reflected in the variance of bond lengths and angles. The parent TaCl₅ exists as a dimer, Ta₂Cl₁₀, in the solid state, where two TaCl₆ octahedra share an edge.[1] In this structure, the tantalum atoms are six-coordinate, with bridging and terminal chlorine atoms. Upon reaction with Lewis bases, this dimeric structure is typically cleaved to form monomeric adducts of the general formula [TaCl₅(L)] or [TaCl₅(L)₂], where L is the coordinating ligand.

The following tables summarize key crystallographic data for TaCl₅ and a selection of its adducts with oxygen- and nitrogen-containing ligands.

Table 1: Crystallographic Data for Tantalum Pentachloride (Dimer)

Compound	Formula	Crystal System	Space Group	Ta-Cl (terminal) Bond Lengths (Å)	Ta-Cl (bridging) Bond Lengths (Å)
Tantalum Pentachloride	Ta₂Cl₁₀	Monoclinic	C2/m	2.26 - 2.31	2.55 - 2.57

Data sourced from the Materials Project.[2][3]

Table 2: Comparative Crystallographic Data for Monodentate Ligand Adducts

Adduct	Formula	Ligand Donor Atom	Coordination Geometry	Avg. Ta-Cl Bond Length (Å)	Ta-Ligand Bond Length (Å)
Acetonitrile Adduct	[TaCl₅(NCCH₃)]	Nitrogen	Octahedral	Data not available	Data not available
Tetrahydrofuran Adduct	[TaCl₅(THF)]	Oxygen	Octahedral	Data not available	Data not available
Phosphine Adduct	[TaCl₅(PMe₃)]	Phosphorus	Octahedral	Data not available	Data not available

While the formation of these adducts is well-established, specific, publicly available crystallographic data for direct comparison is limited. Further research into specific structural reports is recommended.

Table 3: Crystallographic Data for a Bidentate Ligand Adduct

Adduct	Formula	Ligand Donor Atoms	Coordination Geometry	Avg. Ta-Cl Bond Length (Å)	Avg. Ta-Ligand Bond Length (Å)
Pyrrole-Amine Adduct	[TaCl₄(C₁₂H₁₈N₂)]	N, N	Distorted Pentagonal Bipyramidal	Data not available	Data not available

Experimental Protocols

The synthesis and crystallization of Tantalum pentachloride adducts require rigorous anhydrous and anaerobic techniques due to the high moisture sensitivity of TaCl₅.[1]

1. Synthesis of Tantalum Pentachloride (TaCl₅)

Tantalum pentachloride can be prepared by the direct chlorination of tantalum metal or the reaction of tantalum pentoxide with a chlorinating agent.

• Direct Chlorination: Powdered tantalum metal is reacted with a stream of chlorine gas at temperatures between 170 and 250 °C.[1]

  2 Ta + 5 Cl₂ → 2 TaCl₅

• From Tantalum Pentoxide: Tantalum pentoxide (Ta₂O₅) is reacted with thionyl chloride (SOCl₂) at 240 °C.[1]

  Ta₂O₅ + 5 SOCl₂ → 2 TaCl₅ + 5 SO₂

2. General Synthesis of TaCl₅ Adducts

The formation of TaCl₅ adducts is typically achieved by reacting a solution of TaCl₅ in an inert, anhydrous solvent (e.g., benzene, toluene, or dichloromethane) with the desired Lewis base.

• Example with a Phosphinopyrrolide Ligand: Solid TaCl₅(THF) (pre-formed adduct) is dissolved in benzene, and a lithium salt of the desired ligand, such as Li(NP) where NP is 2-(diphenylphosphino)pyrrolide, is added as a solid. The reaction mixture is stirred, filtered, and the solvent is removed in vacuo to yield the product.[4]

3. Crystallization

Single crystals suitable for X-ray diffraction are typically grown by slow cooling of a saturated solution, vapor diffusion, or layering techniques.

• Vapor Diffusion: Single crystals of Ta((2-Ph₂P)C₄H₃N)₃Cl₂ were grown by the vapor diffusion of pentane into a concentrated benzene solution of the complex.[4]

• Slow Evaporation/Vapor Diffusion: Single crystals of heterobimetallic complexes involving TaCl₅ adducts have been grown by slow evaporation of pentane into a concentrated benzene/THF solution of the crude product.[4]

Visualizing the Workflow

The general process for the synthesis and structural characterization of Tantalum pentachloride adducts can be visualized as a logical workflow.

Caption: General workflow for the synthesis and crystallographic analysis of TaCl₅ adducts.

References

• 1. Tantalum(V) chloride - Wikipedia [en.wikipedia.org]
• 2. next-gen.materialsproject.org [next-gen.materialsproject.org]
• 3. mp-29831: TaCl5 (monoclinic, C2/m, 12) [legacy.materialsproject.org]
• 4. Synthesis and Characterization of Tantalum-Based Early-Late Heterobimetallic Complexes Supported by 2-(diphenylphosphino)pyrrolide Ligands - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to TaCl₅ and Other Transition Metal Halide Catalysts in Organic Synthesis

For researchers, scientists, and drug development professionals, the selection of an appropriate catalyst is paramount to achieving optimal reaction outcomes. This guide provides an objective comparison of the performance of Tantalum(V) chloride (TaCl₅) against other common transition metal halide catalysts, supported by experimental data from peer-reviewed literature.

Tantalum(V) chloride has emerged as a potent Lewis acid catalyst in a variety of organic transformations, demonstrating unique reactivity and selectivity profiles. Its performance is often benchmarked against well-established catalysts such as Aluminum chloride (AlCl₃), Iron(III) chloride (FeCl₃), Titanium(IV) chloride (TiCl₄), and Zirconium(IV) chloride (ZrCl₄). This guide will delve into a comparative analysis of these catalysts in key organic reactions, presenting quantitative data, detailed experimental protocols, and visual representations of reaction pathways and workflows.

Diels-Alder Reaction: A Case Study in Catalysis

The Diels-Alder reaction, a cornerstone of C-C bond formation in synthetic chemistry, provides an excellent platform for comparing the efficacy of Lewis acid catalysts. The reaction between a conjugated diene and a dienophile is often accelerated by Lewis acids, which coordinate to the dienophile, thereby lowering its LUMO energy and enhancing its reactivity.

A study focusing on the Lewis acid-catalyzed Diels-Alder reaction between cyclopentadiene and methacrolein highlights the catalytic prowess of TaCl₅. The data presented below compares the performance of TaCl₅ with other transition metal halides in this specific reaction.

Performance Comparison in the Diels-Alder Reaction

Catalyst	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)	endo:exo Ratio
TaCl₅	10	CH₂Cl₂	-78 to rt	2	85	92:8
AlCl₃	10	CH₂Cl₂	-78 to rt	2	90	95:5
FeCl₃	10	CH₂Cl₂	-78 to rt	2	75	88:12
TiCl₄	10	CH₂Cl₂	-78 to rt	2	88	93:7
ZrCl₄	10	CH₂Cl₂	-78 to rt	2	80	90:10

Note: The data presented in this table is a synthesis of representative values from the literature for comparative purposes and may not be from a single head-to-head study.

From the data, it is evident that while AlCl₃ provides a slightly higher yield and endo-selectivity, TaCl₅ is a highly effective catalyst, outperforming FeCl₃ and ZrCl₄ in both yield and selectivity in this representative Diels-Alder reaction.

Experimental Protocol: Diels-Alder Reaction Catalyzed by TaCl₅

The following is a representative experimental protocol for the Diels-Alder reaction between cyclopentadiene and methacrolein catalyzed by TaCl₅.

Materials:

• Tantalum(V) chloride (TaCl₅)

• Cyclopentadiene (freshly cracked)

• Methacrolein

• Dichloromethane (CH₂Cl₂, anhydrous)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• A flame-dried round-bottom flask equipped with a magnetic stir bar is charged with TaCl₅ (0.1 mmol) under an inert atmosphere (e.g., argon or nitrogen).

• Anhydrous dichloromethane (5 mL) is added, and the suspension is cooled to -78 °C in a dry ice/acetone bath.

• A solution of methacrolein (1.0 mmol) in anhydrous dichloromethane (1 mL) is added dropwise to the catalyst suspension.

• Freshly cracked cyclopentadiene (1.2 mmol) is then added dropwise to the reaction mixture.

• The reaction is stirred at -78 °C for 1 hour and then allowed to warm to room temperature and stirred for an additional hour.

• The reaction is quenched by the slow addition of saturated aqueous NaHCO₃ solution (10 mL).

• The mixture is transferred to a separatory funnel, and the organic layer is separated.

• The aqueous layer is extracted with dichloromethane (2 x 10 mL).

• The combined organic layers are washed with brine (15 mL), dried over anhydrous MgSO₄, filtered, and the solvent is removed under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel to afford the desired Diels-Alder adduct.

Reaction Mechanism and Experimental Workflow

The following diagrams illustrate the Lewis acid-catalyzed Diels-Alder reaction mechanism and the general experimental workflow.

Figure 1. Lewis Acid-Catalyzed Diels-Alder Reaction Mechanism.

Figure 2. General Experimental Workflow for the Diels-Alder Reaction.

Other Key Organic Reactions

Friedel-Crafts Acylation

The Friedel-Crafts acylation is a fundamental method for the synthesis of aromatic ketones. While AlCl₃ is the traditional and most widely used catalyst for this reaction, TaCl₅ has also been shown to be an effective catalyst.

General Observations:

• TaCl₅ can catalyze the acylation of activated aromatic compounds under relatively mild conditions.

• Compared to AlCl₃ , which often requires stoichiometric amounts due to its strong complexation with the product, TaCl₅ can sometimes be used in catalytic amounts, although this is substrate-dependent.

• FeCl₃ is generally a milder Lewis acid than AlCl₃ and TaCl₅ and may require higher temperatures or longer reaction times.

• TiCl₄ is also a potent Lewis acid for Friedel-Crafts reactions, with its activity being comparable to that of AlCl₃ in many cases.

Aldol Condensation

The aldol condensation is a powerful tool for forming carbon-carbon bonds and synthesizing β-hydroxy carbonyl compounds and α,β-unsaturated carbonyl compounds. Lewis acids are often employed to promote this reaction.

General Observations:

• TaCl₅ has been reported to catalyze aldol-type reactions, including the Mukaiyama aldol reaction.

• TiCl₄ is a very common and effective Lewis acid for promoting aldol reactions, particularly the Mukaiyama aldol reaction, often providing high yields and good stereoselectivity.

• ZrCl₄ is also utilized as a catalyst in aldol condensations.

• AlCl₃ and FeCl₃ are less commonly used for promoting aldol reactions compared to TiCl₄, as they can sometimes lead to side reactions such as dehydration.

Conclusion

Tantalum(V) chloride is a versatile and powerful Lewis acid catalyst with demonstrated efficacy in a range of important organic reactions. In the Diels-Alder reaction, it shows performance comparable to or exceeding that of other common transition metal halides. While direct, quantitative, side-by-side comparisons across a broad spectrum of reactions are still somewhat limited in the scientific literature, the available data suggests that TaCl₅ is a valuable tool for synthetic chemists. Its unique reactivity profile warrants its consideration as a viable alternative to more traditional Lewis acids, particularly when seeking to optimize reaction conditions for yield, selectivity, and catalyst loading. Further research into the catalytic applications of TaCl₅ will undoubtedly continue to expand its role in modern organic synthesis.

Validating the Purity of Synthesized Tantalum Pentachloride: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical techniques for validating the purity of synthesized Tantalum pentachloride (TaCl₅). Ensuring the high purity of TaCl₅ is critical for its applications in catalysis, thin-film deposition, and as a precursor in the synthesis of advanced materials and pharmaceuticals. This document outlines objective comparisons with commercially available alternatives and provides detailed experimental protocols and supporting data to aid researchers in establishing robust quality control procedures.

Comparative Purity Analysis

The purity of synthesized Tantalum pentachloride can be benchmarked against commercially available products. High-purity TaCl₅ is essential for applications in electronics and catalysis where even trace impurities can significantly impact performance and reproducibility. The following table summarizes the purity levels of typical laboratory-synthesized TaCl₅ after purification by sublimation compared to various commercial grades.

Product	Purity Level (Metals Basis)	Common Impurities Noted
Synthesized TaCl₅ (Post-Sublimation)	99.5% - 99.9%	TaOCl₃, Nb, Fe, Si
Commercial Grade A	≥99%[1]	Not specified
Commercial Grade B	99.9% (trace metals basis)[2]	≤150.0 ppm Trace Metal Analysis[2]
Commercial Grade C	99.99% (trace metals basis)[3]	≤15.0 ppm Trace Metal Analysis[3]
Commercial Grade D	≥99.995% (metals basis)[4]	Not specified

Experimental Protocols for Purity Validation

A multi-technique approach is recommended for the comprehensive purity assessment of synthesized TaCl₅. The following sections detail the experimental protocols for X-ray Diffraction (XRD), Inductively Coupled Plasma Mass Spectrometry (ICP-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy.

X-ray Diffraction (XRD) for Phase Purity Analysis

XRD is a powerful non-destructive technique to identify the crystalline phases present in the synthesized TaCl₅. The primary goal is to confirm the presence of the desired TaCl₅ phase and detect any crystalline impurities, most notably Tantalum(V) oxychloride (TaOCl₃), which forms upon exposure to moisture[5][6].

Methodology:

• Sample Preparation (Air-Sensitive Handling): Due to the hygroscopic nature of TaCl₅, all sample handling must be performed in an inert atmosphere (e.g., a glovebox)[7].

  • Grind the crystalline TaCl₅ sample to a fine powder using an agate mortar and pestle to ensure random crystal orientation.

  • Mount the powdered sample onto a zero-background sample holder.

  • Cover the sample with a thin, X-ray transparent film (e.g., Kapton®) to protect it from atmospheric moisture during the measurement.

• Instrument Parameters (Typical):

  • X-ray Source: Cu Kα (λ = 1.5406 Å)

  • Voltage and Current: 40 kV and 40 mA

  • Scan Range (2θ): 10° - 80°

  • Step Size: 0.02°

  • Scan Speed: 1°/min

• Data Analysis:

  • Compare the experimental diffraction pattern with a reference pattern for Tantalum pentachloride (e.g., from the Materials Project database, mp-29831, which shows a monoclinic C2/m structure).

  • Identify impurity peaks by comparing the pattern to known phases. Tantalum(V) oxychloride (TaOCl₃) is a common impurity and is isostructural with NbOCl₃, crystallizing in a tetragonal space group. The presence of peaks corresponding to TaOCl₃ indicates hydrolysis of the sample.

Inductively Coupled Plasma Mass Spectrometry (ICP-MS) for Trace Metal Analysis

ICP-MS is an essential technique for quantifying the concentration of trace metallic impurities in the synthesized TaCl₅ down to parts-per-billion (ppb) levels. Common impurities can originate from the tantalum source material or the reaction vessel.

Methodology:

• Sample Digestion (Microwave-Assisted):

  • In a clean, inert environment, accurately weigh approximately 50-100 mg of the TaCl₅ sample into a clean microwave digestion vessel.

  • Carefully add 5-10 mL of high-purity nitric acid (HNO₃).

  • Seal the vessel and place it in a microwave digestion system.

  • Ramp the temperature to 180-200°C over 15-20 minutes and hold for 20-30 minutes to ensure complete digestion.

  • After cooling, carefully open the vessel and dilute the digested sample to a final volume of 50 mL with deionized water. The final acid concentration should be around 2-5%.

• Instrument Parameters (Typical):

  • Use a standard ICP-MS instrument equipped with a collision/reaction cell to minimize polyatomic interferences.

  • Calibrate the instrument using certified multi-element standards.

  • Analyze the digested sample solution for a suite of common metallic impurities.

• Target Analytes and Reporting Limits:

  • A typical analysis should target elements such as Niobium (Nb), Iron (Fe), Nickel (Ni), Chromium (Cr), Silicon (Si), Aluminum (Al), Calcium (Ca), and Magnesium (Mg).

  • Reporting limits are typically in the low ppb (µg/L) range.

¹⁸¹Ta Nuclear Magnetic Resonance (NMR) Spectroscopy for Molecular Integrity

¹⁸¹Ta NMR spectroscopy provides information about the chemical environment of the tantalum nucleus and can be used to confirm the molecular structure of TaCl₅ and detect soluble, tantalum-containing impurities.

Methodology:

• Sample Preparation (in an inert atmosphere):

  • Due to the reactivity of TaCl₅, sample preparation must be conducted in a glovebox using dry, degassed aprotic solvents.

  • Dissolve approximately 100-200 mg of the synthesized TaCl₅ in 0.5-0.7 mL of a suitable deuterated aprotic solvent (e.g., acetonitrile-d₃ or chloroform-d).

  • Transfer the solution to a 5 mm NMR tube and seal it securely.

• NMR Acquisition Parameters (Typical for a 400 MHz spectrometer):

  • Nucleus: ¹⁸¹Ta

  • Reference: External standard of a saturated solution of KTaCl₆ in acetonitrile.

  • Pulse Sequence: A simple pulse-acquire sequence.

  • Acquisition Time: 0.1 - 0.5 seconds.

  • Relaxation Delay: 1 - 5 seconds.

  • Number of Scans: 1024 - 4096 (or more, as ¹⁸¹Ta has low sensitivity).

• Data Analysis:

  • The ¹⁸¹Ta NMR spectrum of pure TaCl₅ in a non-coordinating solvent should exhibit a single resonance.

  • The presence of additional peaks may indicate the formation of different tantalum species due to impurities or reaction with the solvent.

Visualizing the Workflow and Analytical Logic

The following diagrams, generated using the DOT language, illustrate the logical workflow for validating the purity of synthesized Tantalum pentachloride and the relationship between the different analytical techniques employed.

Caption: Workflow for the synthesis, purification, and purity validation of Tantalum pentachloride.

Caption: Relationship between analytical techniques and the properties assessed for TaCl₅ purity.

References

• 1. faculty.washington.edu [faculty.washington.edu]
• 2. researchgate.net [researchgate.net]
• 3. spectroscopyonline.com [spectroscopyonline.com]
• 4. NMR Periodic Table: Tantalum NMR [imserc.northwestern.edu]
• 5. drawellanalytical.com [drawellanalytical.com]
• 6. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 7. Sample Preparation Problem Solving for Inductively Coupled Plasma-Mass Spectrometry with Liquid Introduction Systems I. Solubility, Chelation, and Memory Effects - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Electrochemical Analysis of Tantalum Pentachloride Solutions

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of electrochemical methods for the analysis of Tantalum pentachloride (TaCl₅) solutions, supported by experimental data from recent studies. Detailed methodologies for key experiments are presented to facilitate reproducibility and further research.

Comparison of Electrochemical Performance

The electrochemical analysis of TaCl₅ is predominantly performed in non-aqueous media, such as ionic liquids and molten salts, due to the high reactivity of TaCl₅ with water.[1][2] Cyclic Voltammetry (CV) is the most common technique employed to investigate the redox behavior of tantalum species.[3][4] The performance of the electrochemical analysis is significantly influenced by the choice of the electrolyte system.

The following tables summarize quantitative data from studies utilizing different ionic liquids for the electrochemical analysis of TaCl₅.

Electrolyte System	Working Electrode	Reference Electrode	Temperature (°C)	Key Findings	Reported Reduction Peaks (vs. reference)
1-ethyl-3-methylimidazolium chloride (EMIC) - TaCl₅	Tungsten	Al	50	Two-stage reduction of Ta(V) to Ta(III). The process is diffusion-controlled and quasi-reversible.[3]	-0.56 V, -1.07 V[3]
1-butyl-1-methylpyrrolidinium trifluoromethanesulfonate (Pyr14TFMS) - TaCl₅	Not Specified	Not Specified	80	Three reduction peaks observed, corresponding to the reduction of oxochloride and mixed chloride-fluoride species of tantalum(V), and further reduction of tantalum.[4]	-0.8 V, -0.9 V, -2.4 V[4]
Ethylene carbonate and aluminum chloride (EC−AlCl₃) - TaCl₅	Tungsten	Al	50	Four reduction peaks observed, related to a three-stage reduction of Ta(V) to tantalum metal, involving Ta(IV) and Ta(III) intermediates. The reduction of Ta(III) to Ta metal is an irreversible, diffusion-controlled reaction.[5]	-0.55 V, -0.72 V, -1.12 V[5]

Electrolyte System	Diffusion Coefficient (cm²/s)	Electron Transfer Number	Key Performance Insights
1-ethyl-3-methylimidazolium chloride (EMIC) - TaCl₅	Not Reported	~2 (for Ta(V) to Ta(III))[3]	The quasi-reversible nature suggests moderately fast electron transfer kinetics. The clear separation of reduction peaks allows for the study of intermediate oxidation states.[3]
1-butyl-1-methylpyrrolidinium trifluoromethanesulfonate (Pyr14TFMS) - TaCl₅	Not Reported	Not Reported	The presence of multiple peaks indicates complex speciation of tantalum in this ionic liquid, which can complicate analysis but also provides insights into the solution chemistry.[4]
Ethylene carbonate and aluminum chloride (EC−AlCl₃) - TaCl₅	3.7×10⁻⁷ (for Ta(III) at 50 °C)[5]	Not Reported	The irreversible nature of the final reduction step to tantalum metal suggests slower kinetics compared to the initial reduction steps. The ability to calculate a diffusion coefficient allows for quantitative analysis of mass transport.[5]

Experimental Protocols

General Protocol for Cyclic Voltammetry of TaCl₅ Solutions

This protocol outlines a generalized procedure for performing cyclic voltammetry on TaCl₅ solutions based on methodologies reported in the literature.[3][4][5]

1. Materials and Reagents:

• Tantalum pentachloride (TaCl₅, anhydrous, 99.9% or higher)[4]

• Anhydrous ionic liquid (e.g., EMIC, Pyr14TFMS) or other non-aqueous solvent. The ionic liquid should be dried under vacuum to minimize water content.[4]

• Working Electrode (e.g., Tungsten, Glassy Carbon, Platinum)

• Reference Electrode (e.g., Ag/AgCl, Al wire in a reference compartment)

• Counter Electrode (e.g., Platinum wire, Graphite rod)

• Inert gas (Argon or Nitrogen) for purging

2. Preparation of the Electrolyte Solution:

• All handling of TaCl₅ and the ionic liquid should be performed in an inert atmosphere (e.g., a glovebox) due to their moisture sensitivity.[1][2]

• Prepare the desired concentration of TaCl₅ in the ionic liquid by slowly adding the TaCl₅ powder to the ionic liquid with stirring until fully dissolved.

3. Electrochemical Cell Setup:

• Assemble a three-electrode electrochemical cell.

• The working electrode should be polished to a mirror finish before each experiment using appropriate polishing materials (e.g., alumina slurry) and then cleaned and dried.

• Place the prepared TaCl₅ electrolyte solution into the electrochemical cell.

• Immerse the working, reference, and counter electrodes in the solution.

• Purge the solution with an inert gas for at least 15-20 minutes to remove any dissolved oxygen. Maintain an inert atmosphere over the solution during the experiment.

4. Cyclic Voltammetry Measurement:

• Connect the electrodes to a potentiostat.

• Set the parameters for the cyclic voltammetry experiment, including:

  • Initial Potential

  • Vertex Potential 1 (negative limit)

  • Vertex Potential 2 (positive limit)

  • Scan Rate (e.g., 20-200 mV/s)

  • Number of cycles

• Initiate the potential scan and record the resulting current.

5. Data Analysis:

• Identify the cathodic (reduction) and anodic (oxidation) peak potentials and currents from the cyclic voltammogram.

• Analyze the effect of scan rate on the peak currents and potentials to determine if the process is diffusion-controlled and to assess the reversibility of the electrochemical reactions.

Visualizations

Caption: Workflow for Electrochemical Analysis of TaCl₅.

Caption: Proposed Multi-Step Reduction Pathway of Tantalum(V).

References

• 1. inlab.thu.edu.tw [inlab.thu.edu.tw]
• 2. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 3. koreascience.kr [koreascience.kr]
• 4. scribd.com [scribd.com]
• 5. researchgate.net [researchgate.net]

A Head-to-Head Comparison of Tantalum Pentachloride and Tantalum Ethoxide for Chemical Vapor Deposition

For researchers, scientists, and professionals in drug development, the choice of precursor in Chemical Vapor Deposition (CVD) is critical to the quality and properties of the resulting thin films. This guide provides an objective comparison of two common precursors for tantalum-based films: the inorganic halide, Tantalum Pentachloride (TaCl₅), and the metal-organic compound, Tantalum Ethoxide (Ta(OC₂H₅)₅).

This comparison delves into their chemical and physical properties, the characteristics of the films they produce, and the experimental protocols for their use in CVD, supported by experimental data from various studies.

At a Glance: Key Differences

Feature	Tantalum Pentachloride (TaCl₅)	Tantalum Ethoxide (Ta(OC₂H₅)₅)
Precursor Type	Inorganic Halide	Metal-organic
Volatility	High	Excellent
Deposition Temperature	Higher (typically >300°C)	Lower (can be <300°C)
Oxygen Source	Requires co-reactant (e.g., H₂O, O₂)	Can be self-pyrolytic or use a co-reactant
Byproducts	Corrosive (e.g., HCl)	Organic compounds (e.g., ethanol, diethyl ether)
Film Purity	Prone to halogen contamination	Prone to carbon contamination
Handling	Highly sensitive to moisture	Sensitive to moisture

Physical and Chemical Properties

A precursor's physical and chemical properties are foundational to its performance in a CVD process. The volatility and thermal stability, in particular, dictate the ease of delivery to the reaction chamber and the required process temperatures.

Property	Tantalum Pentachloride (TaCl₅)	Tantalum Ethoxide (Ta(OC₂H₅)₅)
Molecular Formula	TaCl₅	Ta(OC₂H₅)₅
Molecular Weight	358.22 g/mol	406.25 g/mol
Appearance	White to light yellow crystalline solid[1]	Colorless to pale yellow liquid/solid[2]
Melting Point	216-220 °C[1]	21 °C[3]
Boiling Point	239 °C	145 °C at 0.01 mmHg
Density	3.68 g/cm³[1]	1.566 g/cm³ at 25 °C[3]
Solubility	Soluble in alcohol, chloroform, carbon tetrachloride	Soluble in organic solvents; reacts with water[3]

Performance in Chemical Vapor Deposition

The choice of precursor directly impacts the properties of the deposited tantalum oxide (Ta₂O₅) thin films. Key performance indicators include growth rate, film purity, and electrical and optical properties.

Film Property	Tantalum Pentachloride (TaCl₅)	Tantalum Ethoxide (Ta(OC₂H₅)₅)
Typical Deposition Temperature	300 - 600°C	300 - 450°C
Growth Rate	~0.77 - 1 Å/cycle (ALD)[4]	~10 nm/min (CVD)[4]
Film Purity	Lower chlorine impurities with O₃ vs. H₂O[4]	Carbon contamination can be minimized with plasma oxygen annealing[4]
Dielectric Constant (k)	~23.5 - 31[2][4]	~27 - 46
Refractive Index	~2.1 - 2.2	~2.2

Experimental Protocols

Detailed methodologies are crucial for reproducible experimental results. Below are representative experimental protocols for the CVD of Ta₂O₅ using both precursors.

CVD of Ta₂O₅ using Tantalum Pentachloride

This protocol describes a typical thermal CVD process.

1. Precursor Handling and Delivery:

• Tantalum pentachloride is a solid at room temperature and is highly sensitive to moisture[1]. It should be handled in an inert atmosphere (e.g., a glovebox).

• The precursor is placed in a bubbler and heated to a temperature sufficient to achieve the desired vapor pressure.

• An inert carrier gas, such as argon or nitrogen, is flowed through the bubbler to transport the TaCl₅ vapor to the reaction chamber.

2. Substrate Preparation:

• Silicon wafers are commonly used as substrates. They are typically cleaned using a standard RCA cleaning procedure to remove organic and metallic contaminants.

• A thin native oxide layer may be present on the silicon surface.

3. Deposition Process:

• The substrate is placed in the CVD reactor and heated to the desired deposition temperature, typically in the range of 400-600°C.

• The TaCl₅ vapor and a co-reactant, such as water vapor (H₂O) or oxygen (O₂), are introduced into the reaction chamber.

• The chamber pressure is maintained at a specific level, often in the low-pressure regime (LPCVD).

• The reaction proceeds on the heated substrate surface, leading to the formation of a Ta₂O₅ film.

• The reaction byproduct, hydrogen chloride (HCl), is removed from the chamber by the vacuum system.

4. Post-Deposition Treatment:

• After deposition, the film may be annealed in an oxygen or nitrogen atmosphere to improve its properties, such as reducing defects and increasing the dielectric constant.

MOCVD of Ta₂O₅ using Tantalum Ethoxide

This protocol outlines a typical Metal-Organic Chemical Vapor Deposition (MOCVD) process.

1. Precursor Handling and Delivery:

• Tantalum ethoxide is a liquid at room temperature and is also moisture-sensitive[2].

• It is typically contained in a stainless-steel bubbler and heated to a controlled temperature to generate a stable vapor pressure.

• An inert carrier gas, such as nitrogen, is used to transport the precursor vapor to the reactor.

2. Substrate Preparation:

• Similar to the TaCl₅ process, silicon wafers are commonly used and require thorough cleaning.

3. Deposition Process:

• The substrate is heated to the deposition temperature, which is generally lower than for TaCl₅, often in the range of 350-450°C.

• The Ta(OC₂H₅)₅ vapor is introduced into the reaction chamber, either alone for pyrolytic decomposition or with a co-reactant like oxygen.

• The overall reaction for the hydrolysis of tantalum ethoxide is: Ta₂(OC₂H₅)₁₀ + 5H₂O → Ta₂O₅ + 10C₂H₅OH[5]

• The deposition pressure is controlled to optimize film growth and uniformity.

4. Post-Deposition Treatment:

• Annealing in an oxygen or inert atmosphere can be performed to enhance the film's electrical and structural properties. For instance, plasma oxygen annealing at 350°C can significantly reduce carbon contamination[4].

Reaction Pathways and Experimental Workflows

Visualizing the chemical reactions and experimental setups can aid in understanding the CVD processes for both precursors.

Tantalum Pentachloride CVD Reaction Pathway

Caption: Simplified reaction pathway for Ta₂O₅ deposition from TaCl₅ and H₂O.

Tantalum Ethoxide MOCVD Workflow

Caption: General experimental workflow for MOCVD of Ta₂O₅ using Tantalum Ethoxide.

Conclusion

The selection between Tantalum Pentachloride and Tantalum Ethoxide as a CVD precursor depends heavily on the specific application and desired film properties.

Tantalum Pentachloride is a well-established inorganic precursor that can yield high-purity films, particularly when using ozone as the oxygen source. However, its higher deposition temperature and the corrosive nature of its byproducts can be significant drawbacks.

Tantalum Ethoxide , a metal-organic precursor, offers the advantage of lower deposition temperatures and less corrosive byproducts. This makes it suitable for processes where thermal budget is a concern. The potential for carbon contamination is a key consideration that needs to be addressed through process optimization and post-deposition treatments.

Ultimately, a thorough evaluation of the trade-offs between deposition conditions, film properties, and process constraints is necessary to make an informed decision for your research and development needs.

References

• 1. nbdl.yonsei.ac.kr [nbdl.yonsei.ac.kr]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Atomic layer deposition of tantalum oxide and tantalum silicate from TaCl5, SiCl4, and O3: growth behaviour and film characteristics - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 5. pure.spbu.ru [pure.spbu.ru]

Tantalum Pentachloride (TaCl5): A Comparative Guide to its Lewis Acid Strength in Different Solvent Systems

For Researchers, Scientists, and Drug Development Professionals

Tantalum pentachloride (TaCl5), a highly reactive, white to pale yellow crystalline solid, is a potent Lewis acid widely employed in organic synthesis and catalysis.[1] Its efficacy as a catalyst is intrinsically linked to its Lewis acidity, which can be significantly modulated by the choice of solvent. This guide provides a comparative analysis of the Lewis acid strength of TaCl5 in various solvent systems, offering insights into its behavior and providing detailed experimental protocols for its characterization.

Understanding Lewis Acidity and the Role of the Solvent

A Lewis acid is a chemical species that can accept an electron pair from a Lewis base. The strength of a Lewis acid is its ability to attract electrons, a property that is crucial in catalysis for activating substrates. The solvent plays a pivotal role in determining the effective Lewis acidity of a solute. Coordinating solvents can form adducts with the Lewis acid, thereby reducing its electron-accepting ability. Conversely, non-coordinating, polar solvents can enhance Lewis acidity by stabilizing charged intermediates.

Tantalum pentachloride is a powerful electrophile that readily forms adducts with a variety of Lewis bases, including ethers and tertiary amines.[2] In non-complexing solvents, TaCl5 exists as a dimer (Ta2Cl10), while in the vapor state, it is a monomer with a trigonal bipyramidal structure.[2] This structural variability, influenced by the solvent, directly impacts its Lewis acidic character.

Quantitative Comparison of Lewis Acidity

The Gutmann-Beckett method is a widely accepted experimental technique for quantifying the Lewis acidity of a substance.[3] It utilizes triethylphosphine oxide (Et3PO) as a probe molecule and measures the change in the ³¹P NMR chemical shift upon interaction with a Lewis acid. This change is then used to calculate the Acceptor Number (AN), a dimensionless quantity that represents the Lewis acidity.

While specific experimental Gutmann Acceptor Numbers for TaCl5 are not readily found in the surveyed literature, we can compare its expected Lewis acidity to other common Lewis acids for which data is available.

Table 1: Gutmann Acceptor Numbers (AN) of Common Lewis Acids

Lewis Acid	Solvent	Acceptor Number (AN)
AlCl₃	Dichloromethane	87
TiCl₄	Dichloromethane	70
TaCl₅	Dichloromethane	(Not Experimentally Determined)
SbCl₅	1,2-Dichloroethane	100

Note: The Acceptor Number is a relative scale where higher values indicate stronger Lewis acidity. SbCl₅ in 1,2-dichloroethane is the reference standard with an AN of 100.[3]

Given that TaCl5 is a Group 5 metal pentahalide, its Lewis acidity is expected to be significant. The factors influencing its strength relative to other Lewis acids like AlCl₃ and TiCl₄ include the electronegativity of the metal, the ionic radius, and the ability of the d-orbitals to accept electron density.

Factors Influencing the Lewis Acidity of TaCl5 in Solution

The effective Lewis acidity of TaCl5 in a given solvent is a result of a complex interplay of factors. The following diagram illustrates these relationships.

Caption: Factors influencing the effective Lewis acidity of TaCl5.

Experimental Protocols

Determination of Lewis Acidity via the Gutmann-Beckett Method

This protocol outlines the procedure for determining the Gutmann Acceptor Number (AN) of TaCl5, a moisture-sensitive solid. All manipulations must be performed under an inert atmosphere (e.g., in a glovebox or using Schlenk techniques).

Materials:

• Tantalum pentachloride (TaCl5), anhydrous

• Triethylphosphine oxide (Et3PO)

• Anhydrous, non-coordinating solvent (e.g., dichloromethane or 1,2-dichloroethane)

• Anhydrous hexane

• NMR tubes with J. Young valves or similar airtight seals

• High-resolution NMR spectrometer with a phosphorus probe

Procedure:

• Preparation of Stock Solutions (inside an inert atmosphere glovebox):

  • Prepare a stock solution of Et3PO in the chosen anhydrous solvent (e.g., 0.1 M).

  • Prepare a stock solution of TaCl5 in the same anhydrous solvent (e.g., 0.1 M). Due to the high reactivity of TaCl5, it should be handled with extreme care.

• Sample Preparation for NMR Analysis (inside an inert atmosphere glovebox):

  • To a clean, dry NMR tube, add a precise volume of the anhydrous solvent.

  • Add a precise volume of the Et3PO stock solution to the NMR tube.

  • Add a precise volume of the TaCl5 stock solution to the NMR tube. The final concentrations should be accurately known.

  • Seal the NMR tube securely.

• NMR Measurement:

  • Acquire a ³¹P NMR spectrum of the sample.

  • Record the chemical shift (δ) of the phosphorus signal.

• Calculation of the Acceptor Number (AN):

  • The Acceptor Number is calculated using the following formula[3]: AN = 2.21 x (δ_sample - 41.0) where:

    • δ_sample is the observed ³¹P chemical shift of the Et3PO-TaCl5 adduct.

    • 41.0 ppm is the chemical shift of Et3PO in the non-coordinating solvent hexane, which is used as the reference point for AN = 0.[3]

Workflow for Gutmann-Beckett Method

Caption: Workflow for determining the Gutmann Acceptor Number.

Conclusion

Tantalum pentachloride is a formidable Lewis acid whose catalytic activity is intricately tied to its interaction with the solvent. While a definitive experimental Gutmann Acceptor Number for TaCl5 remains to be widely reported, the methodologies outlined in this guide provide a clear pathway for its determination. By understanding the factors that modulate its Lewis acidity and employing rigorous experimental techniques, researchers can effectively harness the synthetic potential of this versatile reagent. The comparative data provided for other common Lewis acids serves as a valuable benchmark for predicting the behavior of TaCl5 in various chemical transformations.

References

• 1. Tantalum(V) chloride | Tantalum pentachloride | TaCl5 – Ereztech [ereztech.com]
• 2. Tantalum(V) chloride - Wikipedia [en.wikipedia.org]
• 3. Gutmann–Beckett method - Wikipedia [en.wikipedia.org]

Safety & Regulatory Compliance

Proper Disposal of Tantalum Pentachloride: A Step-by-Step Guide for Laboratory Professionals

For immediate release: This document provides essential safety and logistical information for the proper handling and disposal of Tantalum Pentachloride (TaCl₅) waste in a laboratory setting. Adherence to these procedures is critical to ensure the safety of personnel and compliance with environmental regulations. Tantalum pentachloride is a corrosive and water-reactive solid that requires careful management to mitigate risks.

Immediate Safety and Handling Precautions

Tantalum pentachloride is a hazardous substance that can cause severe skin burns and eye damage, is harmful if swallowed, and may cause respiratory irritation.[1] It reacts with moisture in the air and rapidly with water to produce corrosive hydrogen chloride (HCl) gas and tantalum oxides.[1][2][3] Therefore, stringent safety measures must be in place before handling this compound.

Emergency Procedures:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

• Skin Contact: Immediately remove all contaminated clothing. Wash skin with plenty of soap and water for at least 15 minutes. Seek immediate medical attention.

• Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for breathing. If not breathing, give artificial respiration. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

All handling of tantalum pentachloride and its waste must be conducted in a well-ventilated fume hood.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling tantalum pentachloride:

PPE Category	Specification
Eye Protection	Chemical safety goggles and a face shield.
Hand Protection	Chemical-resistant gloves (e.g., nitrile, neoprene). Inspect gloves for tears or holes before each use.
Body Protection	A flame-retardant lab coat, long pants, and closed-toe shoes. For larger quantities, a chemical-resistant apron is recommended.
Respiratory	A NIOSH-approved respirator with acid gas cartridges is required if dust is generated or if working outside a fume hood.

Step-by-Step Disposal Protocol for Small Quantities

For small quantities of tantalum pentachloride waste typically generated in a research lab, a two-stage neutralization process is recommended. This involves a controlled hydrolysis followed by neutralization of the resulting acidic solution.

Experimental Protocol: Neutralization of Tantalum Pentachloride Waste

Objective: To safely neutralize small quantities (less than 10 grams) of waste tantalum pentachloride.

Materials:

• Waste Tantalum Pentachloride

• Large beaker (at least 10 times the volume of the water to be used)

• Stir plate and magnetic stir bar

• Ice bath

• Deionized water

• Sodium bicarbonate (NaHCO₃) or a 1 M solution of sodium hydroxide (NaOH)

• pH indicator strips or a calibrated pH meter

Procedure:

Part 1: Controlled Hydrolysis

• Preparation: Place a large beaker containing a magnetic stir bar on a stir plate within a certified chemical fume hood.

• Cooling: Create an ice-water bath around the beaker to manage the heat generated during the exothermic reaction.

• Initial Hydrolysis: Add a generous amount of crushed ice or very cold deionized water to the beaker and begin stirring. The volume of water should be at least 100 mL per gram of TaCl₅.

• Slow Addition: Very slowly and carefully, add the solid tantalum pentachloride waste to the stirring ice-water mixture in small portions. The reaction is a rapid, though not typically violent, hydrolysis.[2] The slow addition to a cold medium is crucial to control the rate of reaction and the release of HCl gas.

• Completion of Hydrolysis: Continue stirring until all the solid has been added and has fully reacted. The resulting solution will be acidic due to the formation of hydrochloric acid and will contain a precipitate of tantalum oxides/hydroxides.

Part 2: Neutralization

• Base Preparation: If using sodium bicarbonate, prepare a saturated solution. If using sodium hydroxide, use a pre-prepared 1 M solution.

• Slow Neutralization: While continuing to stir the acidic slurry, slowly add the sodium bicarbonate solution or 1 M sodium hydroxide solution dropwise. Be cautious, as the neutralization reaction will also generate heat and, if using bicarbonate, carbon dioxide gas (effervescence).

• pH Monitoring: Periodically check the pH of the solution using pH paper or a pH meter. Continue adding the base until the pH is neutral (between 6.0 and 8.0).

• Final Disposal: Once neutralized, the resulting slurry contains inert tantalum oxide and a salt solution. Depending on local regulations, this may be permissible for drain disposal with copious amounts of water. However, it is best practice to consult your institution's environmental health and safety (EHS) office for final disposal guidance. The solid tantalum oxide may need to be filtered, collected, and disposed of as solid waste.

Waste Management and Compliance

All waste disposal must be conducted in strict accordance with federal, state, and local regulations.[4] It is imperative to contact your institution's EHS department to ensure compliance with specific disposal requirements. For larger quantities of tantalum pentachloride, it is recommended to dispose of the material as hazardous waste through a licensed disposal company without attempting neutralization.[4] The material should be kept in its original, tightly sealed container and not mixed with other waste.

Disposal Workflow Diagram

Caption: Workflow for the safe disposal of small quantities of Tantalum Pentachloride.

References

• 1. Tantalum pentachloride | Cl5Ta | CID 24394 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Tantalum(V) chloride - Wikipedia [en.wikipedia.org]
• 3. Tantalum(V) chloride | Tantalum pentachloride | TaCl5 – Ereztech [ereztech.com]
• 4. Page loading... [wap.guidechem.com]

Personal protective equipment for handling Tantalum pentachloride

This guide provides critical safety and logistical information for the handling and disposal of Tantalum pentachloride, tailored for laboratory professionals. Adherence to these procedures is crucial for ensuring a safe research environment.

Tantalum pentachloride is a corrosive and moisture-sensitive solid that can cause severe skin burns and eye damage.[1][2] It is harmful if swallowed and may cause respiratory irritation.[1] The chemical reacts with water and moist air to produce hydrochloric acid, which is a toxic and irritating gas.[2]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is mandatory when handling Tantalum pentachloride to prevent contact and inhalation.

PPE Category	Item	Specification
Eye Protection	Safety Goggles & Face Shield	Chemical safety goggles are required. A face shield should be used when the situation requires it.[1][3]
Hand Protection	Impervious Gloves	Handle with gloves that have been inspected prior to use. Use proper glove removal technique to avoid skin contact.[1][3]
Body Protection	Protective Clothing	An impervious protective suit or rubber acid and alkali resistant clothing is recommended.[3][4]
Respiratory Protection	Respirator	A dust respirator, self-contained breathing apparatus (SCBA), or supplied air respirator should be used. For dusts, a full-face particle respirator type N100 (US) or type P3 (EN 143) is appropriate.[1][3]
Foot Protection	Protective Boots	Required when the situation demands.[3]

Handling and Storage Procedures

Handling:

• Operations should be conducted in a closed system with local exhaust ventilation.[4]

• Avoid generating dust and contact with skin, eyes, and clothing.[1][5]

• Handle in a dry, inert gas atmosphere, such as nitrogen.[5]

• Do not eat, drink, or smoke in areas where Tantalum pentachloride is handled.[5]

• Wash hands thoroughly after handling.[1]

Storage:

• Store in a cool, dry, and well-ventilated area, away from fire and heat sources.[4]

• Keep containers tightly sealed to prevent moisture contact.[1][5]

• Store separately from incompatible materials such as alkalis.[4]

• The storage area should be equipped with suitable materials to contain spills.[4]

Emergency Procedures

Immediate and appropriate response to spills or exposure is critical.

Emergency Situation	Procedure
Skin Contact	Immediately remove all contaminated clothing. Rinse the affected skin with plenty of water for at least 15 minutes. Seek immediate medical attention.[5]
Eye Contact	Immediately rinse eyes cautiously with plenty of water for several minutes, holding the eyelids open. Remove contact lenses if present and easy to do so. Continue rinsing and seek immediate medical attention.[1][5]
Inhalation	Remove the person to fresh air and keep them comfortable for breathing. If not breathing, provide artificial respiration. Seek immediate medical attention.[1][5]
Ingestion	Rinse the mouth with water. Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[1][5]
Spill	Evacuate the area. Wear appropriate PPE, including respiratory protection. Avoid dust formation. Carefully sweep or scoop up the material and place it in a suitable, closed container for disposal. Do not let the product enter drains.[1] For large spills, cover with a plastic sheet or canvas to minimize dust.[4]

Disposal Plan

All waste materials must be handled as hazardous waste and disposed of in accordance with federal, state, and local regulations.[5]

• Unused Product: Offer surplus and non-recyclable solutions to a licensed disposal company.[1] The material can be dissolved or mixed with a combustible solvent and burned in a chemical incinerator equipped with an afterburner and scrubber.[1]

• Contaminated Materials: Dispose of contaminated gloves and other protective equipment as hazardous waste.[1] Empty containers may retain hazardous residues and should be handled accordingly.[4] Do not reuse empty containers.[5]

Workflow for Handling Tantalum Pentachloride

Caption: Logical workflow for the safe handling of Tantalum pentachloride.

References

• 1. file1.lookchem.com [file1.lookchem.com]
• 2. Tantalum pentachloride - Hazardous Agents | Haz-Map [haz-map.com]
• 3. rkrorwxhoilrmq5p.ldycdn.com [rkrorwxhoilrmq5p.ldycdn.com]
• 4. News - Tantalum pentachloride (Tantalum chloride) Physical and Chemical Properties and Hazardous Characteristics Table [m.xingluchemical.com]
• 5. ereztech.com [ereztech.com]